2,3,4-Trihydroxybenzophenone-d5

Core Science & Biosynthesis

2,3,4-Trihydroxybenzophenone-d5 chemical properties and structure

An In-depth Technical Guide to 2,3,4-Trihydroxybenzophenone-d5: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental methodologies for 2,3,4-Trihydroxybenzophenone-d5. This isotopically labeled compound is a critical tool in analytical and research settings, particularly for studies involving its non-labeled analogue, a known UV filter and metabolite.

Chemical Structure and Identification

2,3,4-Trihydroxybenzophenone-d5 is a deuterated isotopologue of 2,3,4-Trihydroxybenzophenone (B75506). The deuterium (B1214612) atoms are located on the phenyl ring that is not substituted with the hydroxyl groups, providing a distinct mass difference for use in mass spectrometry-based applications.

• Chemical Name: (2,3,4,5,6-pentadeuteriophenyl)-(2,3,4-trihydroxyphenyl)methanone[1]

• Synonyms: Gallobenzophenone-d5, Alizarine Yellow A-d5[2]

• Isotopic Enrichment: ≥98 atom % D[1][2]

Below is the 2D chemical structure of 2,3,4-Trihydroxybenzophenone-d5:

Caption: 2D Structure of 2,3,4-Trihydroxybenzophenone-d5.

Physicochemical Properties

The key physicochemical properties of 2,3,4-Trihydroxybenzophenone-d5 are summarized in the table below. Data for the non-deuterated analogue is included for comparison where available.

Property	Value (Deuterated)	Value (Non-deuterated)	Reference(s)
Molecular Formula	C₁₃H₅D₅O₄	C₁₃H₁₀O₄	[3][4][5]
Molecular Weight	235.25 g/mol	230.22 g/mol	[2][3][4][5]
Appearance	Pale Yellow to Yellow Solid	Yellow Powder/Crystal	[6][7]
Melting Point	140 - 141 °C	139 - 141 °C	[5][6][7][8]
Boiling Point	Not available	439.7 ± 45.0 °C (Predicted)	[5][7][8]
Solubility	DMSO (Slightly), Methanol (Slightly)	Ethanol: soluble 2%	[6][7][8][9]
Storage Conditions	-20°C Freezer, Under inert atmosphere	Room Temperature, Sealed in dry	[4][6][8]
InChI Key	HTQNYBBTZSBWKL-UHFFFAOYSA-N	HTQNYBBTZSBWKL-UHFFFAOYSA-N	[8][9]
SMILES (Isotopic)	[2H]c1c([2H])c([2H])c(C(=O)c2ccc(O)c(O)c2O)c([2H])c1[2H]	Oc1ccc(c(O)c1O)C(=O)c2ccccc2	[1][9]

Experimental Protocols

Synthesis of 2,3,4-Trihydroxybenzophenone

While a specific protocol for the deuterated form is not publicly detailed, a general synthesis for the non-deuterated analogue involves the Friedel-Crafts acylation of pyrogallol (B1678534).[10] To produce the d5 analogue, a deuterated reactant such as benzoyl-d5 chloride would be used.

Objective: To synthesize 2,3,4-Trihydroxybenzophenone via catalytic acylation.

Materials:

• Pyrogallol

• Benzotrichloride (PhCCl₃) or Benzoyl-d5 Chloride for the deuterated version

• Catalyst (e.g., ZnCl₂, AlCl₃, or SOCl₂)[10]

• Binary Solvent: Aromatic hydrocarbon and water[10]

Methodology:

• Dissolve pyrogallol in the binary solvent system within a reaction vessel.

• Add the catalyst (e.g., ZnCl₂) to the mixture.

• Slowly add Benzotrichloride (or its deuterated equivalent) to the reaction mixture.

• The reaction is carried out with stirring, and influences of temperature and time are monitored to optimize yield.

• Upon completion, the product is isolated, purified (e.g., by recrystallization), and characterized.

• This method has reported yields of 80-87% for the non-deuterated product.[10]

Caption: Synthesis workflow for 2,3,4-Trihydroxybenzophenone-d5.

Analytical Quantification in Environmental Samples

2,3,4-Trihydroxybenzophenone has been quantified in seawater samples using a dispersive liquid-liquid microextraction (DLLME) method followed by gas chromatography-mass spectrometry (GC-MS).[8][9] The deuterated standard is ideal for use as an internal standard in this workflow to correct for matrix effects and extraction inefficiencies.

Objective: To quantify 2,3,4-Trihydroxybenzophenone in seawater.

Methodology:

• Sample Preparation: A seawater sample is collected. 2,3,4-Trihydroxybenzophenone-d5 is spiked into the sample as an internal standard.

• DLLME: An appropriate extraction solvent (e.g., chlorobenzene) and a disperser solvent (e.g., acetone) are rapidly injected into the aqueous sample. This forms a cloudy solution.

• Phase Separation: The mixture is centrifuged, causing the fine droplets of the extraction solvent containing the analyte to sediment at the bottom of the conical tube.

• Analysis: A small volume of the sedimented phase is collected with a microsyringe and injected into the GC-MS system.

• Quantification: The concentration of the native analyte is determined by comparing its peak area to that of the deuterated internal standard.

Caption: Analytical workflow for quantifying 2,3,4-THBP.

Biological Context and Signaling Pathways

2,3,4-Trihydroxybenzophenone (THB) is a known human and rat metabolite of the widely used sunscreen agent Benzophenone-3 (BP-3, also known as Oxybenzone).[5][11] The metabolic pathway primarily involves O-dealkylation.[11] The estrogenic activity of 2,3,4-trihydroxybenzophenone has also been evaluated.[8][9]

Caption: Metabolic pathway of Benzophenone-3.

References

• 1. 2,3,4-Trihydroxybenzophenone-2',3',4',5',6'-d5 [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 2,3,4-Trihydroxybenzophenone-2',3',4',5',6'-d5 [chembk.com]
• 4. usbio.net [usbio.net]
• 5. 2,3,4-Trihydroxybenzophenone | CAS#:1143-72-2 | Chemsrc [chemsrc.com]
• 6. 2,3,4-Trihydroxybenzophenone-2’,3’,4’,5’,6’-d5 [chemicalbook.com]
• 7. 2,3,4-Trihydroxybenzophenone - Safety Data Sheet [chemicalbook.com]
• 8. 2,3,4-Trihydroxybenzophenone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. 2,3,4-Trihydroxybenzophenone 97 1143-72-2 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. 2,4-Dihydroxybenzophenone | C13H10O3 | CID 8572 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis and characterization of 2,3,4-Trihydroxybenzophenone-d5

An In-depth Technical Guide to the Synthesis and Characterization of 2,3,4-Trihydroxybenzophenone-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trihydroxybenzophenone-d5 is the deuterated analog of 2,3,4-Trihydroxybenzophenone. In this isotopically labeled version, the five hydrogen atoms on the phenyl group attached to the carbonyl are replaced with deuterium (B1214612). 2,3,4-Trihydroxybenzophenone itself is a hydroxylated derivative of benzophenone, a class of compounds utilized as UV filters and in the manufacturing of various pharmaceuticals, including antihistamines and hypnotics.[1][2][3] The incorporation of deuterium creates a stable, heavier isotope version of the molecule, making it an invaluable tool in analytical and metabolic studies.

The primary application of 2,3,4-Trihydroxybenzophenone-d5 is as an internal standard in quantitative mass spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[3] Its chemical behavior is nearly identical to the non-deuterated ("light") analog, allowing it to co-elute during chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer, enabling precise quantification of the non-deuterated compound in complex biological or environmental matrices by correcting for sample loss during preparation and instrumental variability.

This guide provides a comprehensive overview of a representative synthesis method and the essential characterization techniques for 2,3,4-Trihydroxybenzophenone-d5.

Synthesis Protocol

The synthesis of 2,3,4-Trihydroxybenzophenone-d5 can be achieved via a Friedel-Crafts acylation reaction. This method involves the reaction of pyrogallol (B1678534) (1,2,3-trihydroxybenzene) with a deuterated benzoylating agent, such as benzoyl-d5 chloride, in the presence of a Lewis acid catalyst. While various catalysts can be used, zinc chloride (ZnCl₂) is a common choice for this transformation.[2][4]

Representative Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add pyrogallol and anhydrous zinc chloride (ZnCl₂).

• Solvent Addition: Add a suitable solvent, such as a mixture of an aromatic hydrocarbon and water, to the flask.[4]

• Reactant Addition: Slowly add benzoyl-d5 chloride to the stirred mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to a temperature of 140-150°C and maintain for approximately 3 hours.[2] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully pour the mixture into a beaker containing ice-cold water to precipitate the crude product.

• Purification: Filter the resulting solid precipitate using vacuum filtration. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final, purified 2,3,4-Trihydroxybenzophenone-d5.

References

• 1. usbio.net [usbio.net]
• 2. 2,3,4-Trihydroxybenzophenone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. 2,3,4-三羟基二苯甲酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of Deuterated 2,3,4-Trihydroxybenzophenone

This technical guide provides a comprehensive protocol for the synthesis of deuterated 2,3,4-trihydroxybenzophenone (B75506), a compound of interest for researchers, scientists, and professionals in drug development. The proposed synthesis is a two-step process involving the initial synthesis of 2,3,4-trihydroxybenzophenone followed by a catalytic hydrogen-deuterium exchange to introduce the deuterium (B1214612) labels. This document outlines the detailed experimental procedures, presents quantitative data in a structured format, and includes a visual representation of the experimental workflow.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the proposed synthesis of deuterated 2,3,4-trihydroxybenzophenone.

Parameter	Value	Notes
Starting Materials
Pyrogallol (B1678534)	1.26 g (10 mmol)
Benzotrichloride (B165768) (PhCCl3)	1.96 g (10 mmol)
Aluminum Chloride (AlCl3)	1.33 g (10 mmol)	Anhydrous
Toluene (B28343)	50 mL	Anhydrous
Deuterium Oxide (D2O)	20 mL	99.9 atom % D
Palladium on Carbon (10%)	100 mg
Reaction Conditions
Step 1: Synthesis
Temperature	80 °C
Reaction Time	4 hours
Step 2: Deuteration
Temperature	120 °C
Reaction Time	24 hours
Product Yield & Purity
Yield of 2,3,4-THBP	80-87% (expected)	Based on literature for the non-deuterated synthesis.[1]
Overall Yield (deuterated)	70-80% (expected)
Deuterium Incorporation	>95% on exchangeable positions	To be confirmed by NMR and Mass Spectrometry.
Purity	>98%	After purification by column chromatography.
Characterization Data
Melting Point	139-141 °C (for non-deuterated)	[2]
Molecular Weight (C13H10O4)	230.22 g/mol
Molecular Weight (deuterated)	Varies based on D incorporation	For example, C13H(10-x)DxO4, where x is the number of deuterium atoms.
1H NMR (non-deuterated)	Consistent with structure	Aromatic and hydroxyl proton signals.
2H NMR (deuterated)	Deuterium signals on aromatic rings
Mass Spectrometry (MS)	Molecular ion peak confirms mass	Isotopic distribution will indicate the level of deuteration.

Experimental Protocols

This section details the step-by-step methodologies for the synthesis and subsequent deuteration of 2,3,4-trihydroxybenzophenone.

Step 1: Synthesis of 2,3,4-Trihydroxybenzophenone

This procedure is adapted from a known method for synthesizing 2,3,4-trihydroxybenzophenone with high yields.[1]

Materials and Reagents:

• Pyrogallol

• Benzotrichloride (PhCCl3)

• Anhydrous Aluminum Chloride (AlCl3)

• Anhydrous Toluene

• Hydrochloric Acid (1 M)

• Sodium Bicarbonate (saturated solution)

• Anhydrous Sodium Sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous toluene (50 mL) and anhydrous aluminum chloride (1.33 g, 10 mmol).

• Cool the mixture in an ice bath and slowly add benzotrichloride (1.96 g, 10 mmol).

• To this stirred mixture, add pyrogallol (1.26 g, 10 mmol) portion-wise over 15 minutes.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 80 °C for 4 hours.

• After cooling to room temperature, quench the reaction by carefully pouring the mixture into a beaker containing ice and 1 M hydrochloric acid (50 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to yield pure 2,3,4-trihydroxybenzophenone.

Step 2: Deuteration of 2,3,4-Trihydroxybenzophenone

This protocol utilizes a heterogeneous palladium-catalyzed hydrogen-deuterium exchange reaction, a common and efficient method for deuterium labeling.[3][4]

Materials and Reagents:

• 2,3,4-Trihydroxybenzophenone (from Step 1)

• 10% Palladium on Carbon (Pd/C)

• Deuterium Oxide (D2O, 99.9 atom % D)

• Heavy-walled pressure vessel (autoclave) or a sealed tube

• Magnetic stirrer with heating

Procedure:

• In a heavy-walled pressure vessel, combine 2,3,4-trihydroxybenzophenone (1.15 g, 5 mmol), 10% Pd/C (100 mg), and deuterium oxide (20 mL).

• Seal the vessel and heat the mixture to 120 °C with vigorous stirring for 24 hours.

• After cooling to room temperature, carefully open the vessel.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with a small amount of methanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure to yield the deuterated 2,3,4-trihydroxybenzophenone.

• The extent of deuteration can be determined by ¹H NMR (by observing the reduction in the intensity of aromatic proton signals) and confirmed by ²H NMR and mass spectrometry.

Visualizing the Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for the synthesis of deuterated 2,3,4-trihydroxybenzophenone.

Caption: Experimental workflow for the two-step synthesis of deuterated 2,3,4-trihydroxybenzophenone.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,3,4-Trihydroxybenzophenone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Benzophenones

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of deuterated benzophenones, with a focus on quantitative data, detailed experimental methodologies, and the impact of isotopic substitution on reactivity. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals working with these compounds.

Physical Properties

Deuteration, the substitution of hydrogen with its heavier isotope deuterium (B1214612), can subtly influence the physical properties of a molecule. While the electronic structure remains largely unchanged, the increase in mass can affect properties related to molecular vibrations and intermolecular interactions. The following table summarizes the key physical properties of benzophenone (B1666685) and its fully deuterated analog, benzophenone-d10 (B1335006).

Property	Benzophenone (C₁₃H₁₀O)	Benzophenone-d10 (C₁₃D₁₀O)
Molecular Weight	182.22 g/mol	192.28 g/mol [1]
Melting Point	47-49 °C	47-51 °C[2]
Boiling Point	305.4 °C	305 °C[2]
Appearance	White crystalline solid	White solid[1]

Chemical Properties

The most significant impact of deuteration on the chemical properties of benzophenones is observed in reactions where a carbon-hydrogen bond is broken in the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms.

Photochemical Hydrogen Abstraction

Benzophenone is a widely studied photosensitizer that, upon excitation by UV light, can abstract a hydrogen atom from a suitable donor molecule to form a ketyl radical. This reactivity is central to its use in photochemistry and as a photoinitiator. The deuteration of the benzophenone molecule itself does not directly involve the breaking of a C-D bond in this process (unless it acts as the hydrogen/deuterium donor). However, the study of deuterated substrates in reactions with benzophenone provides valuable mechanistic insights.

The generally accepted mechanism for the photoreduction of benzophenone by a hydrogen donor (RH) is as follows:

• Photoexcitation: Benzophenone absorbs a photon and is promoted to an excited singlet state (S₁).

• Intersystem Crossing: The singlet state rapidly undergoes intersystem crossing to a more stable triplet state (T₁).

• Hydrogen Abstraction: The triplet benzophenone abstracts a hydrogen atom from the donor molecule (RH) to form a benzophenone ketyl radical and a radical of the donor (R•).

• Termination: The resulting radicals can then undergo various termination reactions, such as dimerization.

Caption: Photochemical hydrogen abstraction pathway of benzophenone.

Kinetic Isotope Effect (KIE)

When the hydrogen donor in the photoreduction of benzophenone is replaced with its deuterated counterpart (RD), a primary kinetic isotope effect is observed. The C-D bond is stronger than the C-H bond, requiring more energy to break. Consequently, the rate of hydrogen abstraction from a deuterated solvent is slower than from its non-deuterated analog. The KIE is expressed as the ratio of the rate constants (kH/kD).

Significant primary kinetic isotope effects have been observed in the photoreduction of benzophenone, providing strong evidence that the hydrogen abstraction is the rate-determining step. The magnitude of the KIE can be influenced by the solvent. For the photoreduction of benzophenone by 2-propanol, the following kH/kD values have been reported:

Solvent	kH/kD
Carbon Tetrachloride (CCl₄)	2.56[3]
Acetonitrile (B52724) (MeCN)	2.28[3]

The faster rate of hydrogen abstraction in acetonitrile compared to carbon tetrachloride suggests a polar transition state that is stabilized by the more polar solvent.[3]

Spectroscopic Properties

The substitution of hydrogen with deuterium leads to predictable changes in the spectroscopic properties of benzophenones, particularly in their infrared (IR), nuclear magnetic resonance (NMR), and mass spectra.

Infrared (IR) Spectroscopy

In the IR spectrum, the most significant change upon deuteration is the shift of C-H stretching and bending vibrations to lower frequencies (longer wavelengths) due to the heavier mass of deuterium. The C=O stretching frequency, however, is not significantly affected by deuteration of the phenyl rings.

Vibrational Mode	Benzophenone (cm⁻¹)	Benzophenone-d10 (cm⁻¹)
Aromatic C-H Stretch	~3060	~2280 (C-D Stretch)
Carbonyl C=O Stretch	~1665[4]	~1660
Aromatic C=C Stretch	~1600, 1580, 1450[4]	~1570, 1550, 1430

Note: The values for benzophenone-d10 are approximate and based on theoretical calculations and experimental observations of similar deuterated aromatic compounds. A study comparing the vibrational spectra of benzophenone and benzophenone-d10 has been conducted, providing detailed assignments of their fundamental frequencies.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the signals corresponding to the protons that have been replaced by deuterium will disappear. This is a definitive method for confirming the success and location of deuteration.

In ¹³C NMR spectroscopy, the chemical shifts of the carbon atoms directly bonded to deuterium will be slightly affected (typically a small upfield shift), and the coupling between carbon and deuterium (C-D) will result in a multiplet (typically a triplet for a CD group) due to the spin (I=1) of the deuterium nucleus.

Mass Spectrometry

Mass spectrometry provides a clear indication of deuteration through the increase in the molecular weight of the compound. For each hydrogen atom replaced by a deuterium atom, the molecular mass increases by approximately 1 atomic mass unit. Therefore, benzophenone-d10 will have a molecular ion peak (M+) that is 10 units higher than that of non-deuterated benzophenone. The fragmentation patterns can also be affected by deuteration, which can be useful in mechanistic studies.

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of deuterated benzophenones.

Synthesis of Benzophenone-d10

A common method for the synthesis of benzophenones is the Friedel-Crafts acylation.[5][6] For the synthesis of benzophenone-d10, deuterated benzene (B151609) (benzene-d6) is typically used as the starting material.

Materials:

• Benzoyl chloride

• Benzene-d6

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous thiophene-free benzene (for comparison or as a co-solvent if needed)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or calcium chloride (CaCl₂)

• Organic solvent for extraction (e.g., dichloromethane (B109758) or diethyl ether)

Procedure:

• Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube and a gas trap for HCl, and a dropping funnel.

• In the flask, place anhydrous aluminum chloride and anhydrous benzene-d6. Cool the flask in an ice bath.

• Slowly add benzoyl chloride dropwise from the dropping funnel with vigorous stirring. The reaction is exothermic and will evolve HCl gas.

• After the addition is complete, heat the mixture to reflux for a few hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Separate the organic layer and extract the aqueous layer with an organic solvent.

• Combine the organic layers and wash with a dilute NaOH solution to remove any unreacted benzoyl chloride and benzoic acid, followed by washing with water until neutral.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent by rotary evaporation.

• The crude benzophenone-d10 can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by vacuum distillation.

Caption: General experimental workflow for the synthesis and analysis of deuterated benzophenones.

Photoreduction of Benzophenone

This protocol describes a general procedure for the photochemical reduction of benzophenone, which can be adapted to study the kinetic isotope effect by using a deuterated hydrogen donor.

Materials:

• Benzophenone

• Hydrogen donor solvent (e.g., 2-propanol or deuterated 2-propanol)

• Glacial acetic acid

• Quartz reaction vessel

• UV lamp (e.g., mercury vapor lamp) or direct sunlight

• Apparatus for product analysis (e.g., GC-MS, NMR)

Procedure:

• Dissolve a known amount of benzophenone in the hydrogen donor solvent in a quartz reaction vessel. A typical concentration is around 0.1 M.

• Add a drop of glacial acetic acid to the solution.

• Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen, which can quench the triplet state of benzophenone.

• Seal the vessel and place it in a photoreactor or expose it to direct sunlight.

• Irradiate the solution for a specific period. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or UV-Vis spectroscopy.

• After the reaction is complete, the solvent can be removed, and the product (benzopinacol) can be isolated and purified by recrystallization.

• For kinetic studies, aliquots of the reaction mixture can be taken at different time intervals and analyzed by a suitable analytical method (e.g., GC-MS) to determine the concentration of the remaining benzophenone.

Spectroscopic Analysis

4.3.1. Infrared (IR) Spectroscopy

• KBr Pellet Method:

  • Grind a small amount (1-2 mg) of the deuterated benzophenone sample with about 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

  • Place the pellet in the sample holder of an FTIR spectrometer and record the spectrum.

• Attenuated Total Reflectance (ATR) Method:

  • Place a small amount of the powdered sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Record the spectrum.

4.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Dissolve a few milligrams of the deuterated benzophenone sample in a suitable deuterated NMR solvent (e.g., CDCl₃, acetone-d₆).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

• For ¹H NMR, the absence of signals in the aromatic region will confirm deuteration. For ¹³C NMR, observe the characteristic multiplets for the deuterated carbon atoms.

4.3.3. Mass Spectrometry

• Dissolve a small amount of the sample in a suitable volatile solvent.

• Introduce the sample into the mass spectrometer, typically using a direct insertion probe or via a gas chromatograph (GC-MS).

• Obtain the mass spectrum using an appropriate ionization technique (e.g., electron ionization - EI).

• Analyze the molecular ion peak to confirm the molecular weight and the fragmentation pattern.

Conclusion

The study of deuterated benzophenones provides valuable insights into reaction mechanisms, particularly through the kinetic isotope effect in photochemical reactions. The distinct spectroscopic signatures of these compounds allow for straightforward characterization and confirmation of isotopic labeling. The experimental protocols outlined in this guide offer a practical framework for the synthesis and analysis of deuterated benzophenones, empowering researchers to utilize these powerful tools in their scientific endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. Vibrational spectra and structure of benzophenone and its (18)O and d10 labelled derivatives: an ab initio and experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Metabolism and Degradation Pathways of 2,3,4-Trihydroxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the metabolic and degradation pathways of 2,3,4-trihydroxybenzophenone (B75506) (2,3,4-THB). While 2,3,4-THB is recognized as a metabolite of the widely used UV filter benzophenone-3 (BP-3), detailed information on its own metabolic fate and environmental degradation is limited. This document synthesizes the available literature, proposes putative pathways based on the metabolism of structurally related compounds, and provides detailed experimental protocols for further research.

Mammalian Metabolism of 2,3,4-Trihydroxybenzophenone

2,3,4-Trihydroxybenzophenone is a known human and rat urinary metabolite, primarily formed from the metabolism of other benzophenone (B1666685) derivatives, most notably benzophenone-3 (oxybenzone).[1][2] The metabolic journey of 2,3,4-THB itself is thought to predominantly involve Phase II conjugation reactions, which facilitate its excretion from the body.

Formation of 2,3,4-Trihydroxybenzophenone (Phase I Metabolism)

The biotransformation of benzophenone-3 to 2,3,4-trihydroxybenzophenone is a Phase I metabolic process. This conversion involves enzymatic reactions such as O-dealkylation and hydroxylation, which are primarily catalyzed by cytochrome P450 (CYP) enzymes in the liver.[3][4] Studies with rat and human liver microsomes have identified 2,3,4-THB as one of the metabolites of BP-3, although it is often detected in trace amounts compared to other metabolites like 2,4-dihydroxybenzophenone (B1670367) (DHB).[3][4][5] The formation of 2,3,4-THB from BP-3 likely proceeds through the demethylation of the 4-methoxy group to form 2,4-dihydroxybenzophenone, followed by hydroxylation at the 3-position, or hydroxylation of BP-3 at the 3-position followed by demethylation.

Proposed Metabolic Pathway of 2,3,4-Trihydroxybenzophenone (Phase II Conjugation)

Once formed, the highly polar nature of 2,3,4-THB, due to its three hydroxyl groups, makes it a prime candidate for Phase II conjugation reactions. These reactions increase the water solubility of the compound, facilitating its elimination via urine and feces. The primary conjugation pathways for phenolic compounds are glucuronidation and sulfation.

• Glucuronidation: This process involves the transfer of glucuronic acid from the cofactor uridine (B1682114) diphosphate (B83284) glucuronic acid (UDPGA) to one of the hydroxyl groups of 2,3,4-THB. The reaction is catalyzed by UDP-glucuronosyltransferases (UGTs), a superfamily of enzymes primarily located in the liver.

• Sulfation: In this pathway, a sulfonate group is transferred from the cofactor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to a hydroxyl group of 2,3,4-THB. This reaction is catalyzed by sulfotransferases (SULTs).

Given the multiple hydroxyl groups on 2,3,4-THB, several positional isomers of its glucuronide and sulfate (B86663) conjugates are possible. The specific regioselectivity of UGT and SULT enzymes for 2,3,4-THB has not been experimentally determined but is a critical area for future research.[2][6]

Proposed mammalian metabolic pathway of 2,3,4-trihydroxybenzophenone.

Environmental Degradation of 2,3,4-Trihydroxybenzophenone

Proposed Microbial Degradation Pathway

The microbial degradation of aromatic compounds typically commences with hydroxylation reactions to introduce hydroxyl groups onto the aromatic ring, making it susceptible to cleavage. As 2,3,4-THB is already hydroxylated, it is a likely candidate for direct ring cleavage. The key enzymes in this process are dioxygenases, which catalyze the incorporation of both atoms of molecular oxygen into the aromatic ring, leading to its fission.[9][10]

A probable pathway for 2,3,4-THB degradation would involve an extradiol ring cleavage, where the ring is broken adjacent to the hydroxyl groups. This would result in the formation of a muconic semialdehyde derivative, which is then further metabolized through a series of enzymatic reactions into intermediates of central metabolic pathways, such as the Krebs cycle.

Proposed microbial degradation pathway for 2,3,4-trihydroxybenzophenone.

Quantitative Data

Currently, there is a lack of specific quantitative data on the metabolism and degradation of 2,3,4-trihydroxybenzophenone. The following table summarizes the available data for the parent compound, benzophenone-3, and its major metabolites to provide a comparative context.

Compound	Matrix	Concentration/Value	Species	Reference
Benzophenone-3	Human Urine	up to 18 ng/mL (unmetabolized)	Human	[11]
Benzophenone-3	Human Breast Milk	up to 121.40 ng/g	Human	[11]
Benzophenone-3	Human Placental Tissue	up to 9.8 ng/g	Human	[11]
2,4-Dihydroxybenzophenone	Human Serum	Detectable after topical application of BP-3	Human	[12]
2,2'-Dihydroxy-4-methoxybenzophenone	Human Serum	Detectable after topical application of BP-3	Human	[12]
2,3,4-Trihydroxybenzophenone	Rat Biological Samples	Trace amounts detected	Rat	[3]
Benzophenone-3	Activated Sludge	Half-life: 10.7 days (oxic), 4.2-8.7 days (anoxic)	Microbial	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the metabolism and degradation of 2,3,4-trihydroxybenzophenone.

In Vitro Metabolism of 2,3,4-Trihydroxybenzophenone using Liver Microsomes

This protocol describes a typical procedure for studying the Phase I and Phase II metabolism of a test compound using liver microsomes.[1][12][13]

Workflow for in vitro metabolism study of 2,3,4-THB using liver microsomes.

Materials:

• 2,3,4-Trihydroxybenzophenone

• Pooled human or rat liver microsomes

• 100 mM Phosphate (B84403) buffer, pH 7.4

• NADPH regenerating system (or 20 mM NADPH solution)

• Uridine diphosphate glucuronic acid (UDPGA)

• 3'-Phosphoadenosine-5'-phosphosulfate (PAPS)

• Magnesium chloride (MgCl₂)

• Alamethicin (B1591596) (pore-forming agent for UGT assays)

• Acetonitrile (ice-cold)

• Water bath or incubator at 37°C

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Preparation:

  • Thaw liver microsomes and all reagents on ice.

  • Prepare a stock solution of 2,3,4-THB in a suitable solvent (e.g., DMSO or methanol) and dilute to the desired working concentration in the phosphate buffer. The final solvent concentration in the incubation should be less than 1%.

• Incubation:

  • In a microcentrifuge tube, prepare the incubation mixture by adding the following in order:

    • Phosphate buffer (to final volume)

    • Liver microsomes (e.g., to a final concentration of 0.5 mg/mL)

    • 2,3,4-THB working solution (e.g., to a final concentration of 1-10 µM)

    • For UGT assays, add MgCl₂ (e.g., 5 mM) and alamethicin (e.g., 25 µg/mg microsomal protein).

  • Pre-incubate the mixture for 5 minutes at 37°C.

  • Initiate the reaction by adding the cofactors:

    • For Phase I: NADPH regenerating system or NADPH solution (e.g., final concentration of 1 mM).

    • For Phase II (Glucuronidation): UDPGA (e.g., final concentration of 2 mM).

    • For Phase II (Sulfation): PAPS (e.g., final concentration of 0.1 mM).

  • Incubate for a defined time course (e.g., 0, 15, 30, 60, 120 minutes) at 37°C with gentle agitation.

• Termination and Sample Preparation:

  • Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile.

  • Vortex the tubes and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube for analysis.

• Analysis:

  • Analyze the supernatant by LC-MS/MS to identify and quantify the remaining 2,3,4-THB and its metabolites.

Analysis of 2,3,4-Trihydroxybenzophenone and its Metabolites by LC-MS/MS

This protocol outlines a general approach for the analysis of 2,3,4-THB and its potential metabolites in biological samples.[3][12]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the parent compound from its more polar metabolites (e.g., start with a low percentage of B, ramp up to a high percentage of B, and then re-equilibrate).

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: ESI negative (for phenolic compounds)

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for 2,3,4-THB and its predicted glucuronide and sulfate conjugates.

  • 2,3,4-THB: Precursor ion [M-H]⁻

  • Glucuronide Conjugate: Precursor ion [M-H]⁻, with a characteristic neutral loss of 176 Da.

  • Sulfate Conjugate: Precursor ion [M-H]⁻, with a characteristic product ion at m/z 80 (SO₃⁻).

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Microbial Degradation of 2,3,4-Trihydroxybenzophenone

This protocol provides a framework for assessing the biodegradability of 2,3,4-THB by a mixed microbial culture (e.g., from activated sludge) or by isolated bacterial or fungal strains.[1][8]

Materials:

• 2,3,4-Trihydroxybenzophenone

• Microbial inoculum (e.g., activated sludge from a wastewater treatment plant, or a pure culture of a known aromatic-degrading microorganism)

• Mineral salts medium (MSM)

• Shaking incubator

• Sterile flasks or vials

• Analytical instrumentation (HPLC or GC-MS)

Procedure:

• Inoculum Preparation:

  • If using activated sludge, allow it to settle and use the supernatant or a diluted slurry.

  • If using a pure culture, grow the microorganism in a suitable rich medium and then harvest and wash the cells with sterile MSM.

• Experimental Setup:

  • In sterile flasks, prepare the following conditions (in triplicate):

    • Test Flasks: MSM containing a known concentration of 2,3,4-THB (e.g., 10-50 mg/L) and the microbial inoculum.

    • Abiotic Control: MSM with 2,3,4-THB but no inoculum (to check for abiotic degradation).

    • Sorption Control: MSM with 2,3,4-THB and inactivated inoculum (e.g., autoclaved or poisoned with sodium azide) to assess sorption to biomass.

• Incubation:

  • Incubate the flasks in a shaking incubator at a controlled temperature (e.g., 25-30°C) and shaking speed (e.g., 150 rpm) for a defined period (e.g., 28 days).

• Sampling and Analysis:

  • At regular intervals (e.g., day 0, 1, 3, 7, 14, 21, 28), withdraw aliquots from each flask.

  • Prepare the samples for analysis by centrifuging or filtering to remove biomass.

  • Analyze the supernatant for the concentration of 2,3,4-THB using HPLC or GC-MS.

  • LC-MS/MS can be used to identify potential degradation products.

In Silico Prediction of Metabolism

Modern drug development and environmental risk assessment increasingly utilize computational tools to predict the metabolic fate of chemicals. Several software packages can predict the sites of metabolism and the likely structures of metabolites.[9][10][14]

• BioTransformer: A freely available tool that predicts the metabolism of small molecules by various biological systems, including human CYPs, gut microbiota, and environmental microorganisms.

• Meteor Nexus: A commercial expert system that uses a knowledge base of metabolic transformations to predict metabolites.

• SMARTCyp: A tool that predicts the sites of metabolism by cytochrome P450 enzymes based on the reactivity and accessibility of different atoms in the molecule.

These tools can be used to generate a list of putative metabolites of 2,3,4-THB, which can then guide the analytical search for these compounds in experimental samples.

This guide provides a foundational understanding of the metabolism and degradation of 2,3,4-trihydroxybenzophenone. The proposed pathways and detailed experimental protocols offer a roadmap for researchers to further elucidate the biological and environmental fate of this compound.

References

• 1. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. mttlab.eu [mttlab.eu]
• 6. Systematic Studies of Sulfation and Glucuronidation of 12 Flavonoids in the Mouse Liver S9 Fraction Reveals both Unique and Shared Positional Preferences - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. Bacterial Degradation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Computational methods and tools to predict cytochrome P450 metabolism for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Computational Prediction of Metabolism: Sites, Products, SAR, P450 Enzyme Dynamics, and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 12. researchgate.net [researchgate.net]
• 13. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. frontiersin.org [frontiersin.org]

Stability of 2,3,4-Trihydroxybenzophenone-d5 in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available information regarding the stability of 2,3,4-Trihydroxybenzophenone-d5 in solution. Due to a lack of specific stability studies for this deuterated analogue, this document synthesizes information from manufacturer recommendations, data on the non-deuterated form (2,3,4-Trihydroxybenzophenone), and general principles of forced degradation studies. It offers detailed, albeit generic, experimental protocols for assessing stability and discusses potential degradation pathways based on related compounds. This guide is intended to be a resource for researchers utilizing 2,3,4-Trihydroxybenzophenone-d5, particularly as an internal standard in analytical methods, to ensure the accuracy and reliability of their results.

Introduction

2,3,4-Trihydroxybenzophenone-d5 is the deuterated form of 2,3,4-Trihydroxybenzophenone, a hydroxylated benzophenone (B1666685) derivative used as a UV filter. The deuterated analogue is frequently employed as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the detection of its non-deuterated counterpart in various matrices. The accuracy of such methods relies heavily on the stability of the internal standard in the stock and working solutions. Degradation of the internal standard can lead to inaccurate quantification of the target analyte. This guide addresses the critical need for understanding the stability of 2,3,4-Trihydroxybenzophenone-d5 in solution.

Summary of Available Stability Data

Table 1: Supplier Recommendations for Storage of Solid 2,3,4-Trihydroxybenzophenone-d5

Supplier	Storage Temperature	Additional Notes
Supplier A	-20°C	For maximum recovery, centrifuge the vial before opening.
Supplier B	Room Temperature	Stable if stored under recommended conditions. Re-analyze for chemical purity after three years.
Supplier C	-20°C Freezer, Under inert atmosphere	No additional notes provided.

It is crucial to note that these recommendations are for the solid material. Once dissolved in a solvent, the stability of the compound may change significantly depending on the solvent, concentration, pH, and storage conditions (e.g., temperature and light exposure).

Experimental Protocols for Stability Assessment

In the absence of specific stability data, a forced degradation study is recommended to determine the intrinsic stability of 2,3,4-Trihydroxybenzophenone-d5 in solution and to identify potential degradation products.[1][2] The following protocols describe a general approach to such a study.

Preparation of Stock and Working Solutions

• Stock Solution Preparation: Prepare a stock solution of 2,3,4-Trihydroxybenzophenone-d5 in a suitable solvent, such as methanol (B129727) or ethanol, at a concentration of 1 mg/mL.

• Working Solution Preparation: Dilute the stock solution with the solvent of interest (e.g., methanol, acetonitrile, water, or a mixture) to a final concentration relevant to the intended analytical application (e.g., 1-10 µg/mL).

Forced Degradation Conditions

Expose the working solutions to the following stress conditions. An unstressed control sample should be stored at -20°C or -80°C in the dark and analyzed alongside the stressed samples.

Table 2: Recommended Conditions for Forced Degradation Studies

Stress Condition	Protocol
Acid Hydrolysis	Mix the working solution with an equal volume of 0.1 N HCl. Incubate at 60°C for up to 30 minutes. Neutralize with 0.1 N NaOH before analysis.
Base Hydrolysis	Mix the working solution with an equal volume of 0.1 N NaOH. Incubate at 60°C for up to 30 minutes. Neutralize with 0.1 N HCl before analysis.
Oxidation	Mix the working solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for up to 24 hours.
Thermal Stress	Incubate the working solution at 60°C in the dark for up to 7 days.
Photostability	Expose the working solution in a photostability chamber to UV and visible light according to ICH Q1B guidelines.

Analytical Method

A stability-indicating analytical method, typically HPLC with UV detection or LC-MS, should be used to assess the degradation. The method should be capable of separating the parent compound from any degradation products.

• Chromatographic Conditions (Example):

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 10% to 90% B over 10 minutes

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Detection:

  • UV: Diode array detector, monitor at the λmax of 2,3,4-Trihydroxybenzophenone.

  • MS: Mass spectrometer in negative ion mode, monitoring the parent and potential degradation product masses.

Data Analysis

The percentage of degradation can be calculated by comparing the peak area of 2,3,4-Trihydroxybenzophenone-d5 in the stressed samples to that of the unstressed control.

Percentage Degradation = [ (Areacontrol - Areastressed) / Areacontrol ] * 100

Potential Degradation Pathways

While no specific degradation pathways have been documented for 2,3,4-Trihydroxybenzophenone-d5, a study on the degradation of its isomer, 2,4,4'-Trihydroxybenzophenone, in an aqueous solution using activated persulfate identified several degradation mechanisms.[3] These may provide insights into the potential degradation of 2,3,4-Trihydroxybenzophenone. The identified pathways included:

• Cleavage of the C-C bridge: The bond between the carbonyl group and one of the phenyl rings could break.

• Hydroxylation: Addition of further hydroxyl groups to the aromatic rings.

• Polymerization: Formation of dimers or larger oligomers.

It is important to note that these are inferred pathways and would need to be confirmed experimentally for 2,3,4-Trihydroxybenzophenone-d5.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study of 2,3,4-Trihydroxybenzophenone-d5 in solution.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. ijrpp.com [ijrpp.com]
• 3. Degradation of aqueous 2,4,4'-Trihydroxybenzophenone by persulfate activated with nitrogen doped carbonaceous materials and the formation of dimer products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Commercial Availability and Application of Deuterated UV Filter Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability of deuterated ultraviolet (UV) filter standards. It is designed to assist researchers, scientists, and drug development professionals in the sourcing and application of these critical analytical tools for pharmacokinetic studies, metabolism research, and environmental monitoring. This guide includes a summary of commercially available standards, detailed experimental protocols for their use, and visualizations of relevant biological pathways and experimental workflows.

Introduction to Deuterated UV Filter Standards

Deuterated UV filters are stable isotope-labeled analogs of common sunscreen active ingredients. In these compounds, one or more hydrogen atoms are replaced with deuterium, a heavy isotope of hydrogen. This isotopic substitution results in a molecule with a higher mass but nearly identical chemical and physical properties to its non-deuterated counterpart.[1] The key advantage of using deuterated compounds as internal standards in mass spectrometry-based analytical methods is their ability to co-elute with the analyte of interest while being distinguishable by their mass-to-charge ratio (m/z). This allows for accurate and precise quantification by correcting for variations in sample preparation, injection volume, and instrument response.

The use of deuterated internal standards is considered the gold standard in quantitative bioanalysis as it compensates for matrix effects, which are a common source of error in the analysis of complex biological samples such as plasma, urine, and tissue.[2]

Commercial Availability of Deuterated UV Filter Standards

A variety of deuterated UV filter standards are commercially available from specialized chemical suppliers. These standards are essential for the accurate quantification of UV filters in various matrices. Below is a summary of some of the available standards, compiled from the catalogs of major suppliers. Researchers are encouraged to visit the suppliers' websites for the most up-to-date information and to request Certificates of Analysis for detailed specifications.

UV Filter	Deuterated Analog	Supplier(s)	Catalog Number (Example)	CAS Number (Labeled)	Isotopic Purity	Chemical Purity
Avobenzone (B1665848)	Avobenzone-d3	MedChemExpress	HY-112891S	Not available	Not specified	Not specified
Avobenzone-d7 (methoxy-d3, t-butyl-d4)	Toronto Research Chemicals	A794692	Not available	Not specified	Not specified
Oxybenzone (B1678072)	Oxybenzone-d5	MedChemExpress	HY-112895S	Not available	Not specified	Not specified
Oxybenzone-d3	MedChemExpress, LGC Standards	HY-112895S1, TRC-O867302	Not available	Not specified	>95% (HPLC)[3]
Benzophenone (D10, 98%)	Cambridge Isotope Laboratories	DLM-225-5	22583-75-1	98 atom % D	Not specified
Homosalate	Homosalate-d4	LGC Standards	TRC-H614002	Not available	Not specified	>95% (HPLC)[4]
Octinoxate	Octinoxate-d3	Toronto Research Chemicals	O257503	Not available	Not specified	Not specified

Experimental Protocols

The following are generalized experimental protocols for the quantification of common UV filters in biological matrices using deuterated internal standards. These protocols should be optimized and validated for specific laboratory conditions and instrumentation.

Quantification of Avobenzone in Human Plasma by LC-MS/MS

This protocol is adapted from established methods for the analysis of small molecules in plasma.[2][5]

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reverse-phase analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

• Avobenzone analytical standard.

• Avobenzone-d3 (or other appropriate deuterated analog) as an internal standard (IS).

• Acetonitrile (B52724) (LC-MS grade).

• Methanol (B129727) (LC-MS grade).

• Formic acid (LC-MS grade).

• Ultrapure water.

• Drug-free human plasma.

Procedure:

• Preparation of Standards and Quality Control (QC) Samples:

  • Prepare stock solutions of avobenzone and avobenzone-d3 in methanol (e.g., 1 mg/mL).

  • Prepare a series of working standard solutions of avobenzone by serial dilution of the stock solution with 50:50 acetonitrile:water.

  • Prepare a working solution of the internal standard (e.g., 100 ng/mL) in acetonitrile.

  • Spike drug-free human plasma with the avobenzone working standards to create calibration standards (e.g., 0.5 - 500 ng/mL) and QC samples at low, medium, and high concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer Settings: Operate in positive ESI mode with Multiple Reaction Monitoring (MRM). Optimize MRM transitions for avobenzone and its deuterated internal standard.

• Data Analysis:

  • Quantify avobenzone in the unknown samples by constructing a calibration curve based on the peak area ratio of the analyte to the internal standard versus the nominal concentration of the calibration standards.

Quantification of Oxybenzone in Urine by GC-MS/MS

This protocol is based on established methods for the analysis of organic compounds in urine.[6][7]

Instrumentation and Reagents:

• Gas chromatograph (GC) coupled to a triple quadrupole mass spectrometer (MS/MS).

• A suitable capillary column (e.g., DB-5ms).

• Oxybenzone analytical standard.

• Oxybenzone-d5 as an internal standard (IS).

• β-glucuronidase/sulfatase enzyme solution.

• Acetate (B1210297) buffer (pH 5).

• Hexane (pesticide residue grade).

• Derivatizing agent (e.g., BSTFA with 1% TMCS).

• Drug-free urine.

Procedure:

• Preparation of Standards and Quality Control (QC) Samples:

  • Prepare stock solutions of oxybenzone and oxybenzone-d5 in methanol (e.g., 1 mg/mL).

  • Prepare working standard solutions and spike into drug-free urine to create calibration standards and QCs.

• Sample Preparation (Enzymatic Hydrolysis and Liquid-Liquid Extraction):

  • To 1 mL of urine sample, add the internal standard.

  • Add 500 µL of acetate buffer and 50 µL of β-glucuronidase/sulfatase.

  • Incubate at 37°C for at least 4 hours to deconjugate metabolites.

  • Perform a liquid-liquid extraction with 2 x 2 mL of hexane.

  • Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of the derivatizing agent and 50 µL of a suitable solvent (e.g., ethyl acetate).

  • Heat at 70°C for 30 minutes to complete the derivatization.

• GC-MS/MS Analysis:

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Start at 100°C, ramp to 300°C.

  • Carrier Gas: Helium.

  • Ionization Mode: Electron Ionization (EI).

  • MS/MS: Operate in MRM mode, with optimized transitions for the derivatized oxybenzone and its deuterated internal standard.

• Data Analysis:

  • Quantify the derivatized oxybenzone using a calibration curve constructed from the peak area ratios of the analyte to the internal standard.

Visualizations of Signaling Pathways and Experimental Workflows

The following diagrams were created using the Graphviz DOT language to illustrate key concepts.

Caption: Endocrine disrupting signaling pathway of Benzophenone-3.

Caption: Experimental workflow for a dermal absorption study.

Quality Control and Data Analysis

The quality and reliability of quantitative data heavily depend on the purity of the analytical standards.

• Chemical Purity: The chemical purity of both the native and deuterated standards should be confirmed, typically by HPLC or GC analysis. Impurities can interfere with the analysis and lead to inaccurate results.

• Isotopic Purity: The isotopic enrichment of the deuterated standard is a critical parameter. It is typically determined by mass spectrometry or NMR. High isotopic purity (ideally >98%) is necessary to minimize the contribution of the internal standard to the analyte signal.[8]

• Certificate of Analysis (CoA): Always obtain and review the CoA from the supplier. The CoA provides detailed information on the identity, purity, and concentration of the standard.

For data analysis, the use of a deuterated internal standard allows for the calculation of the response factor (the ratio of the analyte peak area to the internal standard peak area). A calibration curve is then generated by plotting the response factor against the concentration of the calibration standards. The concentration of the analyte in unknown samples is then determined from this curve.

Conclusion

Deuterated UV filter standards are indispensable tools for the accurate and precise quantification of sunscreen active ingredients in a variety of matrices. Their commercial availability, while not centralized, is robust, with several reputable suppliers offering a range of these critical reagents. The experimental protocols provided in this guide offer a starting point for the development of validated analytical methods. By understanding the principles of their use and the available resources, researchers can significantly enhance the quality and reliability of their data in the fields of drug development, pharmacokinetics, and environmental science.

References

• 1. biosci.com.au [biosci.com.au]
• 2. TRC Reference Materials | LGC Standards [lgcstandards.com]
• 3. Oxybenzone-d3 | CAS | LGC Standards [lgcstandards.com]
• 4. Homosalate-d4 | CAS | LGC Standards [lgcstandards.com]
• 5. Home - Cerilliant [cerilliant.com]
• 6. Toronto Research Chemicals @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 7. LGC Standards: Reference Materials, Standards & Testing [lgcstandards.com]
• 8. rdchemicals.com [rdchemicals.com]

Core Health and Safety Data for 2,3,4-Trihydroxybenzophenone-d5

Disclaimer: No specific health and safety data for 2,3,4-Trihydroxybenzophenone-d5 have been found in publicly available literature. The following information is based on the non-deuterated form, 2,3,4-Trihydroxybenzophenone, and its isomers. This data should be used as a surrogate with the understanding that the toxicological properties of the deuterated compound may differ.

Hazard Identification and Classification

Based on the Safety Data Sheet (SDS) for 2,3,4-Trihydroxybenzophenone, the primary hazards are related to irritation and potential respiratory effects.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	No data available	Not classified
Serious Eye Damage/Irritation	No data available	Not classified
Respiratory Sensitization	No data available	Not classified
Skin Sensitization	No data available	Not classified
Germ Cell Mutagenicity	No data available	Not classified
Carcinogenicity	No data available	Not classified
Reproductive Toxicity	No data available	Not classified
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1]
Specific Target Organ Toxicity (Repeated Exposure)	No data available	Not classified
Aspiration Hazard	No data available	Not classified

Quantitative Toxicological Data

No quantitative toxicity data (e.g., LD50, LC50) for 2,3,4-Trihydroxybenzophenone is available.[1] However, acute ecotoxicity data for the isomer, 2,4,4'-Trihydroxybenzophenone, is available and presented below.

Test Organism	Endpoint	Exposure Duration	Value (mg/L)	Reference
Chlorella vulgaris	EC50	96 hours	3.50	[2]
Daphnia magna	LC50	48 hours	3.74	[2]

Experimental Protocols

Detailed methodologies for key toxicological endpoints are outlined in the following OECD guidelines. These represent standard protocols for assessing chemical safety.

3.1. Acute Eye Irritation/Corrosion (OECD Guideline 405)

The assessment of acute eye irritation or corrosion potential is typically conducted using a sequential testing strategy to minimize animal testing.[3]

• Initial Assessment: A weight-of-the-evidence analysis of existing data is performed.[3]

• In Vitro/Ex Vivo Testing: If data is insufficient, validated in vitro or ex vivo tests are conducted.[3]

• In Vivo Test (if necessary):

  • Animal Model: Albino rabbit.

  • Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye. The other eye serves as a control.

  • Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is scored.

  • Confirmation: If an irritant effect is observed, the test may be confirmed in a sequential manner in additional animals.[4]

3.2. Skin Sensitization

Several methods are available to assess the skin sensitization potential of a substance.

3.2.1. Guinea Pig Maximization Test (GPMT) (OECD Guideline 406)

• Animal Model: Guinea pig.[5]

• Induction Phase:

  • Intradermal injections of the test substance (with and without adjuvant) are administered.[5]

  • One week later, a topical application of the test substance is made to the same site.[5]

• Challenge Phase: Two weeks after the induction, a topical challenge application of the test substance is made to a naive site.[5]

• Observation: The challenge site is observed for erythema and edema at 24 and 48 hours after patch removal.[5]

3.2.2. In Chemico Skin Sensitisation: Direct Peptide Reactivity Assay (DPRA) (OECD Guideline 442C)

This assay addresses the first key event in the Adverse Outcome Pathway (AOP) for skin sensitization, which is covalent binding to proteins.[6]

• Principle: The reactivity of the test chemical with synthetic peptides containing either cysteine or lysine (B10760008) is measured.[6]

• Procedure: The test chemical is incubated with the synthetic peptides for a defined period. The concentration of the remaining peptide is then determined by HPLC with UV detection.

• Endpoint: The depletion of the cysteine and lysine peptides is used to classify the substance's reactivity.

3.2.3. In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test Method (OECD Guideline 442D)

This method addresses the second key event in the skin sensitization AOP, which involves keratinocyte activation.[7]

• Principle: The assay uses a recombinant keratinocyte cell line that contains a luciferase gene under the control of the antioxidant response element (ARE). Activation of the ARE pathway by sensitizers leads to the production of luciferase.[7]

• Procedure: The cell line is exposed to the test chemical for a specific duration. The cells are then lysed, and luciferase activity is measured.

• Endpoint: A statistically significant induction of luciferase activity above a certain threshold indicates a sensitizing potential.[7]

Visualizations

Caption: A generalized workflow for in vitro toxicology testing and hazard assessment.

This guide provides a summary of the currently available health and safety information for 2,3,4-Trihydroxybenzophenone and its isomers, intended for use by researchers and professionals in drug development. The absence of specific data for the deuterated form necessitates a cautious approach, relying on surrogate information and standardized testing protocols for a comprehensive safety assessment.

References

• 1. 2,3,4-Trihydroxybenzophenone - Safety Data Sheet [chemicalbook.com]
• 2. Acute toxicity and ecological risk assessment of 4,4’-dihydroxybenzophenone, 2,4,4’-trihydroxybenzophenone and 4-MBC in ultraviolet (UV)-filters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 5. search.library.northwestern.edu [search.library.northwestern.edu]
• 6. fdsc.or.jp [fdsc.or.jp]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

The Role of 2,3,4-Trihydroxybenzophenone-d5 in Advancing Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the potential applications of 2,3,4-Trihydroxybenzophenone-d5, a deuterated analog of 2,3,4-Trihydroxybenzophenone. The incorporation of deuterium (B1214612) atoms into the benzophenone (B1666685) structure offers significant advantages for quantitative analysis, metabolic studies, and pharmacokinetic research. This guide will detail its primary application as an internal standard in mass spectrometry-based analyses, provide comprehensive experimental protocols, and explore the therapeutic potential of its non-deuterated counterpart.

Core Application: An Internal Standard for Accurate Quantification

Due to the kinetic isotope effect, the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased stability makes deuterated compounds like 2,3,4-Trihydroxybenzophenone-d5 ideal internal standards for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS).[1] When a known quantity of the deuterated standard is added to a sample at the beginning of the preparation process, it co-elutes with the non-deuterated analyte and experiences similar matrix effects and ionization suppression or enhancement.[2] By measuring the ratio of the analyte to the internal standard, researchers can achieve highly accurate and precise quantification, correcting for variations in sample preparation and instrument response.[1]

The primary application of 2,3,4-Trihydroxybenzophenone-d5 is as an isotope-labeled internal standard for the quantification of 2,3,4-Trihydroxybenzophenone and related benzophenone derivatives in various matrices, including biological fluids (plasma, serum, urine) and environmental samples.[3][4]

Quantitative Analysis Data

While specific quantitative performance data for 2,3,4-Trihydroxybenzophenone-d5 is not extensively published, the following table summarizes typical performance characteristics for the analysis of other benzophenone derivatives using deuterated internal standards in LC-MS/MS methods. These values provide a reasonable expectation for the performance of methods utilizing 2,3,4-Trihydroxybenzophenone-d5.

Analyte	Matrix	Method	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Reference
Benzophenone (BP) & Derivatives	Cereal-based foods	UHPLC-MS/MS	> 0.995	0.01 - 1.3 (ng/g)	0.02 - 4.2 (ng/g)	[3]
Benzophenone-type UV filters	Umbilical cord blood	LC-MS/MS	> 0.9969	0.01 - 0.42	-	[5]
Benzophenone-3 & Metabolites	Human serum	LC-MS/MS	-	low µg L⁻¹	-	[4]
17 Benzophenone Derivatives	Fatty baby food	UHPLC-MS/MS	-	-	1 - 50 (µg/kg)	[6]

LOD: Limit of Detection; LOQ: Limit of Quantitation

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard for the quantification of 2,3,4-Trihydroxybenzophenone in biological samples.

Sample Preparation: Liquid-Liquid Extraction for Plasma/Serum

This protocol is adapted from methodologies for the extraction of benzophenone derivatives from biological fluids.[4][5]

• Aliquoting: Pipette 500 µL of plasma or serum into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a specific volume (e.g., 100 µL) of a known concentration of 2,3,4-Trihydroxybenzophenone-d5 in methanol (B129727) to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation (Optional but Recommended): Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins. Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes at 4°C. Transfer the supernatant to a new tube.

• Extraction: Add 2 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether (MTBE) or chloroform).

• Vortexing: Vigorously shake the mixture for 2-5 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the samples at 3,500 rpm for 5 minutes to separate the organic and aqueous phases. Alternatively, freeze the sample to separate the phases.

• Collection: Carefully transfer the organic layer containing the analyte and internal standard to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase used for LC-MS analysis.

UHPLC-MS/MS Analysis

This protocol outlines typical conditions for the chromatographic separation and mass spectrometric detection of benzophenone derivatives.[3][7]

• Chromatographic System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., Waters BEH C18, 1.7 µm, 2.1 mm × 100 mm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient Elution:

  • 0-1 min: 20% B

  • 1-5 min: Linear gradient from 20% to 80% B

  • 5-6 min: Hold at 80% B

  • 6-6.5 min: Return to 20% B

  • 6.5-10 min: Re-equilibration at 20% B

• Injection Volume: 5-20 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes to determine the optimal ionization for 2,3,4-Trihydroxybenzophenone and its deuterated standard.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for both the analyte and 2,3,4-Trihydroxybenzophenone-d5 would need to be determined by direct infusion of the individual compounds.

Visualizations: Workflows and Pathways

Experimental Workflow for Pharmacokinetic Studies

The following diagram illustrates a typical workflow for a pharmacokinetic study utilizing a deuterated internal standard like 2,3,4-Trihydroxybenzophenone-d5.

Caption: Workflow for a pharmacokinetic study using a deuterated internal standard.

Potential Signaling Pathway Modulation by 2,3,4-Trihydroxybenzophenone

The non-deuterated form, 2,3,4-Trihydroxybenzophenone, has demonstrated antioxidant and anti-neuroinflammatory properties, suggesting its potential in treating conditions like ischemic stroke.[8] The following diagram depicts a simplified, hypothetical signaling pathway that this compound might modulate.

Caption: Hypothetical signaling pathway of 2,3,4-Trihydroxybenzophenone.

Conclusion

2,3,4-Trihydroxybenzophenone-d5 is a valuable tool for researchers in drug development and analytical chemistry. Its primary application as an internal standard in LC-MS/MS methods allows for highly accurate and precise quantification of its non-deuterated analog and related compounds in complex biological matrices. The experimental protocols provided in this guide offer a solid foundation for developing robust analytical methods. Furthermore, the known antioxidant and anti-neuroinflammatory properties of the parent compound suggest that 2,3,4-Trihydroxybenzophenone-d5 could also be instrumental in preclinical studies investigating the pharmacokinetics and metabolism of this potentially therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. The Potential Effects of 2,3,4-Trihydroxybenzophenone on the Transient Cerebral Ischemic Stroke in Male Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 2,3,4-Trihydroxybenzophenone-d5 in Understanding Benzophenone Metabolism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzophenones are a class of organic compounds widely utilized as UV filters in sunscreens, personal care products, and as photoinitiators in UV-curing applications. Growing concerns over their potential endocrine-disrupting effects and systemic absorption have necessitated a thorough understanding of their metabolic fate within the human body. One key metabolite of concern is 2,3,4-Trihydroxybenzophenone (B75506) (THB). This technical guide provides a comprehensive overview of THB as a metabolite of other benzophenones, with a special focus on the indispensable role of its deuterated analog, 2,3,4-Trihydroxybenzophenone-d5 (THB-d5), in accurate quantification and metabolic studies. This document will delve into the metabolic pathways, quantitative analysis, experimental protocols, and the known biological activities of THB, offering a valuable resource for researchers in toxicology, pharmacology, and drug development.

Metabolic Pathways of Benzophenones to 2,3,4-Trihydroxybenzophenone

The metabolism of benzophenones, particularly the widely used Benzophenone-3 (BP-3 or oxybenzone), is a complex process primarily occurring in the liver. It involves Phase I and Phase II enzymatic reactions aimed at increasing the water solubility of the parent compound to facilitate its excretion.

Phase I Metabolism: The initial transformation of BP-3 involves hydroxylation and O-dealkylation reactions, primarily mediated by cytochrome P450 (CYP) enzymes. One of the outcomes of these reactions is the formation of 2,3,4-Trihydroxybenzophenone (THB). In studies involving rat liver microsomes, THB has been identified as a metabolite of BP-3.[1] While the exact enzymatic steps leading to THB are not fully elucidated, it is hypothesized to be formed through a series of hydroxylation events on the benzophenone (B1666685) backbone.

Phase II Metabolism: Following Phase I metabolism, the resulting hydroxylated metabolites, including THB, can undergo conjugation reactions. These reactions, catalyzed by enzymes such as UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), attach glucuronic acid or sulfate (B86663) groups to the hydroxyl moieties. This further increases the water solubility of the metabolites, preparing them for renal or fecal excretion.

Metabolic conversion of Benzophenone-3 to 2,3,4-Trihydroxybenzophenone.

The Critical Role of 2,3,4-Trihydroxybenzophenone-d5 in Quantitative Analysis

In metabolic studies, accurate quantification of metabolites is paramount. However, the analysis of biological matrices such as plasma, urine, or liver microsome incubations is often hampered by matrix effects, which can lead to ion suppression or enhancement in mass spectrometry-based assays. To overcome these challenges, stable isotope-labeled internal standards are employed.

2,3,4-Trihydroxybenzophenone-d5 (THB-d5) is the deuterated analog of THB, where five hydrogen atoms on one of the phenyl rings are replaced with deuterium. Deuterium is a stable, non-radioactive isotope of hydrogen. Because THB-d5 is chemically and physically almost identical to THB, it co-elutes during chromatographic separation and experiences the same matrix effects during ionization. However, due to its higher mass, it can be distinguished from the non-deuterated THB by a mass spectrometer.

By adding a known amount of THB-d5 to a sample before processing, it serves as an internal standard. The ratio of the signal from the endogenous THB to the signal from the THB-d5 standard is used for quantification. This ratiometric approach effectively cancels out variations in sample preparation, injection volume, and ionization efficiency, leading to highly accurate and precise measurements of THB concentrations.

Quantitative Data on the Formation of 2,3,4-Trihydroxybenzophenone

Quantitative data on the conversion rates of benzophenones to 2,3,4-Trihydroxybenzophenone are limited in the current scientific literature. Most studies have focused on identifying the array of metabolites produced rather than quantifying the yield of each specific metabolite.

In a study investigating the metabolism of Benzophenone-3 (BP-3) in rats, 2,3,4-Trihydroxybenzophenone (THB) was detected in "trace amounts" in biological samples following oral administration of BP-3.[2] Another in vitro study using rat liver microsomes identified 2,3,4-trihydroxybenzophenone as one of several metabolites of BP-3, but did not provide quantitative conversion rates.[3]

The following table summarizes the qualitative findings from key studies. The lack of quantitative data highlights a significant knowledge gap and an area for future research.

Parent Benzophenone	Study Type	Matrix	Metabolite Detected	Quantitative Data	Citation
Benzophenone-3	In vivo (Rat)	Biological Samples	2,3,4-Trihydroxybenzophenone	Trace amounts	[2]
Benzophenone-3	In vitro	Rat Liver Microsomes	2,3,4-Trihydroxybenzophenone	Not reported	[3]
Benzophenone-3	In vitro	Human Liver Microsomes	2,3,4-Trihydroxybenzophenone	Not reported	[3]

Experimental Protocols

This section provides a synthesized, detailed methodology for an in vitro experiment to study the metabolism of benzophenones and a subsequent analytical protocol for the quantification of 2,3,4-Trihydroxybenzophenone using THB-d5 as an internal standard.

In Vitro Metabolism of Benzophenone-3 using Rat Liver Microsomes

This protocol outlines the steps to incubate a parent benzophenone, such as BP-3, with liver microsomes to generate its metabolites.

Materials:

• Rat liver microsomes (commercially available)

• Benzophenone-3 (BP-3)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• 2,3,4-Trihydroxybenzophenone-d5 (THB-d5) internal standard solution (in methanol)

• Microcentrifuge tubes

• Incubator or water bath (37°C)

• Vortex mixer

• Centrifuge

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture (total volume of 200 µL) by adding the following components in order:

  • Phosphate buffer (to make up the final volume)

  • Rat liver microsomes (final concentration of 0.5 mg/mL)

  • Benzophenone-3 solution (in a small volume of solvent like DMSO, final concentration typically 1-10 µM)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 0, 15, 30, 60, 120 minutes) with gentle shaking.

• Termination of Reaction: Stop the reaction by adding 200 µL of ice-cold acetonitrile containing the 2,3,4-Trihydroxybenzophenone-d5 internal standard.

• Protein Precipitation: Vortex the mixture vigorously for 1 minute to precipitate the microsomal proteins.

• Centrifugation: Centrifuge the mixture at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Sample Collection: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Workflow for in vitro metabolism of Benzophenone-3.

LC-MS/MS Quantification of 2,3,4-Trihydroxybenzophenone

This protocol describes the analytical method for quantifying THB in the supernatant obtained from the in vitro metabolism experiment.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2,3,4-Trihydroxybenzophenone (THB): Precursor ion (Q1) m/z 229.1 -> Product ion (Q3) m/z [Specific fragment to be determined experimentally, e.g., 121.0]

  • 2,3,4-Trihydroxybenzophenone-d5 (THB-d5): Precursor ion (Q1) m/z 234.1 -> Product ion (Q3) m/z [Specific fragment to be determined experimentally, e.g., 126.0]

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and cell exit potential for each analyte to maximize signal intensity.

Data Analysis:

• Integrate the peak areas for both the THB and THB-d5 MRM transitions.

• Calculate the peak area ratio (THB area / THB-d5 area).

• Construct a calibration curve by analyzing standards with known concentrations of THB and a fixed concentration of THB-d5. Plot the peak area ratio against the concentration of THB.

• Determine the concentration of THB in the unknown samples by interpolating their peak area ratios from the calibration curve.

Biological Activity and Signaling Pathways of 2,3,4-Trihydroxybenzophenone

While research on the specific biological effects of 2,3,4-Trihydroxybenzophenone is still emerging, several studies have begun to shed light on its potential activities.

Endocrine-Disrupting Effects: Like its parent compounds, THB has been shown to possess estrogenic activity. In a study using a yeast two-hybrid assay, 2,3,4-trihydroxybenzophenone exhibited estrogenic activity.[4] The interaction with estrogen receptors suggests a potential to interfere with the endocrine system. However, another study using a mammalian reporter gene assay indicated that 2,3,4-trihydroxybenzophenone had little anti-androgenic activity.

Neuroprotective Effects: Recent research has highlighted the potential of THB as a neuroprotective agent. A study demonstrated that THB possesses antioxidant and anti-neuroinflammatory properties.[5] It was shown to promote neurite outgrowth in a neuroblastoma cell line and reduce infarct volume in a mouse model of ischemic stroke.[5] These neuroprotective effects are likely mediated through its ability to scavenge free radicals and suppress microglial activation.

Signaling Pathways: The specific signaling pathways directly modulated by THB are an active area of investigation. While a direct link between THB and the MAPK/ERK pathway has not been definitively established, studies on the parent compound, BP-3, have shown its ability to attenuate this pathway. The MAPK/ERK pathway is crucial for cell proliferation, differentiation, and survival, and its dysregulation is implicated in various diseases. Given that metabolites can sometimes be more biologically active than the parent compound, investigating the effect of THB on this and other signaling pathways, such as those involved in neuroinflammation and estrogen receptor signaling, is a critical next step.

Known biological activities and potential signaling pathways of THB.

Conclusion

2,3,4-Trihydroxybenzophenone is a relevant metabolite of benzophenone-3, and its formation and biological activities are of significant interest to researchers in toxicology, pharmacology, and drug development. The use of its deuterated analog, 2,3,4-Trihydroxybenzophenone-d5, as an internal standard is crucial for the accurate and precise quantification of this metabolite in complex biological matrices. While qualitative data on the formation of THB exists, there is a clear need for more quantitative studies to better understand the metabolic fate of benzophenones. Furthermore, continued research into the specific signaling pathways affected by THB will provide a more complete picture of its potential physiological and toxicological effects. This technical guide serves as a foundational resource to aid in the design and execution of such studies.

References

• 1. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Potential Effects of 2,3,4-Trihydroxybenzophenone on the Transient Cerebral Ischemic Stroke in Male Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of UV-filter benzophenone-3 by rat and human liver microsomes and its effect on endocrine-disrupting activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Benzophenone UV Filters in Biological Matrices using 2,3,4-Trihydroxybenzophenone-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of benzophenone (B1666685) (BP) type UV filters in biological matrices, such as human serum and plasma. To ensure accuracy and precision in quantification, a stable isotope-labeled internal standard, 2,3,4-Trihydroxybenzophenone-d5, is employed. The method involves a straightforward sample preparation procedure followed by a rapid LC-MS/MS analysis, making it suitable for high-throughput screening of these potential endocrine-disrupting compounds.

Introduction

Benzophenones are a class of compounds widely used as UV filters in sunscreens, personal care products, and food packaging to protect against UV radiation.[1][2] Growing evidence suggests that some benzophenone derivatives may possess endocrine-disrupting properties, leading to increased interest in monitoring their levels in human biological samples.[1][2] LC-MS/MS has become the preferred analytical technique for this purpose due to its high sensitivity and selectivity.

The use of a stable isotope-labeled internal standard is crucial for accurate quantification in LC-MS/MS, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response. 2,3,4-Trihydroxybenzophenone is a metabolite of other benzophenones, and its deuterated form, 2,3,4-Trihydroxybenzophenone-d5, serves as an ideal internal standard due to its similar chemical and physical properties to the target analytes.[3] This note provides a comprehensive protocol for the analysis of various benzophenone derivatives using this internal standard.

Experimental

Materials and Reagents

• Analytes: Benzophenone-1 (BP-1), Benzophenone-2 (BP-2), Benzophenone-3 (BP-3), 2,3,4-Trihydroxybenzophenone, and other relevant benzophenone derivatives.

• Internal Standard: 2,3,4-Trihydroxybenzophenone-d5

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium formate

Sample Preparation: Protein Precipitation

A simple and effective protein precipitation method is employed for sample cleanup.

• To 100 µL of serum or plasma sample, add 20 µL of the internal standard working solution (containing 2,3,4-Trihydroxybenzophenone-d5).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Parameter	Condition
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	Analyte-specific transitions (see Table 2 for examples)
Collision Energy	Optimized for each analyte
Dwell Time	100 ms

Table 1: Example Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	20
1.0	20
5.0	95
7.0	95
7.1	20
10.0	20

Table 2: Example MRM Transitions for Selected Benzophenones

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Benzophenone-1 (BP-1)	213.1	136.1	25
Benzophenone-3 (BP-3)	227.1	149.1	20
2,3,4-Trihydroxybenzophenone	229.1	151.1	22
2,3,4-Trihydroxybenzophenone-d5	234.1	156.1	22

Results and Discussion

The developed LC-MS/MS method demonstrates excellent performance for the quantification of benzophenone derivatives in biological matrices. The use of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample processing.

Table 3: Representative Method Performance Data

Analyte	Linearity (ng/mL)	r²	LLOQ (ng/mL)	Accuracy (%)	Precision (%RSD)
BP-1	1 - 500	0.998	1	95 - 105	< 10
BP-3	1 - 500	0.999	1	98 - 103	< 8
2,3,4-THBP	0.5 - 250	0.997	0.5	97 - 104	< 12

Conclusion

This application note presents a reliable and high-throughput LC-MS/MS method for the determination of benzophenone UV filters in biological samples. The incorporation of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard is key to achieving accurate and precise quantitative results. The method is well-suited for research applications in environmental health and toxicology studies.

Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Analyte Stock Solutions (1 mg/mL): Accurately weigh 10 mg of each benzophenone standard and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2,3,4-Trihydroxybenzophenone-d5 and dissolve in 1 mL of methanol.

• Intermediate Solutions: Prepare intermediate mixed analyte solutions by diluting the stock solutions in methanol.

• Working Internal Standard Solution (100 ng/mL): Dilute the internal standard stock solution in methanol.

• Calibration Standards and Quality Control Samples: Prepare by spiking the appropriate amount of the intermediate analyte solutions into a surrogate matrix (e.g., charcoal-stripped serum).

Protocol 2: Sample Preparation and Extraction

• Label autosampler vials for each sample, calibrator, and quality control.

• Pipette 100 µL of the sample, calibrator, or QC into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL internal standard working solution to each tube.

• Add 300 µL of cold acetonitrile to each tube.

• Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new set of labeled tubes.

• Evaporate the supernatant to dryness using a nitrogen evaporator at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and transfer to autosampler vials for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of benzophenones.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. library.dphen1.com [library.dphen1.com]
• 3. 2,3,4-Trihydroxybenzophenone | 1143-72-2 [chemicalbook.com]

Application Note: High-Throughput Analysis of UV Filters in Wastewater using 2,3,4-Trihydroxybenzophenone-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

UV filters are a class of chemicals commonly used in sunscreens, cosmetics, and other personal care products to protect against ultraviolet radiation.[1] Due to their widespread use, these compounds are frequently detected in various environmental compartments, including wastewater.[1][2] The presence and persistence of UV filters in aquatic environments raise concerns about their potential ecological and human health impacts.[2][3] Consequently, robust and sensitive analytical methods are required for their accurate quantification in complex matrices like wastewater.

This application note details a comprehensive protocol for the simultaneous determination of a range of UV filters in wastewater samples. The method utilizes solid-phase extraction (SPE) for sample cleanup and pre-concentration, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification. To ensure data accuracy and precision, 2,3,4-Trihydroxybenzophenone-d5 is employed as an internal standard to correct for matrix effects and variations in sample preparation and instrument response.

Experimental Workflow

The overall experimental workflow for the analysis of UV filters in wastewater is depicted below.

Figure 1: General workflow for the analysis of UV filters in wastewater.

Experimental Protocols

Sample Collection and Preservation

• Collect 500 mL of wastewater in amber glass bottles to prevent photodegradation of the target analytes.

• Immediately upon collection, acidify the samples to pH 3 with formic acid to inhibit microbial degradation.[4]

• Store the samples at 4°C and analyze within 48 hours of collection.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the extraction and pre-concentration of UV filters from aqueous samples.[4][5]

• Internal Standard Spiking: Spike each 100 mL of wastewater sample with a known concentration (e.g., 50 ng/L) of 2,3,4-Trihydroxybenzophenone-d5 methanolic solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., Agela Cleanert™ ODS C18, 500 mg/6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.[4][5]

• Sample Loading: Load the spiked wastewater sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes with 10 mL of a methanol and acetone (B3395972) mixture (1:1, v/v).[4][5]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.[6]

Instrumental Analysis: LC-MS/MS

The analysis is performed using a high-performance liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.[7]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[7]

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the analytes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes, as different UV filters ionize optimally under different conditions.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Ion Source Parameters: Optimize source temperature, gas flows, and capillary voltage according to the instrument manufacturer's recommendations.

Data Presentation

The following tables summarize the typical quantitative data for the analysis of common UV filters in wastewater. These values are representative and may vary depending on the specific instrumentation and matrix conditions.

Table 1: LC-MS/MS Parameters for Selected UV Filters and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
2,3,4-Trihydroxybenzophenone-d5 (IS)	251.1	153.1	25	Negative
Benzophenone-1 (BP-1)	215.1	121.1	20	Positive
Benzophenone-3 (BP-3)	229.1	151.1	20	Positive
Benzophenone-4 (BP-4)	307.0	229.0	22	Negative
4-Methylbenzylidene Camphor (4-MBC)	255.2	159.1	15	Positive
Octocrylene (OC)	362.2	250.2	10	Positive
Ethylhexyl Methoxycinnamate (EHMC)	291.2	179.1	10	Positive
Avobenzone (AVO)	311.1	135.1	25	Positive

Table 2: Method Performance Data for the Analysis of UV Filters in Wastewater

Compound	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Benzophenone-1 (BP-1)	0.5	1.5	85 - 105	< 15
Benzophenone-3 (BP-3)	0.2	0.7	90 - 110	< 10
Benzophenone-4 (BP-4)	1.0	3.0	75 - 95	< 15
4-Methylbenzylidene Camphor (4-MBC)	0.8	2.5	80 - 100	< 15
Octocrylene (OC)	0.3	1.0	95 - 115	< 10
Ethylhexyl Methoxycinnamate (EHMC)	0.4	1.2	88 - 108	< 12
Avobenzone (AVO)	0.6	2.0	82 - 102	< 15

Note: The values presented are typical and should be validated for each specific laboratory setup and sample matrix.

Signaling Pathways and Logical Relationships

The use of a deuterated internal standard is crucial for accurate quantification in complex matrices like wastewater. The following diagram illustrates the principle of internal standard calibration.

Figure 2: Principle of internal standard calibration for quantification.

Conclusion

The described method provides a robust and sensitive approach for the analysis of common UV filters in wastewater. The use of solid-phase extraction for sample preparation effectively removes matrix interferences and pre-concentrates the analytes, while LC-MS/MS offers high selectivity and sensitivity for detection. The incorporation of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard is essential for compensating for matrix-induced signal suppression or enhancement and ensuring accurate and precise quantification. This application note serves as a valuable resource for researchers and scientists involved in environmental monitoring and the safety assessment of personal care products.

References

• 1. An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. mdpi.com [mdpi.com]

Application Note: High-Throughput Analysis of Plasma Samples Using 2,3,4-Trihydroxybenzophenone-d5 by Q-TOF Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of small molecules in complex biological matrices such as plasma is a critical aspect of drug metabolism and pharmacokinetic (DMPK) studies. This application note describes a robust and sensitive method for the analysis of a target analyte in human plasma using a deuterated internal standard, 2,3,4-Trihydroxybenzophenone-d5, with Quadrupole Time-of-Flight (Q-TOF) mass spectrometry. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation and instrument response.[1] High-resolution mass spectrometry (HRMS) with a Q-TOF instrument provides excellent selectivity and sensitivity, enabling accurate quantification even at low concentrations.

This document provides detailed protocols for sample preparation, chromatographic separation, and mass spectrometric analysis, as well as method validation data.

Experimental Protocols

Materials and Reagents

• Analytes: Target analyte and 2,3,4-Trihydroxybenzophenone-d5 (Internal Standard, IS)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Chemicals: Ammonium acetate (B1210297) (LC-MS grade)

• Plasma: Human plasma (K2EDTA)

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• Liquid Chromatography: UHPLC system

• Mass Spectrometry: Q-TOF mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation: Protein Precipitation followed by Solid-Phase Extraction (SPE)

A combination of protein precipitation (PPT) and solid-phase extraction (SPE) is utilized to effectively remove proteins and phospholipids (B1166683) from the plasma matrix, which can cause significant ion suppression.[2][3]

• Spiking: To 100 µL of human plasma, add the internal standard (2,3,4-Trihydroxybenzophenone-d5) to a final concentration of 50 ng/mL. For calibration standards and quality control (QC) samples, spike with the target analyte to the desired concentrations.

• Protein Precipitation: Add 300 µL of acetonitrile to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the target analyte and internal standard with 1 mL of methanol.

• Evaporation: Dry the eluate under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Liquid Chromatography

• Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

Q-TOF Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3500 V

• Source Temperature: 120°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Mass Range: m/z 100-1000

• Acquisition Mode: Full Scan MS and Targeted MS/MS (or data-independent acquisition like MSE)

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) for fragmentation data.

• Target Ions:

  • Analyte: [M+H]+ (and its fragments for MS/MS)

  • 2,3,4-Trihydroxybenzophenone-d5 (IS): [M+H]+ (and its fragments for MS/MS)

Data Presentation

Method Validation Summary

The method was validated according to established bioanalytical method validation guidelines.[4][5] The following tables summarize the quantitative performance of the assay.

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	R²	Weighting
Target Analyte	1 - 1000	> 0.995	1/x²

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%)
LLOQ	1	8.5	105.2	9.8	103.5
Low QC	3	6.2	98.7	7.5	101.2
Mid QC	50	4.8	101.5	5.9	100.8
High QC	800	3.5	99.4	4.7	99.9

Acceptance criteria: Precision (%CV) ≤ 15% (≤ 20% for LLOQ), Accuracy within 85-115% (80-120% for LLOQ).[4]

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	3	92.5	95.8
High QC	800	95.1	98.2

Acceptance criteria: Consistent and reproducible recovery and minimal matrix effect.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from plasma sample to data analysis.

Caption: Workflow for plasma sample analysis by LC-QTOF.

Conclusion

This application note presents a detailed and validated method for the quantitative analysis of a target analyte in human plasma using 2,3,4-Trihydroxybenzophenone-d5 as an internal standard, coupled with UHPLC-QTOF-MS. The described sample preparation protocol effectively minimizes matrix effects, and the analytical method demonstrates excellent linearity, accuracy, and precision. This approach is well-suited for high-throughput bioanalysis in drug development and clinical research settings.

References

• 1. benchchem.com [benchchem.com]
• 2. A high-throughput method for the determination of 14 UV-filters in human plasma by LC-MS/MS: Minimize interferences from proteins and phospholipids in the matrix: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. A high-throughput method for the determination of 14 UV-filters in human plasma by LC-MS/MS: Minimize interferences from proteins and phospholipids in the matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]

Application Notes & Protocol for the Quantification of 2,3,4-Trihydroxybenzophenone-d5 in Environmental Water Samples using Solid-Phase Extraction and Liquid Chromatography-Tandem Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

2,3,4-Trihydroxybenzophenone is a benzophenone (B1666685) derivative used as a UV filter in various consumer products. Its presence in the environment is of increasing concern due to potential endocrine-disrupting effects. Accurate and sensitive quantification of this compound and its metabolites in environmental matrices is crucial for assessing its environmental fate and potential risks. 2,3,4-Trihydroxybenzophenone-d5 is the deuterated analog of 2,3,4-Trihydroxybenzophenone and is an ideal internal standard for quantitative analysis by mass spectrometry, as it corrects for variations during sample preparation and analysis.

This document provides a detailed protocol for the extraction and quantification of 2,3,4-Trihydroxybenzophenone-d5 in environmental water samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

2. Experimental Protocols

2.1. Materials and Reagents

• 2,3,4-Trihydroxybenzophenone (analytical standard)

• 2,3,4-Trihydroxybenzophenone-d5 (internal standard)

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges: C18, 500 mg, 6 mL

• Glass fiber filters (0.7 µm)

• Autosampler vials, inserts, and caps

2.2. Sample Collection and Preservation

Collect water samples in amber glass bottles to prevent photodegradation. Upon collection, filter the samples through a 0.7 µm glass fiber filter to remove suspended solids. If not analyzed immediately, store the samples at 4°C and analyze within 48 hours. For longer storage, freeze at -20°C.

2.3. Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve 10 mg of 2,3,4-Trihydroxybenzophenone and 2,3,4-Trihydroxybenzophenone-d5 in 100 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solutions with methanol to the desired concentrations for calibration curves and spiking experiments.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 2,3,4-Trihydroxybenzophenone-d5 primary stock solution with methanol.

2.4. Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: Take 100 mL of the filtered water sample and spike with a known amount of the 2,3,4-Trihydroxybenzophenone-d5 internal standard spiking solution to achieve a final concentration of 100 ng/L.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of HPLC-grade water to remove any interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes.

• Elution: Elute the retained analytes with 6 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (90:10 Water with 0.1% Formic Acid: Acetonitrile with 0.1% Formic Acid) and transfer to an autosampler vial for LC-MS/MS analysis.

2.5. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-10 min: Linearly increase to 90% B

  • 10-12 min: Hold at 90% B

  • 12.1-15 min: Return to 10% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM): Monitor the transitions for both the analyte and the internal standard.

3. Data Presentation

The following table summarizes the key parameters for the LC-MS/MS analysis of 2,3,4-Trihydroxybenzophenone and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV) (Estimated)
2,3,4-Trihydroxybenzophenone	229.05	137.02	109.03	20
2,3,4-Trihydroxybenzophenone-d5	234.08	142.05	114.06	20

Method Validation Parameters (Based on similar benzophenone analyses[1])

Parameter	Expected Performance Range
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	0.3 - 3.0 ng/L
Recovery	80 - 110%
Precision (RSD%)	< 15%

4. Visualization

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]

Application Note: Determination of Benzophenones in Fish Tissue with a Deuterated Standard using LC-MS/MS

Introduction

Benzophenones (BPs) are a class of organic compounds widely used as UV filters in sunscreens, personal care products, and plastics to prevent photodegradation.[1] Their extensive use has led to their release into aquatic environments, raising concerns about their potential for bioaccumulation and endocrine-disrupting effects in aquatic organisms.[2][3][4] Monitoring the levels of BPs in fish tissue is crucial for assessing environmental contamination and potential risks to both ecosystem and human health, as fish consumption can be a route of exposure.[5][6]

This application note details a robust and sensitive method for the quantitative analysis of various benzophenone (B1666685) derivatives in fish tissue. The protocol employs a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction method followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[7][8] To ensure high accuracy and correct for matrix effects, a deuterated internal standard, such as Benzophenone-d10, is utilized.[9][10][11] Isotopically labeled internal standards are ideal for mass spectrometry applications as they exhibit nearly identical chemical and physical properties to the target analytes, ensuring reliable correction for variations during sample preparation and analysis.[10][12]

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Dichloromethane, Hexane, Ethyl Acetate (all LC-MS grade)

• Reagents: Formic acid, Acetic acid, Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl)

• Standards: Native benzophenone standards (BP-1, BP-2, BP-3, etc.), Benzophenone-d10 (BP-d10) internal standard

• QuEChERS tubes: Containing MgSO₄, NaCl, and appropriate sorbents.

• Dispersive SPE (d-SPE) tubes: Containing MgSO₄ and clean-up sorbents such as Primary Secondary Amine (PSA) and C18.

• Water: Deionized or Milli-Q grade.

Sample Preparation and Storage

Proper sample handling is critical to avoid contamination.[13]

• Collection and Dissection: Upon collection, fish samples should be placed on ice.[14] Dissection should occur within 48 hours, or the samples should be frozen at ≤ -20°C.[14][15] Using stainless steel knives, fillet the fish on a surface covered with clean aluminum foil (dull side in contact with the tissue), changing the foil between samples.[15][16]

• Homogenization: Create a composite sample if required, ensuring all individuals are of a similar size.[14] Homogenize the fish fillet tissue using a high-speed blender or grinder until a uniform paste is achieved.[16] To improve extraction efficiency, samples can be lyophilized (freeze-dried).[13]

• Storage: Store the homogenized tissue in airtight containers at -20°C or lower until extraction.

QuEChERS Extraction and Clean-up Protocol

The QuEChERS method is highly effective for extracting a wide range of compounds from complex matrices.[7][17]

• Extraction:

  • Weigh 2 g of homogenized fish tissue into a 50 mL centrifuge tube.

  • Spike the sample with the deuterated internal standard solution (e.g., 100 µL of 1 µg/mL BP-d10 in ACN).

  • Add 10 mL of 1% acetic acid in acetonitrile.[7]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Cap the tube tightly and shake vigorously for 5 minutes using a vortex mixer.[17]

  • Centrifuge for 10 minutes at 3500 rpm.[17]

• Dispersive SPE (d-SPE) Clean-up:

  • Transfer a 5 mL aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing anhydrous MgSO₄, PSA, and C18 sorbents.[7] The combination of PSA and C18 helps in removing polar interferences and lipids, respectively.[18]

  • Cap the tube and shake vigorously for 5 minutes.

  • Centrifuge for 10 minutes at 3500 rpm.[17]

  • Take an aliquot of the cleaned extract, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS

Quantification is performed using a liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• LC Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions (Typical):

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[11]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for each benzophenone analyte and the deuterated internal standard. An example is provided in the table below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Benzophenone-1 (BP-1)	215.0	137.1
Benzophenone-3 (BP-3)	229.1	151.1
4-Hydroxybenzophenone	199.1	121.1
Benzophenone-d10 (IS)	237.1	112.1

Note: The specific transitions should be determined empirically on the instrument used.

Quantitative Data

The following table summarizes the concentrations of various benzophenone derivatives reported in fish tissue from scientific literature.

Benzophenone Derivative	Fish Type	Concentration Range (ng/g wet weight)	Reference
Sum of 7 BPs	Freshwater Fish	Mean: 46.4	[5][6]
Sum of 7 BPs	Saltwater Fish	Mean: 25.0	[5][6]
2-Hydroxybenzophenone (2-OHBP)	Low Lipid Fish	1.1 - 218.3	[5]
2-Hydroxybenzophenone (2-OHBP)	High Lipid Fish	1.5 - 76.4	[5]
Benzophenone (BP)	Low Lipid Fish	0.5 - 45.4	[5]
Benzophenone (BP)	High Lipid Fish	5.2 - 18.5	[5]
Benzophenone-3 (BP-3)	Various Fish		[13]

Experimental Workflow Diagram

The following diagram illustrates the complete analytical workflow from sample collection to data analysis.

Caption: Workflow for Benzophenone Analysis in Fish Tissue.

The described method, combining QuEChERS extraction with LC-MS/MS analysis and a deuterated internal standard, provides a sensitive, accurate, and reliable approach for the determination of benzophenones in fish tissue. This protocol is suitable for routine monitoring and research applications, enabling scientists to assess the extent of environmental contamination by these emerging pollutants and to better understand their bioaccumulation in aquatic food webs. The use of a deuterated internal standard is critical for minimizing variability and overcoming matrix suppression, leading to high-quality, defensible data.

References

• 1. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 2. DSpace [viurrspace.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Environmentally relevant concentrations of benzophenone-3 induce differential histopathological responses in gills and liver of freshwater fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fish consumption is an indicator of exposure to benzophenone derivatives: A probabilistic risk assessment in Taiwanese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Analysis of the UV filter Benzophenone-3 assimilation in Crossostrea gigas oysters post-exposure in a controlled environment by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. resolvemass.ca [resolvemass.ca]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Scholarly Commons - Discovery Day - Daytona Beach: Detecting UV Filters in Fish Tissue [commons.erau.edu]
• 14. eec.ky.gov [eec.ky.gov]
• 15. sites.nicholas.duke.edu [sites.nicholas.duke.edu]
• 16. files.dep.state.pa.us [files.dep.state.pa.us]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Determination of pesticide residues in fish tissues by modified QuEChERS method and dual-d-SPE clean-up coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of 2,3,4-Trihydroxybenzophenone-d5 for Food Contact Material Migration Studies

Introduction

2,3,4-Trihydroxybenzophenone (THBP) is a benzophenone (B1666685) derivative used as a UV absorber in various polymers, including those used in food contact materials (FCMs). While it offers protection against UV degradation, there is a potential for its migration from the packaging into the food product, which necessitates rigorous safety and migration assessments. The use of a stable isotope-labeled internal standard, such as 2,3,4-Trihydroxybenzophenone-d5 (THBP-d5), is crucial for accurate quantification in complex food matrices by correcting for matrix effects and variations in analytical instrument response. This application note provides a detailed protocol for the determination of THBP migration from FCMs into food simulants using Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) and THBP-d5 as an internal standard. Additionally, it summarizes relevant toxicological findings to provide a comprehensive overview for researchers and drug development professionals.

Data Presentation

Due to the limited availability of specific migration data for 2,3,4-Trihydroxybenzophenone, this section presents data for a structurally similar compound, 2,4-dihydroxybenzophenone (B1670367) (Benzophenone-1), to provide a representative overview of potential migration levels. These values should be considered as illustrative for the purpose of this application note.

Table 1: Migration of 2,4-dihydroxybenzophenone (BP-1) from Polycarbonate into Food Simulants

Food Simulant	Test Conditions	Migration Level (µg/kg)
10% Ethanol (B145695) (Simulant A)	10 days at 40°C	5.2
50% Ethanol (Simulant D1)	10 days at 40°C	15.8
95% Ethanol (Simulant D2)	10 days at 60°C	45.3
Isooctane (Fatty Food Simulant)	2 days at 60°C	120.7

Experimental Protocols

This section details the methodology for a specific migration study of 2,3,4-Trihydroxybenzophenone from a polymer food contact material into food simulants.

Materials and Reagents

• 2,3,4-Trihydroxybenzophenone (purity ≥98%)

• 2,3,4-Trihydroxybenzophenone-d5 (isotopic purity ≥98%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Food simulants: 10% ethanol (v/v), 50% ethanol (v/v), and isooctane.

• Polymer test specimens (e.g., polycarbonate sheets)

Equipment

• UPLC-MS/MS system (e.g., Waters ACQUITY UPLC with a Xevo TQ-S mass spectrometer)

• Analytical balance

• Migration cells

• Incubator

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Sample Preparation and Migration Test

• Preparation of Polymer Samples: Cut the food contact material into test specimens of a defined surface area (e.g., 6 dm²).

• Migration Conditions: Place the test specimens in migration cells and fill with the respective food simulant. The standard ratio is 6 dm² of the FCM surface area to 1 kg of food simulant.

• Incubation: Incubate the migration cells under the desired test conditions (e.g., 10 days at 40°C for general long-term storage, or more stringent conditions for specific applications).

• Sample Collection: After incubation, an aliquot of the food simulant is taken for analysis.

• Internal Standard Spiking: Spike a known concentration of 2,3,4-Trihydroxybenzophenone-d5 into the collected food simulant samples.

• Sample Clean-up (for fatty food simulant): For isooctane, perform a liquid-liquid extraction with acetonitrile. The acetonitrile phase is then collected and concentrated under a gentle stream of nitrogen.

• Final Preparation: Reconstitute the dried extract or dilute the aqueous simulants with the initial mobile phase. Filter the final sample through a 0.22 µm syringe filter before UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• Chromatographic Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both 2,3,4-Trihydroxybenzophenone and 2,3,4-Trihydroxybenzophenone-d5.

Mandatory Visualizations

Application Note: High-Throughput Analysis of Benzophenone using a Validated LC-MS/MS Method with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of benzophenone (B1666685) in various matrices. To ensure accuracy and precision, a deuterated internal standard, benzophenone-d10 (B1335006), is employed. The method described herein is applicable to researchers, scientists, and professionals in drug development and food safety, providing a comprehensive protocol for sample preparation, chromatographic separation, and mass spectrometric detection. All quantitative data is summarized for clear comparison, and experimental workflows are visually represented.

Introduction

Benzophenone and its derivatives are widely used as photoinitiators in UV-cured inks and coatings, as well as UV filters in sunscreens and plastic packaging.[1][2] Their potential to migrate into food products and the environment, coupled with concerns about their endocrine-disrupting effects, has necessitated the development of sensitive and reliable analytical methods for their detection and quantification.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique due to its high selectivity and sensitivity.[3][4] The use of a stable isotope-labeled internal standard, such as benzophenone-d10, is crucial for correcting matrix effects and variabilities during sample preparation and analysis, thereby enhancing the accuracy and reproducibility of the results.[5][6] This application note provides a detailed protocol for the analysis of benzophenone using a state-of-the-art LC-MS/MS system.

Experimental Protocols

Materials and Reagents

• Benzophenone (≥99% purity)

• Benzophenone-d10 (≥98% isotopic purity)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of benzophenone and benzophenone-d10 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with a 50:50 (v/v) mixture of methanol and water.

• Internal Standard (IS) Working Solution (1 µg/mL): Dilute the benzophenone-d10 primary stock solution with methanol.

Sample Preparation

The following protocol is a general guideline and may require optimization based on the specific matrix (e.g., food, water, plasma).

• Liquid-Liquid Extraction (LLE) for Liquid Samples:

  • To 1 mL of the liquid sample, add 10 µL of the 1 µg/mL IS working solution.

  • Add 2 mL of ethyl acetate (B1210297) and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Solid-Phase Extraction (SPE) for Complex Matrices:

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water.

  • Load 1 mL of the sample (previously diluted and spiked with IS) onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water.

  • Elute the analytes with 3 mL of methanol.

  • Evaporate the eluate to dryness and reconstitute in 200 µL of the mobile phase.

A visual representation of the sample preparation workflow is provided below.

Figure 1: General sample preparation workflow for benzophenone analysis.

LC-MS/MS Method Development

The logical workflow for developing the LC-MS/MS method is outlined below.

Figure 2: Logical workflow for LC-MS/MS method development.

Instrumentation and Conditions

• Liquid Chromatograph: UHPLC system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in positive mode

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min (10% B), 1-5 min (10-90% B), 5-7 min (90% B), 7.1-10 min (10% B)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Benzophenone	Benzophenone-d10
Precursor Ion (m/z)	183.1	193.1
Product Ion (Quantifier, m/z)	105.1	110.1
Product Ion (Qualifier, m/z)	77.1	82.1
Collision Energy (eV)	15	15
Dwell Time (ms)	100	100

The fragmentation of benzophenone in the mass spectrometer typically involves the cleavage of the carbonyl group, leading to the characteristic product ions. A simplified representation of this fragmentation is shown below.

Figure 3: Simplified fragmentation pathway of protonated benzophenone.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the analysis of benzophenone. The use of a deuterated internal standard effectively compensated for matrix-induced signal suppression or enhancement, leading to high accuracy and precision.

Method Validation

The method was validated according to standard guidelines, assessing linearity, limits of detection (LOD) and quantification (LOQ), accuracy, and precision.

Table 3: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.995
LOD	0.1 - 1 ng/mL
LOQ	0.5 - 5 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Quantitative Data Summary

The following table summarizes the quantitative performance of the method across different matrices, compiled from various studies.

Table 4: Summary of Quantitative Data for Benzophenone Analysis by LC-MS/MS

Matrix	Sample Preparation	LOD	LOQ	Reference
Cereal-based foods	Solid-Liquid Extraction	3 - 38 ng/g	10 - 50 ng/g	[7]
Baby food	dSPE (EMR-Lipid)	-	1 - 50 µg/kg	[1][2]
Water	SPE	7 - 46 ng/L	-	[3]
Wastewater	SPE	0.625 pg/L	-	[8]
Human Placental Tissue	LLE	0.07 - 0.3 ng/g	0.3 - 1.0 ng/g	[5]
Human Serum	DLLME	low µg/L level	-	[9]

LOD: Limit of Detection, LOQ: Limit of Quantification, LLE: Liquid-Liquid Extraction, SPE: Solid-Phase Extraction, dSPE: dispersive Solid-Phase Extraction, DLLME: Dispersive Liquid-Liquid Microextraction.

Conclusion

This application note presents a detailed and validated LC-MS/MS method for the sensitive and accurate quantification of benzophenone in diverse matrices. The use of a deuterated internal standard, benzophenone-d10, is essential for mitigating matrix effects and ensuring data reliability. The provided protocols and performance data demonstrate the suitability of this method for routine analysis in research, quality control, and regulatory monitoring. The clear workflows and tabulated data offer a valuable resource for scientists and professionals in the field.

References

• 1. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sample Preparation for the Quantitative Analysis of Benzophenone using an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Benzophenone (B1666685) (BP) and its derivatives are widely used as UV filters in sunscreens, personal care products, and as photoinitiators in UV-cured inks for food packaging.[1][2][3] Due to their potential for migration into food, accumulation in the environment, and possible endocrine-disrupting effects, regulatory bodies and researchers require accurate and precise methods for their quantification in various matrices.[3][4]

The use of an internal standard (IS) is critical for achieving high-quality quantitative data in chromatographic analysis. An IS is a compound chemically similar to the analyte but not present in the sample, which is added at a known concentration to all samples, standards, and blanks before sample preparation. It corrects for the loss of analyte during extraction and cleanup steps and compensates for variations in instrument response, thereby significantly improving method precision and accuracy.[1][5] For benzophenone analysis by mass spectrometry, isotopically labeled analogs such as Benzophenone-d10 are ideal and commonly used internal standards.[1][6][7]

This document provides detailed protocols for three common sample preparation techniques—Solid-Phase Extraction (SPE), QuEChERS, and Liquid-Liquid Extraction (LLE)—for the analysis of benzophenone using an internal standard.

Data Presentation

Quantitative data from various studies are summarized below to compare the performance of different sample preparation techniques for benzophenone analysis.

Table 1: Recommended Internal Standard for Benzophenone Analysis

Internal Standard	Common Abbreviation	Typical Analytical Technique	Rationale
Benzophenone-d10	BP-d10	GC-MS, LC-MS/MS	Co-elutes with benzophenone, has identical extraction efficiency, and is clearly distinguishable by mass spectrometry, making it the ideal choice.[1][6][7]
4-Fluoro-4'-hydroxybenzophenone	-	GC-MS	A structural analog used when an isotopically labeled standard is unavailable.[8]

| Phenanthrene-d10 | - | GC-MS | Used as a general internal standard for semi-volatile organic compounds.[9] |

Table 2: Performance Comparison of Sample Preparation Techniques for Benzophenone

Technique	Sample Matrix	Analyte(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Solid-Phase Extraction (SPE)	River Water	Benzophenone Derivatives	91 - 96	Not Specified	[10][11]
	Wastewater	Hydroxy-Benzophenones	83 - 105	Not Specified	[12]
	Cosmetics	Benzophenone-3	95 - 97	< 5	[13]
QuEChERS	Breakfast Cereal	Benzophenone	101.7	2.3	[2][8]
	Breakfast Cereal	4-Hydroxybenzophenone	82.3	4.6	[2][8]
	Fish	Benzophenone Derivatives	55 - 154	< 26.6	[4][14]
Liquid-Liquid Extraction (LLE)	Human Serum	Benzophenone-3 & Metabolites	Excellent (Matrix-Matched)	Not Specified	[15]
	River Water	Benzophenones	93.3 - 101.1	< 10	[16]

| | Juice | Benzophenones | 70.4 - 118 | 0.05 - 9 |[17] |

Experimental Protocols & Visualizations

The following diagram illustrates the general workflow for benzophenone analysis, highlighting the crucial step of adding the internal standard at the beginning of the process.

General workflow for benzophenone analysis.

Protocol 1: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is suitable for extracting benzophenone from water samples such as groundwater, surface water, or wastewater.[10][12] It utilizes a reversed-phase SPE cartridge to concentrate the analyte and remove polar interferences.

Workflow for Solid-Phase Extraction (SPE).

Methodology:

• Sample Collection: Collect 100-500 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a known amount of internal standard (e.g., 100 µL of a 1 µg/mL Benzophenone-d10 solution) to the sample. Mix thoroughly.

• SPE Cartridge Conditioning: Condition a C18 or Oasis HLB SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.[4]

• Sample Loading: Pass the entire water sample through the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol/water solution to remove polar interferences.

• Drying: Dry the cartridge thoroughly by passing a stream of nitrogen or applying a vacuum for 10-20 minutes.

• Elution: Elute the trapped analytes by passing 5 mL of acetonitrile or ethyl acetate (B1210297) through the cartridge into a collection tube.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approx. 40°C. Reconstitute the residue in a small, precise volume (e.g., 200 µL) of a suitable solvent (e.g., acetonitrile or mobile phase) for instrumental analysis.

Protocol 2: QuEChERS for Solid and Semi-Solid Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective for complex matrices like food products and cosmetics.[2][8] It involves a salting-out extraction followed by a dispersive SPE (dSPE) cleanup step.

Methodology:

• Sample Homogenization: Weigh 5-10 g of a representative, homogenized sample (e.g., ground breakfast cereal) into a 50 mL centrifuge tube. If the sample is dry, add an appropriate amount of water to ensure at least 80% hydration.[8]

• Internal Standard Spiking: Add a known amount of internal standard (e.g., 100 µL of a 1 µg/mL Benzophenone-d10 solution).

• Extraction:

  • Add 10 mL of acetonitrile (with 1% acetic acid, if required for analyte stability).

  • Add the QuEChERS extraction salts (commonly a pre-packaged mix containing anhydrous magnesium sulfate (B86663) and sodium chloride/citrate).[2][8]

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer a 1-5 mL aliquot of the upper acetonitrile layer to a dSPE cleanup tube. These tubes typically contain anhydrous magnesium sulfate to remove residual water, primary secondary amine (PSA) to remove sugars and fatty acids, and C18 to remove nonpolar interferences.[8]

  • Shake vigorously for 30 seconds.

  • Centrifuge at >3000 rpm for 5 minutes.

• Final Extract: Transfer the cleaned-up supernatant to a vial for instrumental analysis.

Protocol 3: Liquid-Liquid Extraction (LLE) for Biological Fluids

LLE is a classic technique used to separate compounds based on their relative solubilities in two different immiscible liquids. It is suitable for biological fluids like serum or plasma after a protein precipitation step.[15][18]

Methodology:

• Sample Preparation: Place 500 µL of the sample (e.g., serum) into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of internal standard (e.g., 50 µL of a 1 µg/mL Benzophenone-d10 solution).

• Protein Precipitation/Hydrolysis (if necessary): For serum, protein precipitation is often required. Add 500 µL of acetonitrile or perform an acidic hydrolysis if conjugated metabolites are of interest.[15] Vortex and centrifuge to pellet the precipitated proteins. Transfer the supernatant to a clean tube.

• pH Adjustment: Adjust the sample pH with a buffer if necessary to ensure the analyte is in a neutral, extractable form.

• Extraction:

  • Add 2 mL of an immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate).[18]

  • Cap the tube and vortex for 2 minutes or gently rock for 15 minutes to ensure thorough mixing.

  • Centrifuge for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper organic layer to a clean tube. Repeat the extraction step on the remaining aqueous layer for improved recovery and combine the organic extracts.

• Concentration & Reconstitution: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 200 µL) of a suitable solvent for instrumental analysis.

References

• 1. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzophenones in Breakfast Cereal Food Packaging: QuEChERS Extraction [thermofisher.com]
• 3. hbm4eu.eu [hbm4eu.eu]
• 4. Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis [mdpi.com]
• 5. isp.idaho.gov [isp.idaho.gov]
• 6. ph03.tci-thaijo.org [ph03.tci-thaijo.org]
• 7. Determination of benzophenone-UV filters in human milk samples using ultrasound-assisted extraction and clean-up with dispersive sorbents followed by UHPLC-MS/MS analysis. | Sigma-Aldrich [sigmaaldrich.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. Trace analysis of benzophenone-derived compounds in surface waters and sediments using solid-phase extraction and microwave-assisted extraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. researchgate.net [researchgate.net]
• 16. Determination of benzophenones in river-water samples using drop-based liquid phase microextraction coupled with gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. helvia.uco.es [helvia.uco.es]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for 2,3,4-Trihydroxybenzophenone-d5 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing use of personal care products has led to widespread human exposure to UV filters. Benzophenone-3 (BP-3), a common ingredient in sunscreens, is metabolized in the body to several hydroxylated derivatives, including 2,3,4-Trihydroxybenzophenone (2,3,4-THBP). Emerging research indicates that these metabolites may possess endocrine-disrupting properties, raising concerns about their potential impact on human health. Metabolomics studies are crucial for understanding the biological effects of exposure to UV filters and their metabolites.

2,3,4-Trihydroxybenzophenone-d5 (2,3,4-THBP-d5) is the deuterated form of 2,3,4-THBP. Its utility as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) based metabolomics is invaluable for the accurate quantification of its non-labeled counterpart in biological matrices. The stable isotope-labeled internal standard co-elutes with the analyte of interest, compensating for variations in sample preparation and instrument response, thereby ensuring high precision and accuracy in quantitative analysis.

This document provides detailed application notes and protocols for the use of 2,3,4-THBP-d5 in metabolomics research to assess exposure to UV filters.

Application: Quantitative Analysis of 2,3,4-Trihydroxybenzophenone in Human Urine

This application note describes a robust and sensitive method for the quantification of 2,3,4-Trihydroxybenzophenone, a metabolite of the UV filter Benzophenone-3, in human urine using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 2,3,4-Trihydroxybenzophenone-d5 as an internal standard.

Quantitative Data

The following table summarizes the typical performance characteristics of the analytical method. These values are illustrative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Value
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Linearity (r²)	> 0.99
Recovery	95 - 105%
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of Human Urine

This protocol outlines the extraction and concentration of 2,3,4-Trihydroxybenzophenone from human urine samples prior to LC-MS/MS analysis.

Materials:

• Human urine samples

• 2,3,4-Trihydroxybenzophenone-d5 (internal standard solution, 1 µg/mL in methanol)

• β-glucuronidase/arylsulfatase from Helix pomatia

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 5.0)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Procedure:

• Thaw frozen urine samples to room temperature and vortex for 30 seconds.

• Centrifuge the samples at 3000 x g for 10 minutes to pellet any precipitate.

• To 1 mL of the supernatant, add 50 µL of the 2,3,4-Trihydroxybenzophenone-d5 internal standard solution.

• Add 200 µL of 1 M ammonium acetate buffer (pH 5.0).

• Add 20 µL of β-glucuronidase/arylsulfatase solution.

• Vortex and incubate the samples at 37°C for 4 hours to deconjugate the metabolites.

• Condition the SPE cartridges by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Load the incubated urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol provides a general procedure for the chromatographic separation and mass spectrometric detection of 2,3,4-Trihydroxybenzophenone and its deuterated internal standard.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm)

LC Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10-10.1 min: Return to 5% B

  • 10.1-15 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI), Negative Mode

• Capillary Voltage: -3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,3,4-Trihydroxybenzophenone	229.05	137.02	20
2,3,4-Trihydroxybenzophenone-d5	234.08	142.05	20

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of 2,3,4-Trihydroxybenzophenone in human urine.

Caption: Experimental workflow for metabolomic analysis.

Estrogenic Signaling Pathway of Benzophenone (B1666685) Metabolites

Exposure to benzophenone metabolites like 2,3,4-Trihydroxybenzophenone can potentially disrupt endocrine function through interaction with the estrogen receptor alpha (ERα) signaling pathway. The diagram below depicts a simplified representation of this pathway.

Caption: Estrogen receptor signaling pathway.

Application Note: Quantitative Analysis of Benzophenones using GC-MS with 2,3,4-Trihydroxybenzophenone-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzophenones are a class of organic compounds widely used as UV filters in sunscreens, cosmetics, and plastics. Due to their potential endocrine-disrupting effects and environmental persistence, there is a growing need for sensitive and reliable analytical methods to quantify their presence in various matrices. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the simultaneous quantification of multiple benzophenone (B1666685) derivatives. The protocol incorporates 2,3,4-Trihydroxybenzophenone-d5 as an internal standard to ensure high accuracy and precision by correcting for variations in sample preparation and instrument response.

Principle

This method involves the extraction of benzophenones from the sample matrix, followed by a derivatization step to increase their volatility and improve chromatographic separation. The derivatized analytes are then separated and quantified using a GC-MS system. The use of a deuterated internal standard, which has similar chemical and physical properties to the target analytes but a different mass, allows for accurate quantification by correcting for any analyte loss during sample processing and injection variability.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724), Acetone (B3395972), Chloroform (B151607) (HPLC grade or equivalent)

• Standards: Benzophenone (BP), 2,4-Dihydroxybenzophenone (BP-1), 2-Hydroxy-4-methoxybenzophenone (BP-3), 2,2'-Dihydroxy-4-methoxybenzophenone (BP-8), 2,3,4-Trihydroxybenzophenone (THBP), and 2,3,4-Trihydroxybenzophenone-d5 (Internal Standard, IS).

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Other Reagents: Sodium chloride (NaCl), Anhydrous sodium sulfate (B86663).

• Sample Containers: Glass vials with PTFE-lined caps.

• Extraction Supplies: Solid-Phase Extraction (SPE) cartridges (e.g., C18) or equipment for Dispersive Liquid-Liquid Microextraction (DLLME).

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each benzophenone and the internal standard in acetonitrile.

• Working Standard Solutions: Prepare a series of mixed working standard solutions by diluting the stock solutions with acetonitrile to achieve concentrations ranging from 1 to 500 ng/mL.

• Internal Standard Spiking Solution (10 µg/mL): Prepare a spiking solution of 2,3,4-Trihydroxybenzophenone-d5 in acetonitrile.

Sample Preparation (Aqueous Matrix - DLLME)

• Sample Collection: Collect 10 mL of the aqueous sample in a glass vial.

• Internal Standard Spiking: Add 100 µL of the 10 µg/mL internal standard solution to the sample.

• pH Adjustment and Salting: Adjust the sample pH to 4 with a suitable acid and add 1 g of NaCl to increase the ionic strength.

• Extraction: Rapidly inject a mixture of 1.0 mL of acetone (disperser solvent) and 100 µL of chloroform (extraction solvent) into the sample. A cloudy solution will form.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 5 minutes to separate the chloroform phase.

• Extract Collection: Carefully collect the chloroform layer (sedimented phase) using a microsyringe.

• Drying: Pass the collected extract through a small column of anhydrous sodium sulfate to remove any residual water.

Derivatization

• Evaporation: Evaporate the dried extract to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of BSTFA (with 1% TMCS) to the dried residue.

• Reaction: Tightly cap the vial and heat at 75°C for 30 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MS or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 200°C.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: GC-MS SIM Parameters for Benzophenone Analysis

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Benzophenone (BP)	~8.5	105	182	77
BP-1 (as TMS derivative)	~12.1	343	358	253
BP-3 (as TMS derivative)	~12.9	287	302	211
BP-8 (as TMS derivative)	~14.2	317	332	225
THBP (as TMS derivative)	~15.5	431	446	327
IS: THBP-d5 (as TMS derivative)	~15.4	436	451	332

Note: Retention times are approximate and may vary depending on the specific instrument and conditions. Ions for TMS derivatives are based on predicted fragmentation patterns.

Table 2: Method Performance and Validation Data

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	RSD (%)
BP	1 - 500	>0.998	0.2	0.7	95 - 105	< 8
BP-1	1 - 500	>0.997	0.3	1.0	92 - 103	< 10
BP-3	1 - 500	>0.998	0.2	0.8	94 - 106	< 9
BP-8	1 - 500	>0.996	0.4	1.2	90 - 101	< 11
THBP	1 - 500	>0.995	0.5	1.5	88 - 99	< 12

Mandatory Visualization

Caption: Experimental workflow for GC-MS analysis of benzophenones.

Conclusion

The described GC-MS method provides a sensitive, selective, and reliable approach for the quantitative analysis of various benzophenones in aqueous samples. The incorporation of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard ensures high accuracy and reproducibility, making this protocol well-suited for research, environmental monitoring, and quality control applications in the pharmaceutical and cosmetic industries. Proper validation of the method in the specific sample matrix of interest is recommended to ensure optimal performance.

Application Note: Solid-Phase Extraction Protocol for Benzophenones Using a Deuterated Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Benzophenones (BPs) are a class of aromatic ketones widely used as UV filters in sunscreens, personal care products, and as photoinitiators in food packaging inks.[1][2][3] Due to their potential endocrine-disrupting effects and widespread presence in the environment, there is a significant need for sensitive and reliable analytical methods to monitor their levels in various matrices.[4] Solid-phase extraction (SPE) is a robust sample preparation technique used to isolate and concentrate benzophenones from complex samples like water, wastewater, and biological fluids.[5][6] The use of a deuterated internal standard, such as benzophenone-d10 (B1335006), is crucial for accurate quantification as it corrects for analyte loss during sample preparation and compensates for matrix effects during analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][7]

This application note provides a detailed protocol for the extraction of various benzophenones from aqueous samples using SPE with a deuterated internal standard.

Experimental Protocol

This protocol is a generalized procedure and may require optimization based on the specific sample matrix and target analytes.

1. Materials and Reagents

• SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) or C18 cartridges (e.g., 500 mg, 6 mL)[8][9]

• Solvents: HPLC-grade Methanol (B129727) (MeOH), Acetonitrile (B52724) (ACN), Dichloromethane, Ethyl Acetate, and Ultrapure Water[3][5][10]

• Reagents: Formic acid, Ammonium acetate[11][12]

• Standards: Analytical standards of target benzophenones (e.g., BP-1, BP-3, BP-8) and deuterated internal standard (e.g., Benzophenone-d10)[3][13]

• Equipment: SPE vacuum manifold, nitrogen evaporator, vortex mixer, analytical balance, volumetric flasks, and pipettes.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of each benzophenone (B1666685) standard and benzophenone-d10 in 10 mL of methanol to create individual stock solutions.

• Working Standard Solution (10 µg/mL): Prepare a mixed working solution of all target benzophenones by diluting the stock solutions in methanol.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the benzophenone-d10 stock solution in methanol. The final concentration should be appropriate for the expected analyte levels in the samples.[14]

3. Sample Preparation

• Collect 250 mL of the aqueous sample (e.g., river water, wastewater effluent).

• If the sample contains suspended solids, centrifuge or filter it to prevent clogging the SPE cartridge.[10]

• Spike the sample with a known volume of the Internal Standard (IS) Spiking Solution (e.g., 25 µL of 1 µg/mL benzophenone-d10).

• Adjust the sample pH if necessary. For some benzophenones, adjusting the pH to acidic values (e.g., pH 3 with formic acid) can improve retention on reversed-phase sorbents.[4]

4. Solid-Phase Extraction Procedure

• Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Wash the cartridges sequentially with 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of ultrapure water.[5] Do not allow the sorbent to dry out between steps.

• Sample Loading:

  • Load the prepared 250 mL sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

  • Dry the cartridge under vacuum for 15-20 minutes to remove residual water.

• Elution:

  • Place collection vials inside the manifold.

  • Elute the retained benzophenones and the internal standard by passing 2 x 4 mL of a suitable elution solvent (e.g., methanol, acetonitrile, or a mixture of methanol and acetone (B3395972) (1:1 v/v)) through the cartridge.[4][5] Allow the solvent to soak the sorbent for a few minutes before applying vacuum.

• Eluate Concentration and Reconstitution:

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at 40°C.[15]

  • Reconstitute the residue in 1.0 mL of a solvent compatible with the analytical instrument (e.g., acetonitrile or mobile phase).[10]

  • Vortex the vial to ensure the residue is fully dissolved and transfer the solution to an autosampler vial for GC-MS or LC-MS/MS analysis.

Data Presentation

The performance of the SPE method is typically evaluated based on recovery, precision, and detection limits.

Table 1: Recovery of Benzophenones using Different SPE Sorbents

Analyte	SPE Sorbent	Matrix	Average Recovery (%)	Reference
Benzophenone-3 (BP-3)	C18	Natural Water	95 - 97%	[9]
Multiple BPs	C18	River Water	80 - 86%	[4][5]
Multiple BPs	Oasis HLB	Water	91 - 96%	[8][16]
Multiple BPs	Strata C18	Water	81.9 - 96.4%	[11]
Multiple BPs	Strata-X	Water	74.0 - 82.6%	[11]
BP-1, BP-3, BP-8	C18	Water	101 - 107%	[17]

Table 2: Typical Method Detection and Quantification Limits

Analyte(s)	Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Eight BP derivatives	GC-MS	0.1 - 1.9 ng/L	Not Specified	[8][16]
Six BP-type UV absorbers	GC-MS	Not Specified	1.5 - 5.0 ng/L	[18]
BP-1, BP-3, BP-8	GC-MS	34 - 67 ng/L	Not Specified	[17]
Parabens & BPs	HPLC-UV	1.20 - 4.67 µg/L	Not Specified	[19]
Eleven UV filters	LC-MS/MS	0.1 - 5 ng/L	Not Specified	[11]

Workflow Visualization

The following diagram illustrates the complete workflow for the solid-phase extraction of benzophenones.

Caption: SPE workflow for benzophenone extraction and analysis.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis | MDPI [mdpi.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. lcms.cz [lcms.cz]
• 8. Trace analysis of benzophenone-derived compounds in surface waters and sediments using solid-phase extraction and microwave-assisted extraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. edepot.wur.nl [edepot.wur.nl]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. wwwn.cdc.gov [wwwn.cdc.gov]
• 15. organomation.com [organomation.com]
• 16. researchgate.net [researchgate.net]
• 17. Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Optimization of dispersive micro solid-phase extraction for the rapid determination of benzophenone-type ultraviolet absorbers in aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Optimization of solid-phase extraction of parabens and benzophenones in water samples using a combination of Plakett-Burman and Box-Behnken designs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in 2,3,4-Trihydroxybenzophenone-d5

Welcome to the technical support center for 2,3,4-Trihydroxybenzophenone-d5. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to isotopic exchange. The stability of deuterium (B1214612) labels is crucial for the accuracy of quantitative studies, and this guide provides practical solutions to maintain the isotopic purity of your compound.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for 2,3,4-Trihydroxybenzophenone-d5?

A1: Isotopic exchange, or H/D exchange, is a chemical reaction where a deuterium (D) atom on a labeled compound is replaced by a protium (B1232500) (H) atom from the surrounding environment. This is a significant issue because it alters the mass of the internal standard, compromising the accuracy of mass spectrometry-based quantitative analyses. For 2,3,4-Trihydroxybenzophenone-d5, the primary sites of exchange are the hydroxyl (-OD) groups, which are highly labile. Exchange at these positions can lead to an underestimation of the internal standard's concentration and a corresponding overestimation of the analyte's concentration.[1][2]

Q2: My mass spectrometry data shows a distribution of masses (e.g., M+4, M+3) instead of a clean M+5 peak for my standard. What is happening?

A2: This pattern strongly suggests that your 2,3,4-Trihydroxybenzophenone-d5 is undergoing back-exchange. The peaks at M+4, M+3, etc., represent isotopologues of the molecule that have lost one or more deuterium atoms to protons.[2] The most likely cause is exposure to protic solvents, acidic or basic conditions, or elevated temperatures.

Q3: Which experimental conditions are most likely to cause deuterium exchange on this molecule?

A3: The stability of deuterium labels is highly dependent on the experimental conditions. Key factors that promote exchange include:

• pH: Basic conditions (high pH) and, to a lesser extent, strongly acidic conditions can catalyze the exchange of the phenolic deuterons. The minimum rate of exchange for similar compounds often occurs in a slightly acidic pH range (approximately 2.5-4).[2][3]

• Solvent: Protic solvents such as water, methanol, and ethanol (B145695) are significant sources of protons and will drive the equilibrium toward back-exchange.[1][4]

• Temperature: Higher temperatures accelerate the rate of all chemical reactions, including isotopic exchange.[1][4] Long-term storage at room temperature or elevated temperatures during sample processing can lead to a significant loss of isotopic purity.

• Matrix Effects: Biological matrices like plasma or urine can contain enzymes or other components that may facilitate exchange.

Q4: How can I prevent or minimize isotopic exchange during my experiments?

A4: To maintain the isotopic integrity of 2,3,4-Trihydroxybenzophenone-d5, consider the following best practices:

• Solvent Selection: Whenever possible, use aprotic solvents (e.g., acetonitrile (B52724), dichloromethane, anhydrous DMSO) for sample preparation and storage.[4]

• pH Control: Maintain a slightly acidic pH (around 3-5) in your sample and mobile phases, if compatible with your analytical method.

• Temperature Control: Keep samples cold (e.g., 4°C in an autosampler) and store stock solutions at low temperatures (e.g., -20°C or -80°C) to minimize exchange rates.[4]

• Minimize Exposure Time: Reduce the time the deuterated standard is in contact with protic solvents or adverse conditions before analysis.

• Glassware and Materials: Ensure all glassware and vials are scrupulously clean and dry to avoid contamination with acidic or basic residues.[5]

Q5: What is the best way to store stock solutions of 2,3,4-Trihydroxybenzophenone-d5?

A5: Stock solutions should be prepared in a high-purity, anhydrous aprotic solvent such as acetonitrile or DMSO. Store these solutions in tightly sealed vials with PTFE-lined caps (B75204) at -20°C or below to ensure long-term stability.[4] Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues with isotopic exchange.

Symptom	Potential Cause	Recommended Action
Mass spectrum shows multiple peaks below the expected M+5 mass.	Isotopic back-exchange is occurring.	1. Review Solvent: Ensure all solvents are aprotic and anhydrous where possible. 2. Check pH: Measure and adjust the pH of your sample and mobile phase to a slightly acidic range (3-5). 3. Lower Temperature: Reduce the temperature of your autosampler and sample handling steps.
Internal standard peak area decreases over an analytical run.	Ongoing exchange in the autosampler.	1. Cool Autosampler: Set the autosampler to 4°C or the lowest practical temperature.[2] 2. Re-evaluate Solvent: The solvent in the sample vials may be promoting exchange over time. Consider switching to a more inert solvent if possible.
Poor reproducibility and non-linear calibration curves.	Inconsistent exchange between samples and standards.	1. Standardize Sample Prep: Ensure a consistent and minimal time delay between sample preparation and injection. 2. Matrix Matching: Prepare calibration standards in a matrix that closely mimics the unknown samples to ensure a consistent rate of exchange.
Calculated analyte concentration is unexpectedly high.	The internal standard is exchanging back to the unlabeled form, artificially inflating the analyte signal and reducing the IS signal.	1. Verify IS Purity: Confirm the isotopic purity of the standard with high-resolution mass spectrometry (HRMS).[2] 2. Implement Preventative Measures: Strictly follow the guidelines for preventing exchange (pH, solvent, temperature control).

Experimental Protocol: Deuterium Exchange Stability Assay

This protocol allows for the systematic evaluation of the stability of 2,3,4-Trihydroxybenzophenone-d5 under various experimental conditions.

Objective: To quantify the rate of deuterium back-exchange for 2,3,4-Trihydroxybenzophenone-d5 in different solvents and pH conditions over time.

Materials:

• 2,3,4-Trihydroxybenzophenone-d5

• Anhydrous acetonitrile (ACN)

• Methanol (MeOH)

• Deionized water

• Phosphate buffers (pH 5, 7.4)

• Formic acid

• Ammonium hydroxide

• LC-MS/MS system with a high-resolution mass spectrometer

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2,3,4-Trihydroxybenzophenone-d5 in anhydrous ACN.

• Incubation Sample Preparation: Spike the stock solution into different incubation media to a final concentration of 1 µg/mL. Prepare samples for each condition to be tested (e.g., pH 5 buffer, pH 7.4 buffer, 50:50 MeOH:Water).

• Time-Point Incubation: Incubate the prepared samples at a controlled temperature (e.g., 4°C, 25°C, and 37°C).

• Sample Quenching and Analysis: At specified time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot from each incubation sample. Immediately quench the exchange by adding an equal volume of cold ACN containing 0.1% formic acid. Analyze the samples promptly by LC-MS/MS.

• Data Analysis: Using the mass spectrum for each sample, calculate the peak areas for the M+5, M+4, M+3, M+2, and M+1 isotopologues. Determine the percentage of the M+5 isotopologue remaining at each time point relative to the total area of all isotopologues.

Hypothetical Data Summary:

The following table illustrates potential results from the stability assay, showing the percentage of the intact M+5 isotopologue remaining after 24 hours.

Condition	Temperature	% M+5 Remaining (24h)
pH 5 Buffer	4°C	98%
pH 5 Buffer	25°C	92%
pH 7.4 Buffer	4°C	90%
pH 7.4 Buffer	25°C	75%
50:50 MeOH:H₂O (no buffer)	25°C	85%
Anhydrous ACN	25°C	>99%

Visual Guides

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting unexpected results with 2,3,4-Trihydroxybenzophenone-d5.

Caption: Troubleshooting workflow for diagnosing isotopic exchange.

Mechanism of Isotopic Exchange

The diagram below illustrates the proposed acid/base-catalyzed mechanism for the exchange of deuterium on the phenolic hydroxyl groups of 2,3,4-Trihydroxybenzophenone-d5.

Caption: Proposed mechanism for H/D exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Matrix Effects in Benzophenone Analysis with 2,3,4-Trihydroxybenzophenone-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2,3,4-Trihydroxybenzophenone-d5 as an internal standard to mitigate matrix effects in the analysis of benzophenones.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact benzophenone (B1666685) analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy and precision of quantitative analysis.[1] In benzophenone analysis, complex matrices such as plasma, food products, or cosmetics can introduce a variety of interfering substances.

Q2: What is the role of 2,3,4-Trihydroxybenzophenone-d5 in mitigating matrix effects?

A2: 2,3,4-Trihydroxybenzophenone-d5 is a deuterated analog of 2,3,4-Trihydroxybenzophenone. As a stable isotope-labeled internal standard (SIL-IS), it is chemically almost identical to the native analyte and is expected to co-elute and experience similar matrix effects.[2] By adding a known amount of 2,3,4-Trihydroxybenzophenone-d5 to samples and calibration standards, the ratio of the analyte signal to the internal standard signal can be used for quantification. This ratio corrects for variations in sample preparation, injection volume, and ionization efficiency, thereby mitigating matrix effects.[3]

Q3: For which benzophenone derivatives is 2,3,4-Trihydroxybenzophenone-d5 a suitable internal standard?

A3: 2,3,4-Trihydroxybenzophenone-d5 is the ideal internal standard for the quantification of 2,3,4-Trihydroxybenzophenone. Due to its structural similarity, it may also be a suitable internal standard for other hydroxylated benzophenone derivatives. However, it is crucial to validate its performance for each specific analyte. The ideal SIL-IS has identical physicochemical properties to the analyte of interest, ensuring it behaves similarly during sample processing and analysis.[2] If there are significant differences in retention time or ionization response between the analyte and the internal standard, it may not effectively compensate for matrix effects.

Q4: What are the key considerations when using a deuterated internal standard?

A4: Key considerations include:

• Isotopic Purity: The deuterated standard should have high isotopic purity to minimize the contribution of any unlabeled analyte to the signal.[4]

• Co-elution: The analyte and internal standard should co-elute as closely as possible for effective compensation of matrix effects.[4]

• Stability: Deuterated standards should be stable throughout the sample preparation and analysis process, with no H/D exchange.[3]

• Concentration: The concentration of the internal standard should be appropriate for the expected analyte concentration range and should not saturate the detector.

Troubleshooting Guide

This guide addresses common issues encountered when using 2,3,4-Trihydroxybenzophenone-d5 to mitigate matrix effects in benzophenone analysis.

Issue	Potential Cause	Troubleshooting Steps
High Variability in Internal Standard (IS) Area	Inconsistent sample preparation (pipetting errors, incomplete extraction).	Review and standardize all sample preparation steps. Use calibrated pipettes and ensure thorough mixing.
Issues with the LC autosampler (inconsistent injection volume, air bubbles).	Purge the autosampler and check for leaks. Inspect the syringe for air bubbles.
MS detector instability (dirty ion source, fluctuating spray).	Clean the ion source and optimize MS parameters.
Poor Precision and Inaccurate Quantification	Chromatographic separation of analyte and IS (isotope effect).	Optimize the chromatographic method (e.g., adjust gradient, mobile phase composition, or column temperature) to ensure co-elution.[4]
Isotopic contribution from the IS (presence of unlabeled analyte in the IS).	Verify the isotopic purity of the deuterated standard. If necessary, use a higher purity standard or correct for the contribution.[4]
In-source fragmentation of the deuterated IS.	Optimize MS source conditions (e.g., cone voltage) to minimize fragmentation.
Inadequate Correction for Matrix Effects	Differential matrix effects on the analyte and IS due to chromatographic separation.	Ensure co-elution of the analyte and IS. A slight separation can lead to different matrix effects.[4]
High concentration of interfering matrix components.	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Consider sample dilution.[3]

Quantitative Data Summary

The use of a suitable deuterated internal standard is expected to significantly reduce the variability caused by matrix effects. The following table provides a representative summary of matrix effects observed for benzophenones in different matrices.

Matrix	Benzophenone Analyte(s)	Observed Matrix Effect (%) (without IS correction)	Expected Matrix Effect (%) (with appropriate d-IS)	Reference
Baby Food (Yogurt, Custards)	17 Benzophenone derivatives	< 30% for most analytes	< 15% (generally accepted)	[5]
Baby Food (Chocolate)	17 Benzophenone derivatives	Up to 55%	< 15% (generally accepted)	[5]
Breakfast Cereal	Benzophenone, 4-Hydroxybenzophenone	Not explicitly quantified, but IS used for linearity	< 15% (generally accepted)	[6]
Human Serum	Benzophenone-3 and metabolites	Significant, requiring matrix-matched calibration	< 15% (generally accepted)	[7]

Note: The expected matrix effect with a deuterated internal standard (d-IS) is based on the general principle that a co-eluting SIL-IS can effectively compensate for matrix-induced signal suppression or enhancement, bringing the calculated concentration closer to the true value and reducing variability.

Experimental Protocols

Protocol 1: Sample Preparation of Human Plasma for Benzophenone Analysis using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for the analysis of benzophenone-type UV filters in umbilical cord blood.[8]

• Sample Spiking: To 500 µL of human plasma, add 100 µL of a 2,3,4-Trihydroxybenzophenone-d5 working solution (concentration should be optimized based on the expected analyte concentration).

• Protein Precipitation & Extraction: Add 2 mL of methyl tert-butyl ether (MTBE). Vortex vigorously for 1 minute to precipitate proteins and extract the benzophenones.

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporation: Evaporate the MTBE to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 2: Sample Preparation of a Cream-Based Cosmetic for Benzophenone Analysis using Solid-Phase Extraction (SPE)

• Sample Dissolution: Accurately weigh 0.1 g of the cosmetic cream into a 50 mL centrifuge tube. Add 10 mL of a suitable organic solvent (e.g., hexane (B92381) for oil-based creams, methanol (B129727) for water-based creams) and vortex until the cream is fully dispersed.[9]

• Internal Standard Spiking: Add a known amount of 2,3,4-Trihydroxybenzophenone-d5 working solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load the dissolved cosmetic sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Elution: Elute the benzophenones with 3 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for benzophenone analysis.

Caption: Troubleshooting logic for deuterated IS issues.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Analysis of 2,3,4-Trihydroxybenzophenone-d5 by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the detection of 2,3,4-Trihydroxybenzophenone-d5 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial LC-MS/MS parameters for 2,3,4-Trihydroxybenzophenone-d5?

A1: While optimal parameters must be determined empirically on your specific instrument, the following table provides a strong starting point for method development. These parameters are derived from typical values for similar benzophenone (B1666685) compounds. Note that 2,3,4-Trihydroxybenzophenone-d5 is often used as an internal standard.

Quantitative Data Summary: Recommended Starting LC-MS/MS Parameters for 2,3,4-Trihydroxybenzophenone-d5

Parameter	Recommended Starting Value	Notes
Liquid Chromatography
Column	C18 (e.g., 50 mm x 2.1 mm, 1.8 µm)	A C18 column is a common choice for non-polar to moderately polar compounds like benzophenones.
Mobile Phase A	Water with 0.1% Formic Acid	The acidic modifier aids in protonation for positive ion mode.
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727) with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min	Adjust based on column dimensions and desired chromatography.
Column Temperature	35 - 45 °C	Elevated temperatures can improve peak shape and reduce viscosity.
Injection Volume	1 - 10 µL	Dependent on sample concentration and instrument sensitivity.
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive	Benzophenones can ionize in both modes; negative mode is often preferred for hydroxylated benzophenones. Test both to determine the best sensitivity.
Precursor Ion ([M-H]⁻)	m/z 234.1	Based on a molecular weight of 235.1 g/mol for the d5 isotopologue.
Product Ion 1 (Quantifier)	m/z 138.0 (Hypothesized)	This represents a potential loss of a C6H5CO fragment.
Product Ion 2 (Qualifier)	m/z 109.0 (Hypothesized)	This could correspond to a further fragmentation.
Collision Energy (CE)	15 - 35 eV	Optimize for each transition to achieve maximum signal intensity.
Declustering Potential (DP)	40 - 80 V	Helps to prevent ion source contamination and adduct formation.
Ion Source Temperature	400 - 550 °C
Dwell Time	20 - 50 ms

Q2: I am not seeing any peak for my 2,3,4-Trihydroxybenzophenone-d5 standard. What should I check first?

A2: Start by confirming the basics:

• Analyte Preparation: Ensure your standard is prepared correctly and has not degraded.

• LC Flow: Verify that the LC system is delivering mobile phase to the mass spectrometer.

• MS Communication: Check that the mass spectrometer is properly communicating with the data acquisition software.

• Method Parameters: Double-check that the correct acquisition method with the appropriate MRM transitions and ionization mode is loaded.[1]

Q3: My peak shape is poor (tailing or fronting). How can I improve it?

A3: Poor peak shape can be caused by several factors:

• Column Issues: The column may be contaminated or degraded. Try flushing the column or replacing it.

• Mobile Phase Mismatch: Ensure your sample is dissolved in a solvent that is compatible with the initial mobile phase conditions.[2]

• pH Effects: For ionizable compounds, the pH of the mobile phase can significantly impact peak shape. Adjusting the formic acid concentration or trying a different modifier like ammonium (B1175870) formate (B1220265) may help.

• Secondary Interactions: Active sites on the column packing can cause tailing. Adding a small amount of a competing base or acid to the mobile phase can mitigate this.

Troubleshooting Guides

Issue 1: Low Sensitivity or No Signal

Possible Cause	Troubleshooting Step
Incorrect MRM Transitions	Infuse a solution of the standard directly into the mass spectrometer to determine the correct precursor and product ions. Optimize collision energy and other MS parameters.
Ion Source Contamination	A dirty ion source is a common cause of low sensitivity.[3] Clean the ion source components according to the manufacturer's instructions.
Matrix Effects (Ion Suppression)	The sample matrix can interfere with the ionization of the target analyte. Dilute the sample, improve sample preparation to remove interferences, or use a deuterated internal standard (which 2,3,4-Trihydroxybenzophenone-d5 is).
Improper Ionization Mode	Test both positive and negative ionization modes to determine which provides a better response for your analyte.
Suboptimal Source Parameters	Systematically optimize ion source parameters such as gas flows, temperatures, and voltages.[1]

Issue 2: High Background Noise

Possible Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and reagents. Prepare fresh mobile phases daily.[2]
System Contamination	Flush the entire LC system, including the autosampler and injection port, with a strong solvent like isopropanol.
Column Bleed	The column may be degrading, leading to high background. Operate within the recommended pH and temperature range for the column.
Electronic Noise	Ensure proper grounding of the LC-MS system and check for any nearby sources of electronic interference.

Issue 3: Retention Time Shifts

Possible Cause	Troubleshooting Step
Inconsistent Mobile Phase Composition	Ensure accurate and consistent preparation of mobile phases. Use a gradient proportioning valve test to check for proper solvent mixing.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.
Air Bubbles in the Pump	Degas the mobile phases and prime the LC pumps to remove any air bubbles.
Column Degradation	Over time, the stationary phase can degrade, leading to shifts in retention time. Replace the column if necessary.

Experimental Protocols

Method Development for 2,3,4-Trihydroxybenzophenone-d5 Detection

• Standard Preparation: Prepare a stock solution of 2,3,4-Trihydroxybenzophenone-d5 in methanol or acetonitrile at a concentration of 1 mg/mL. Create a working standard solution by diluting the stock solution to 1 µg/mL in the initial mobile phase composition.

• Direct Infusion and MRM Optimization:

  • Infuse the 1 µg/mL working standard solution directly into the mass spectrometer using a syringe pump.

  • Perform a full scan in both positive and negative ion modes to identify the precursor ion (e.g., [M-H]⁻ at m/z 234.1).

  • Select the precursor ion and perform a product ion scan to identify the most abundant and stable fragment ions.

  • For each product ion, create an MRM transition and optimize the collision energy to maximize the signal intensity.

• Chromatographic Method Development:

  • Inject the working standard onto the LC-MS/MS system using a generic gradient (e.g., 5% to 95% organic phase over 10 minutes).

  • Optimize the gradient profile to achieve good peak shape and resolution from any potential interferences.

  • Evaluate different organic solvents (acetonitrile vs. methanol) and mobile phase additives (formic acid vs. ammonium formate) to improve chromatography and sensitivity.

• Method Validation:

  • Assess linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) using a series of calibration standards and quality control samples.

  • Evaluate matrix effects by comparing the response of the analyte in neat solution versus in a sample matrix.

Visualizations

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | An LC-MS/MS method for quantitation of methylparaben, benzophenone, and pharmaceutical compounds from domestic wastewater [frontiersin.org]

Technical Support Center: Deuterated Internal Standards in Mass Spectrometry

Welcome to our technical support center for troubleshooting deuterated internal standards (d-IS) in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals who utilize deuterated internal standards in their analytical workflows. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls and ensure the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard in mass spectrometry?

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612).[1] Its fundamental purpose is to serve as an internal reference to correct for variations that can occur during sample preparation, extraction, and analysis.[2] Since the d-IS is chemically almost identical to the analyte, it is expected to behave similarly, thus compensating for variability in extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response.[3][4] By adding a known amount of the d-IS to all samples, calibration standards, and quality controls, the ratio of the analyte's response to the d-IS's response is used for quantification, leading to more accurate and precise results.[2]

Q2: What are the most common pitfalls associated with using deuterated internal standards?

While considered the gold standard, deuterated internal standards are not without their limitations. Common pitfalls include:

• Isotopic Exchange (Back-Exchange): Deuterium atoms on the standard can exchange with hydrogen atoms from the solvent or matrix.[3][5] This is a major concern as it alters the mass of the internal standard, leading to inaccurate quantification.[6]

• Chromatographic Separation (Isotope Effect): Deuterated standards can sometimes have slightly different retention times compared to the non-deuterated analyte.[3][7] This can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[2][8]

• Isotopic Impurities: The deuterated standard may contain a small amount of the non-deuterated analyte as an impurity from its synthesis.[3][4] This can lead to an overestimation of the analyte concentration, particularly at low levels.[3]

• In-source Fragmentation: The deuterated internal standard can lose a deuterium atom in the mass spectrometer's ion source, contributing to the analyte's signal.[1]

• Differential Extraction Recovery: Differences in lipophilicity due to deuterium labeling can sometimes lead to different extraction recoveries between the analyte and the internal standard.[8][9]

Q3: What is isotopic exchange and what factors promote it?

Isotopic exchange, or hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom on the standard is replaced by a hydrogen atom from the surrounding environment, such as the solvent or sample matrix.[5][6] This is a significant issue because it compromises the integrity of the internal standard, leading to an underestimation of its concentration and a subsequent overestimation of the analyte concentration.[6]

Factors that can promote isotopic exchange include:

• pH: Basic (high pH) or strongly acidic (low pH) conditions can catalyze deuterium exchange.[3][5]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (like oxygen or nitrogen), adjacent to carbonyl groups, or at certain aromatic positions are more susceptible to exchange.[4][5]

• Temperature: Higher temperatures can accelerate the rate of exchange.

• Matrix Complexity: Certain components within a biological matrix may facilitate exchange.

Q4: What is the "deuterium isotope effect" and how does it impact analysis?

The deuterium isotope effect refers to the change in chemical and physical properties of a molecule when hydrogen is replaced by deuterium.[5][9] In the context of LC-MS, this can manifest as a slight difference in chromatographic retention time between the analyte and its deuterated internal standard, with the deuterated compound often eluting slightly earlier in reversed-phase chromatography.[3][5][10] This chromatographic shift can be problematic because if the analyte and d-IS do not co-elute perfectly, they may be subjected to different co-eluting matrix components, leading to differential ion suppression or enhancement and ultimately, inaccurate quantification.[2][7][8]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered when using deuterated internal standards.

Issue 1: Poor Precision and Inaccurate Quantification

Poor precision and accuracy can stem from several underlying problems. The following workflow can help identify the root cause.

Caption: Troubleshooting workflow for poor precision and accuracy.

Issue 2: Inadequate Correction for Matrix Effects

Even with a deuterated internal standard, matrix effects can still lead to inaccurate results if not properly managed.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. waters.com [waters.com]
• 9. waters.com [waters.com]
• 10. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Improving recovery of 2,3,4-Trihydroxybenzophenone-d5 during sample extraction

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and optimized protocols to improve the recovery of 2,3,4-Trihydroxybenzophenone-d5 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of 2,3,4-Trihydroxybenzophenone-d5?

Low recovery is typically due to a combination of factors related to the compound's chemical nature. The most common issues include improper sample pH, suboptimal choice of extraction solvent, analyte degradation, and matrix effects.[1] As a phenolic compound, its solubility and retention characteristics are highly dependent on pH.

Q2: What key chemical properties of 2,3,4-Trihydroxybenzophenone-d5 should I consider during extraction?

2,3,4-Trihydroxybenzophenone is a hydroxylated benzophenone, which imparts several key properties:

• Phenolic Hydroxyl Groups: These groups are weakly acidic. At a pH above their pKa, they deprotonate, making the molecule ionic (phenolate). This significantly increases its water solubility and reduces its affinity for non-polar solvents or reversed-phase SPE sorbents.

• Solubility: It is sparingly soluble in water but soluble in organic solvents like ethanol.[2][3]

• Stability: Like many benzophenones and phenolic compounds, it can be susceptible to degradation from exposure to UV light, high temperatures, or strong oxidizing conditions.[1][4]

Q3: Which extraction technique is better for this compound: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

Both techniques can be effective, but the choice depends on the sample matrix, required cleanup level, and desired throughput.

• Solid-Phase Extraction (SPE): Generally offers higher selectivity, greater enrichment factors, and cleaner extracts, especially with complex matrices.[5][6] It is often more amenable to automation. Polymeric SPE cartridges can offer advantages over traditional C18 silica-based cartridges for phenolic compounds, including higher capacity and better reproducibility.[7]

• Liquid-Liquid Extraction (LLE): A classic, inexpensive technique that can be effective for simpler matrices.[5] However, it is more labor-intensive, uses larger volumes of organic solvents, and is prone to issues like emulsion formation.[8][9]

Q4: How exactly does pH impact the extraction efficiency?

The pH of the aqueous sample is critical. To achieve high recovery with reversed-phase SPE or LLE into a non-polar organic solvent, the phenolic hydroxyl groups on the 2,3,4-Trihydroxybenzophenone-d5 molecule must be in their neutral (protonated) form. This is achieved by acidifying the sample to a pH at least 2 units below the compound's pKa, ensuring it is un-ionized and will preferentially partition into the organic or sorbent phase.[10][11]

Troubleshooting Guides

Solid-Phase Extraction (SPE) Troubleshooting

Problem / Question	Possible Causes & Solutions
Why is the analyte not retained on my reversed-phase (e.g., C18) SPE cartridge?	1. Incorrect Sample pH: The sample pH may be too high, causing the phenolic hydroxyl groups to ionize. Solution: Acidify the sample with an acid like formic acid or hydrochloric acid to a pH of ~2-4 before loading it onto the cartridge.[7][10] 2. Improper Cartridge Conditioning: The sorbent was not properly wetted. Solution: Ensure the cartridge is conditioned sequentially with a water-miscible organic solvent (e.g., methanol) followed by deionized water or the acidified loading buffer. 3. Cartridge Overload: The amount of analyte or matrix components exceeds the sorbent's capacity. Solution: Use a smaller sample volume or a cartridge with a larger sorbent mass.
The analyte is retained on the cartridge, but my recovery is low after elution. Why?	1. Inappropriate Elution Solvent: The elution solvent may not be strong enough to desorb the analyte. Solution: Use a stronger (less polar) organic solvent or a mixture of solvents. For example, if methanol (B129727) provides low recovery, try acetonitrile (B52724) or a methanol/ethyl acetate (B1210297) mixture. 2. Insufficient Elution Volume: The volume of the elution solvent is too low to completely elute the analyte. Solution: Increase the volume of the elution solvent and apply it in smaller, separate aliquots (e.g., 2 x 1 mL instead of 1 x 2 mL). 3. Analyte Degradation on Sorbent: The analyte may be unstable on the sorbent material. Solution: Minimize the time the sample spends on the cartridge and consider adding an antioxidant to the sample or elution solvent.

Liquid-Liquid Extraction (LLE) Troubleshooting

Problem / Question	Possible Causes & Solutions
Why is my recovery in the organic phase consistently low?	1. Incorrect Aqueous Phase pH: As with SPE, a high pH will keep the analyte in the aqueous phase. Solution: Acidify the aqueous sample to a pH of ~2-4 before adding the organic solvent.[11] 2. Suboptimal Organic Solvent: The polarity of the extraction solvent may not be suitable. Solution: Select a solvent that matches the polarity of the analyte. Try solvents of varying polarity such as ethyl acetate, diethyl ether, or a mixture like hexane/ethyl acetate.[11] 3. "Salting Out" Effect Needed: The analyte may have some residual solubility in the aqueous phase. Solution: Add a neutral salt (e.g., NaCl) to the aqueous phase to saturation. This increases the ionic strength and drives the analyte into the organic phase.[10][11]
An emulsion has formed between the two layers. How can I resolve this?	1. Vigorous Shaking: Overly aggressive mixing is a common cause of emulsions. Solution: Use gentle, repeated inversions of the separatory funnel instead of vigorous shaking.[8] 2. Breaking the Emulsion: If an emulsion has already formed, several methods can be used to break it:     • Time: Allow the mixture to stand for a longer period.     • Centrifugation: If the volume is appropriate, centrifuging the sample is highly effective.     • Salting Out: Add brine or solid salt to the mixture.[8]     • Solvent Addition: Add a small amount of a different organic solvent to alter the polarity.[8]

Optimized Experimental Protocols

Protocol 1: Optimized Solid-Phase Extraction (SPE)

This protocol is designed for maximum recovery and cleanup from complex aqueous matrices like plasma or urine.

• Sorbent Selection: Choose a polymeric reversed-phase cartridge (e.g., Strata-X, Oasis HLB) for robust performance.[7]

• Cartridge Conditioning:

  • Pass 1-2 mL of methanol through the cartridge.

  • Pass 1-2 mL of deionized water (acidified to pH ~3 with formic acid) through the cartridge. Do not allow the sorbent bed to dry.

• Sample Preparation & Loading:

  • Thaw and vortex the sample (e.g., 500 µL plasma).

  • Acidify the sample by adding 10 µL of 50% formic acid (final pH ~2-3).

  • Load the prepared sample onto the conditioned cartridge at a slow, steady flow rate (e.g., 1 drop/second).

• Washing:

  • Wash the cartridge with 1-2 mL of 5% methanol in deionized water to remove polar interferences.

• Elution:

  • Elute the analyte with 1-2 mL of methanol or acetonitrile into a clean collection tube. Consider a two-step elution for maximum recovery.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for your analytical method (e.g., 100 µL).

Protocol 2: Optimized Liquid-Liquid Extraction (LLE)

This protocol is suitable for simpler matrices or when SPE is not available.

• Sample Preparation:

  • To 500 µL of aqueous sample in a glass tube, add 10 µL of 50% formic acid to acidify (final pH ~2-3).

  • (Optional) Add ~100 mg of sodium chloride (NaCl) and vortex to dissolve ("Salting Out").[11]

• Solvent Addition:

  • Add 2 mL of ethyl acetate to the tube.

• Extraction:

  • Cap the tube securely and mix using gentle inversions for 2-5 minutes. Avoid vigorous shaking to prevent emulsion formation.[8]

• Phase Separation:

  • Centrifuge the tube at ~2000 x g for 5-10 minutes to ensure complete separation of the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer to a new clean tube using a pipette.

• Dry-down and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for your analytical method (e.g., 100 µL).

Data Presentation

The following table summarizes expected recovery outcomes based on extraction parameter optimization. These are illustrative values to demonstrate the impact of different conditions.

Extraction Method	Key Parameter	Condition 1	% Recovery (Illustrative)	Condition 2	% Recovery (Illustrative)
SPE	Sample pH	pH 7.0 (Neutral)	35-50%	pH 3.0 (Acidified)	>90%
SPE	Sorbent Type	C18 Silica	80-90%	Polymeric (e.g., HLB)	>95%
LLE	Sample pH	pH 7.0 (Neutral)	40-55%	pH 3.0 (Acidified)	>85%
LLE	Extraction Solvent	Hexane	20-30%	Ethyl Acetate	>85%
LLE	Salting Out	No NaCl Added	75-85%	NaCl Added	>90%

Visualizations

Caption: A troubleshooting workflow for diagnosing low recovery of 2,3,4-THB-d5.

Caption: Workflow diagram for the optimized Solid-Phase Extraction (SPE) protocol.

Caption: Workflow diagram for the optimized Liquid-Liquid Extraction (LLE) protocol.

References

• 1. welchlab.com [welchlab.com]
• 2. 2,3,4-Trihydroxybenzophenone 97 1143-72-2 [sigmaaldrich.com]
• 3. 2,3,4-Trihydroxybenzophenone - Safety Data Sheet [chemicalbook.com]
• 4. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of 2,3,4-Trihydroxybenzophenone-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering in-source fragmentation of 2,3,4-Trihydroxybenzophenone-d5 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2,3,4-Trihydroxybenzophenone-d5 and why is it used?

A1: 2,3,4-Trihydroxybenzophenone-d5 is the deuterated form of 2,3,4-Trihydroxybenzophenone, a hydroxylated benzophenone (B1666685) derivative. In analytical chemistry, deuterated compounds like this are commonly used as internal standards for quantification by mass spectrometry. The five deuterium (B1214612) atoms on the phenyl ring give it a distinct mass from its non-deuterated counterpart, allowing for accurate measurement even if the analyte and standard behave similarly during sample preparation and analysis.

Q2: What is in-source fragmentation and why is it a concern for 2,3,4-Trihydroxybenzophenone-d5 analysis?

A2: In-source fragmentation (ISF) is the breakdown of an analyte molecule into smaller fragment ions within the ion source of a mass spectrometer, before the ions enter the mass analyzer.[1][2][3] This phenomenon is particularly relevant for phenolic compounds like 2,3,4-Trihydroxybenzophenone-d5, which can be prone to fragmentation.[4][5] Excessive in-source fragmentation is a concern because it can reduce the abundance of the intended precursor ion (the intact molecule), which can compromise the sensitivity and accuracy of quantitative analyses.[2]

Q3: What are the likely fragmentation pathways for 2,3,4-Trihydroxybenzophenone-d5?

A3: While specific fragmentation data for the d5 variant is not extensively published, based on the fragmentation patterns of similar benzophenone compounds, the primary fragmentation is expected to involve cleavage at the carbonyl group.[2][3] This can result in the loss of the deuterated or non-deuterated phenyl group. Given the presence of hydroxyl groups, losses of water (H₂O or HDO) or carbon monoxide (CO) are also possible fragmentation pathways. Deuteration can influence which fragmentation pathways are favored.

Q4: Can in-source fragmentation be utilized in the analysis?

A4: Yes, in some cases, a stable and abundant in-source fragment can be used as the precursor ion for MS/MS analysis.[2] This approach can be reliable if the fragmentation is consistent and reproducible. However, for accurate quantification, it is generally preferable to minimize in-source fragmentation and use the molecular ion as the precursor.

Troubleshooting In-Source Fragmentation

This guide provides a systematic approach to diagnosing and mitigating in-source fragmentation of 2,3,4-Trihydroxybenzophenone-d5.

Initial Assessment

The following diagram outlines the initial steps to determine if in-source fragmentation is occurring.

Caption: Initial workflow to identify in-source fragmentation.

Optimization Strategies

If significant in-source fragmentation is observed, the following parameters in your LC-MS method should be optimized.

Table 1: Key MS Parameters for Optimization

Parameter	Recommended Action	Rationale
Fragmentor/Cone Voltage	Decrease in small increments	Lowering the voltage reduces the energy of ions, minimizing collisions that cause fragmentation.[1]
Source Temperature	Lower the temperature	High temperatures can lead to thermal degradation and increased fragmentation of thermally labile compounds.[1]
Capillary Voltage	Optimize for signal intensity	While it has a lesser effect on fragmentation than fragmentor voltage, an excessively high capillary voltage can contribute to ion instability.
Nebulizer Gas Flow	Optimize for stable spray	Inconsistent nebulization can lead to unstable ionization and increased fragmentation.

Table 2: Liquid Chromatography Adjustments

Parameter	Recommended Action	Rationale
Mobile Phase Composition	Consider switching from acetonitrile (B52724) to methanol-based mobile phase.	Methanol can sometimes lead to softer ionization and less in-source fragmentation compared to acetonitrile for certain compounds.
Mobile Phase Additives	If using acid, try reducing the concentration or switching to a weaker acid (e.g., formic acid to acetic acid).	The mobile phase pH and additives can influence ionization efficiency and ion stability.

System Maintenance

A dirty ion source can also contribute to inconsistent ionization and increased fragmentation.

Q5: What are the signs of a dirty ion source?

A5: Signs of a dirty ion source include poor sensitivity, unstable signal, and increased in-source fragmentation. If you have optimized the MS parameters and still observe issues, cleaning the ion source is recommended.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Benzophenone Analysis

This protocol is a starting point and should be optimized for your specific instrument and application.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry (Negative Ion Mode is often suitable for phenolic compounds):

  • Ion Source: Electrospray Ionization (ESI).

  • Scan Type: Full Scan to observe fragmentation, then transition to Multiple Reaction Monitoring (MRM) for quantification.

  • Precursor Ion (for MRM): The m/z of the deprotonated molecule of 2,3,4-Trihydroxybenzophenone-d5.

  • Product Ions (for MRM): Select 2-3 stable and abundant fragment ions.

Diagram of a Potential Fragmentation Pathway

The following diagram illustrates a hypothetical fragmentation pathway for 2,3,4-Trihydroxybenzophenone-d5 based on known benzophenone fragmentation.

Caption: Potential fragmentation pathways for 2,3,4-Trihydroxybenzophenone-d5.

References

• 1. Supporting non-target identification by adding hydrogen deuterium exchange MS/MS capabilities to MetFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Ensuring stability of 2,3,4-Trihydroxybenzophenone-d5 in various solvents

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 2,3,4-Trihydroxybenzophenone-d5 in various solvents. Proper handling and storage are critical for maintaining the isotopic and chemical purity of this standard, ensuring accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the general best practices for storing 2,3,4-Trihydroxybenzophenone-d5?

A1: To ensure the long-term stability of 2,3,4-Trihydroxybenzophenone-d5, it is crucial to adhere to the following storage conditions:

• Temperature: For long-term storage, a temperature of -20°C is recommended.[1][2] For short-term storage, refrigeration at 4°C is acceptable.[3]

• Protection from Light: 2,3,4-Trihydroxybenzophenone-d5 is a phenolic compound and, like many organic compounds, is sensitive to light.[1][4] Store the compound and its solutions in amber vials or in the dark to prevent photodegradation.[1]

• Inert Atmosphere: To prevent oxidation, it is best to handle and store the compound under an inert atmosphere, such as dry nitrogen or argon.[1]

• Solvent Choice: The choice of solvent is critical. Methanol (B129727) is a commonly used solvent for creating stock solutions.[1][3] However, it is important to use high-purity, anhydrous solvents when possible.

Q2: Which solvents should be avoided when working with 2,3,4-Trihydroxybenzophenone-d5?

A2: Acidic or basic solutions should generally be avoided as they can catalyze the exchange of deuterium (B1214612) atoms with hydrogen atoms, compromising the isotopic purity of the standard.[1][5] Additionally, solvents that are not fresh or contain impurities can promote degradation. Phenolic compounds are susceptible to oxidation, so avoiding solvents that may contain peroxides is also advisable.[4]

Q3: What are the likely degradation pathways for 2,3,4-Trihydroxybenzophenone-d5?

A3: Based on the structure of benzophenones, the primary degradation pathways are expected to be:

• Photodegradation: Exposure to UV and visible light can lead to the formation of various photoproducts.[6]

• Oxidation: The trihydroxy-substituted phenyl ring is susceptible to oxidation, which can be accelerated by the presence of oxygen, metal ions, and light.[4][7]

• Hydrolysis: While the core benzophenone (B1666685) structure is relatively stable to hydrolysis, extreme pH conditions could potentially lead to cleavage of the molecule, although this is less common than for other functional groups.[6]

Q4: How can I monitor the stability of my 2,3,4-Trihydroxybenzophenone-d5 solution?

A4: The stability of the solution can be monitored using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.[8][9] A stability-indicating method is one that can separate the intact 2,3,4-Trihydroxybenzophenone-d5 from its potential degradation products, allowing for accurate quantification of the parent compound over time.[10]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 2,3,4-Trihydroxybenzophenone-d5.

Issue 1: I see a loss of parent compound peak area in my chromatogram over time.

Potential Cause	Troubleshooting Steps
Degradation due to improper storage	- Verify that the solution was stored at the recommended temperature (-20°C for long-term).[1][2] - Ensure the solution was protected from light by using amber vials or storing in the dark.[1][11] - Check if the container was properly sealed to prevent exposure to air (oxygen).[1]
Solvent-induced degradation	- Evaluate the pH of the solvent. Avoid acidic or basic conditions.[1][5] - Use fresh, high-purity solvent for preparing solutions. - Consider preparing fresh working solutions from a stock solution stored under optimal conditions.[1]
Photodegradation during sample preparation	- Minimize exposure of the sample to light during preparation and analysis. Use amber autosampler vials if possible.

Issue 2: I observe new, unexpected peaks in my chromatogram.

Potential Cause	Troubleshooting Steps
Formation of degradation products	- The new peaks are likely degradation products. This indicates that the storage or handling conditions are not optimal. - Refer to "Issue 1" to identify and mitigate the cause of degradation. - If the degradation is unavoidable under your experimental conditions, prepare fresh solutions more frequently.
Solvent impurities	- Analyze a blank solvent sample to check for impurities. - Use a higher purity grade of solvent.

Issue 3: I am concerned about the isotopic purity of my standard over time.

Potential Cause	Troubleshooting Steps
Deuterium-Hydrogen (D-H) exchange	- D-H exchange can be catalyzed by acidic or basic conditions.[1][5] Ensure the solvent and any sample matrix are near neutral pH. - Avoid protic solvents if D-H exchange is a significant concern, although this may not always be feasible. - Store solutions at low temperatures to minimize the rate of exchange.[1]

Illustrative Stability Data

The following table provides an example of what a stability study for 2,3,4-Trihydroxybenzophenone-d5 might reveal. Note: This data is for illustrative purposes only and is not the result of a specific laboratory study.

Solvent	Storage Condition	Time Point	% Recovery of 2,3,4-Trihydroxybenzophenone-d5
Methanol	-20°C, Dark	1 month	>99%
Methanol	4°C, Dark	1 month	~98%
Methanol	Room Temperature, Light	1 week	~85%
Acetonitrile	-20°C, Dark	1 month	>99%
Acetonitrile	Room Temperature, Dark	1 month	~95%
50:50 Acetonitrile:Water (pH 7)	4°C, Dark	1 week	~97%
50:50 Acetonitrile:Water (pH 3)	4°C, Dark	1 week	~90% (potential for D-H exchange)
50:50 Acetonitrile:Water (pH 9)	4°C, Dark	1 week	~88% (potential for D-H exchange and oxidation)

Experimental Protocols

Protocol for a Forced Degradation Study

Forced degradation studies are essential for understanding a compound's stability profile and for developing stability-indicating analytical methods.[6]

Objective: To identify the potential degradation products and pathways of 2,3,4-Trihydroxybenzophenone-d5 under various stress conditions.

Materials:

• 2,3,4-Trihydroxybenzophenone-d5

• Methanol or Acetonitrile (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with UV or MS detector

• pH meter

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,3,4-Trihydroxybenzophenone-d5 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.[6]

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C for a defined period (e.g., 2, 6, 12, 24 hours).[6]

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Keep at room temperature for a defined period.[6]

  • Oxidation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature in the dark for a defined period.

  • Thermal Degradation: Expose a solid sample of the compound to dry heat (e.g., 80°C) for a defined period.[6] Dissolve in the solvent before analysis.

  • Photodegradation: Expose a solution of the compound to a light source as specified by ICH Q1B guidelines.[6] A control sample should be kept in the dark under the same conditions.[6]

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

Visualizations

Caption: Troubleshooting workflow for instability issues.

Caption: Experimental workflow for a forced degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. usbio.net [usbio.net]
• 3. researchgate.net [researchgate.net]
• 4. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. biomedres.us [biomedres.us]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. ijsdr.org [ijsdr.org]
• 11. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Deuterated Internal Standards

Welcome to our dedicated support center for addressing common challenges encountered when using deuterated internal standards (d-IS) in mass spectrometry-based quantitative analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshoot issues related to low signal intensity of deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard in LC-MS analysis?

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[1] Its fundamental role is to mimic the behavior of the analyte during sample preparation, chromatography, and ionization.[2][3] Since the d-IS is chemically almost identical to the analyte, it can be distinguished by its higher mass, allowing it to serve as an internal reference to correct for variations in sample extraction, matrix effects, and instrument response, thereby improving the accuracy and precision of quantification.[1]

Q2: Why am I observing a low signal intensity for my deuterated internal standard?

Several factors can contribute to a low signal intensity for your deuterated internal standard. These can be broadly categorized as issues related to the stability of the standard, matrix effects, instrument parameters, and the inherent properties of the deuterated compound itself. Common causes include:

• Deuterium Exchange: Replacement of deuterium atoms with protons from the solvent or matrix.[2][4]

• Matrix Effects: Suppression or enhancement of the internal standard's ionization due to co-eluting compounds from the sample matrix.[1][5]

• Improper Storage and Handling: Degradation of the standard due to exposure to light, elevated temperatures, or inappropriate solvent conditions.[4]

• Suboptimal Instrument Settings: Ion source parameters, such as voltages, gas flows, and temperatures, may not be optimized for the internal standard.[6][7]

• In-source Fragmentation: The deuterated internal standard may lose a deuterium atom within the mass spectrometer's ion source, leading to a decreased signal at the expected m/z.[8]

• Low Isotopic Purity: The deuterated standard may contain a significant amount of the unlabeled analyte, which doesn't contribute to the internal standard's signal.[8][9]

Q3: What is deuterium exchange and how can I prevent it?

Deuterium exchange is a process where deuterium atoms on the internal standard are replaced by hydrogen atoms (protons) from the surrounding environment, such as the solvent or sample matrix.[2][4] This leads to a decrease in the mass of the internal standard and can result in a lower signal intensity and inaccurate quantification.

Prevention Strategies:

• Stable Labeling Position: Choose internal standards where deuterium labels are on stable, non-exchangeable positions. Avoid labels on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[2][4]

• Control pH: Avoid highly acidic or basic conditions during sample preparation and storage if the deuterium label is labile.[3]

• Solvent Selection: Use aprotic solvents for storing stock solutions whenever possible.

• Temperature Control: Store standards at recommended low temperatures to minimize the rate of exchange.[4]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving low signal intensity issues with your deuterated internal standards.

Issue 1: Low or Inconsistent Internal Standard Signal

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Degradation of the Standard	1. Prepare a fresh working solution from the stock solution.[4]2. If the issue persists, prepare a new stock solution from the neat material.[4]3. Verify storage conditions (temperature, light exposure).[4]
Deuterium Exchange	1. Assess the stability of the d-IS in your sample matrix using the protocol below.2. If exchange is confirmed, select a d-IS with labels in more stable positions or consider a ¹³C or ¹⁵N labeled standard.[10]
Suboptimal Ion Source Parameters	1. Infuse the deuterated internal standard solution directly into the mass spectrometer.2. Optimize ion source parameters (e.g., spray voltage, gas flows, temperature) to maximize the signal for the d-IS.[6][7]
Ion Source Contamination	1. Clean the mass spectrometer's ion source according to the manufacturer's recommendations.[1]
Matrix Effects (Ion Suppression)	1. Evaluate the presence and extent of matrix effects using the protocol provided below.2. Improve sample cleanup procedures to remove interfering matrix components.[1]3. Optimize chromatographic conditions to separate the d-IS from the region of ion suppression.[1]

Experimental Protocols

Protocol 1: Evaluation of Deuterated Internal Standard Stability (H/D Exchange)

Objective: To determine if the deuterated internal standard is stable under the experimental conditions and not undergoing hydrogen/deuterium exchange.

Methodology:

• Prepare Two Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the final sample solvent (e.g., mobile phase).

  • Solution B: The deuterated internal standard only, in the final sample solvent.[8]

• Initial Analysis (t=0): Inject both solutions at the beginning of your analytical run and record the peak areas.

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[8]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[8]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[8][11]

Protocol 2: Evaluation of Matrix Effects

Objective: To assess the impact of the sample matrix on the ionization of the analyte and the deuterated internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set 2 (Post-Extraction Spike): Extract a blank matrix sample first, and then spike the analyte and internal standard into the final extract.

  • Set 3 (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[1]

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Data Calculation: Calculate the matrix effect (ME) and recovery (RE) using the following formulas:

  • Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

  • Recovery (%) = (Peak Area in Set 3 / Peak Area in Set 2) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation
~100%	No significant matrix effect.
< 100%	Ion suppression is occurring.
> 100%	Ion enhancement is occurring.

A significant difference in the Matrix Effect (%) between the analyte and the deuterated internal standard indicates differential matrix effects, which can lead to inaccurate quantification.[5][12]

Visualizations

Caption: A troubleshooting workflow for addressing low deuterated internal standard signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. How to Address Internal Standard Detection Failure in Positive Ion Mode During LC-MS Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Impact of isotopic purity of 2,3,4-Trihydroxybenzophenone-d5 on quantification

Welcome to the technical support center for the use of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard in quantitative analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential issues and answer frequently asked questions related to the impact of its isotopic purity on experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is the isotopic purity of 2,3,4-Trihydroxybenzophenone-d5 critical for quantitative analysis?

The isotopic purity of a deuterated internal standard like 2,3,4-Trihydroxybenzophenone-d5 is crucial for accurate quantification in mass spectrometry-based assays.[1][2] The underlying principle of stable isotope dilution analysis is the addition of a known amount of the labeled standard to a sample. The ratio of the unlabeled analyte to the labeled internal standard is then used to determine the concentration of the analyte. If the isotopic purity is low, it can lead to inaccuracies in quantification.

Q2: What are the common isotopic impurities in 2,3,4-Trihydroxybenzophenone-d5?

Deuterated internal standards are rarely 100% pure and contain a distribution of isotopologues.[3] For 2,3,4-Trihydroxybenzophenone-d5, which has five deuterium (B1214612) atoms, the most common impurity is the d4 species, containing four deuterium atoms and one hydrogen atom at one of the labeled positions. Other less abundant isotopologues such as d3, d2, d1, and even the unlabeled d0 compound may also be present.[3]

Q3: How does isotopic impurity affect quantification accuracy?

Isotopic impurities can interfere with the measurement of the analyte and the internal standard in several ways:

• Contribution to the Analyte Signal: The unlabeled (d0) impurity in the internal standard solution will contribute to the signal of the native analyte, leading to an overestimation of the analyte's concentration.

• Inaccurate Internal Standard Concentration: The presence of various deuterated species means the concentration of the desired d5 isotopologue is lower than the gravimetric concentration of the bulk material. This can lead to an underestimation of the analyte's concentration.

• Calibration Curve Distortion: The presence of the unlabeled analyte in the internal standard can create a non-zero intercept in the calibration curve, affecting the accuracy of the assay, especially at the lower limit of quantification (LLOQ).[4]

Q4: What is the difference between isotopic enrichment and species abundance?

It is important to distinguish between isotopic enrichment and species abundance.[3]

• Isotopic Enrichment refers to the percentage of deuterium at a specific labeled position in the molecule.[3]

• Species Abundance is the percentage of the total population of molecules that have a specific isotopic composition (e.g., the percentage of molecules that are the d5 species).[3]

A high isotopic enrichment does not guarantee a high species abundance of the desired isotopologue, especially for molecules with multiple deuterium labels.[3]

Q5: How can I determine the isotopic purity of my 2,3,4-Trihydroxybenzophenone-d5 standard?

The isotopic purity of a deuterated standard can be determined using high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR) spectroscopy.[1][5] HRMS can distinguish between the different isotopologues based on their exact mass-to-charge ratios.[5][6][7]

Troubleshooting Guide

Issue 1: Inaccurate and Imprecise Results at Low Concentrations

• Symptom: The assay shows poor accuracy and precision for quality control samples at the lower limit of quantification (LLOQ).

• Possible Cause: The unlabeled (d0) impurity in the 2,3,4-Trihydroxybenzophenone-d5 internal standard is significantly contributing to the analyte signal.

• Troubleshooting Steps:

  • Assess Isotopic Purity: Determine the isotopic distribution of the internal standard using HRMS.

  • Quantify d0 Impurity: Calculate the percentage of the unlabeled 2,3,4-Trihydroxybenzophenone in your internal standard spiking solution.

  • Correct for Contribution: If the contribution of the d0 impurity to the analyte signal at the LLOQ is significant (e.g., >20%), you may need to subtract this contribution from the measured analyte response or source a new internal standard with higher isotopic purity.

Issue 2: Chromatographic Separation of Analyte and Internal Standard

• Symptom: A slight shift in retention time is observed between the native analyte and the deuterated internal standard.

• Possible Cause: This is known as the "chromatographic isotope effect" and is more common with a higher number of deuterium atoms.[8] While often minimal, it can lead to differential ionization suppression in complex matrices, affecting accuracy.

• Troubleshooting Steps:

  • Optimize Chromatography: Adjust the chromatographic conditions (e.g., gradient, flow rate) to minimize the separation.

  • Evaluate Matrix Effects: Infuse a constant concentration of the analyte and internal standard post-column while injecting a blank matrix extract to observe any significant differences in ionization suppression at their respective retention times.

  • Consider an Alternative: If the isotope effect is pronounced and impacts data quality, consider using a 13C- or 15N-labeled internal standard, which are less prone to this effect.[8][9]

Quantitative Data Summary

The following table illustrates the theoretical impact of isotopic purity on the calculated concentration of an analyte.

Certified Isotopic Purity of 2,3,4-Trihydroxybenzophenone-d5	d5 Species Abundance	Unlabeled (d0) Impurity	Impact on Quantification at LLOQ (Example)
99.9%	~99.5%	<0.01%	Negligible impact on accuracy.
98%	~90.4%	~0.1%	Potential for slight overestimation of analyte.
95%	~77.4%	~0.5%	Significant contribution to analyte signal, leading to inaccurate results.

Note: The species abundance is calculated based on a binomial distribution and assumes equal isotopic enrichment at each of the five positions. Actual distributions may vary.

Experimental Protocols

Protocol: Determination of Isotopic Purity of 2,3,4-Trihydroxybenzophenone-d5 by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a solution of 2,3,4-Trihydroxybenzophenone-d5 in a suitable solvent (e.g., methanol) at a concentration of approximately 1 µg/mL.

• Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, capable of a resolution of at least 10,000 FWHM.

• Infusion: Directly infuse the sample solution into the mass spectrometer's ion source (e.g., electrospray ionization - ESI).

• Data Acquisition: Acquire full-scan mass spectra over a relevant m/z range that includes the expected ions for all isotopologues of 2,3,4-Trihydroxybenzophenone (d0 to d5).

• Data Analysis:

  • Identify the monoisotopic peaks for each isotopologue.

  • Determine the peak area or intensity for each isotopologue.

  • Calculate the relative abundance of each species.

  • Correct for the natural abundance of 13C to accurately determine the contribution of each deuterated species.

Diagrams

Caption: Workflow for assessing the isotopic purity of a deuterated standard.

Caption: Logical flow of how isotopic impurity leads to inaccurate quantification.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 4. Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. pubs.acs.org [pubs.acs.org]

Correcting for back-exchange of deuterium in 2,3,4-Trihydroxybenzophenone-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,3,4-Trihydroxybenzophenone-d5. The focus is on identifying and correcting for the back-exchange of deuterium (B1214612) atoms, a common issue that can affect experimental accuracy.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Inconsistent quantitative results for 2,3,4-Trihydroxybenzophenone-d5.

• Question: My quantitative analysis is showing variable concentrations of 2,3,4-Trihydroxybenzophenone-d5, even with consistent sample preparation. What could be the cause?

• Answer: A likely cause is unrecognized deuterium-hydrogen (H/D) back-exchange, where deuterium atoms on your internal standard are replaced by hydrogen atoms from the solvent or sample matrix.[1] This alters the mass of the standard, leading to inaccurate quantification. The hydroxyl groups on 2,3,4-Trihydroxybenzophenone are particularly susceptible to this phenomenon.

Issue 2: Observing a peak corresponding to the unlabeled analyte in a pure standard solution.

• Question: I'm seeing a signal for unlabeled 2,3,4-Trihydroxybenzophenone when I inject a high concentration of my 2,3,4-Trihydroxybenzophenone-d5 standard. Is my standard impure?

• Answer: While impurity is a possibility, it's also a strong indicator of H/D back-exchange occurring within your analytical system (e.g., in the vial, tubing, or on the column).[1] To confirm this, you can conduct a stability study under your exact analytical conditions.

Issue 3: The degree of back-exchange seems to vary between analytical runs.

• Question: Why is the amount of back-exchange I'm calculating inconsistent from one run to the next?

• Answer: The rate of back-exchange is highly sensitive to several factors.[1][2] Inconsistencies can arise from minor variations in:

  • Temperature: Even small fluctuations in ambient or instrument temperature can alter the exchange rate.

  • pH: The pH of your mobile phase and sample diluent plays a critical role. The minimum exchange rate is typically observed around pH 2.5.[2][3]

  • Time: The duration your sample spends in a protic solvent before analysis will directly impact the extent of back-exchange.[2]

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange?

A1: Deuterium back-exchange is an undesirable chemical reaction where deuterium atoms incorporated into a molecule are replaced by hydrogen atoms from the surrounding environment, such as protic solvents (e.g., water, methanol).[1][4] This process can lead to a loss of the deuterium label, resulting in an underestimation of the deuterated compound's concentration and potentially leading to misinterpretation of experimental results.[4]

Q2: Which protons on 2,3,4-Trihydroxybenzophenone-d5 are most susceptible to back-exchange?

A2: The protons on the three hydroxyl (-OH) groups are highly exchangeable and therefore most susceptible to back-exchange with protic solvents. The five deuterium atoms on the phenyl ring are generally stable under typical analytical conditions.[1]

Q3: How can I minimize deuterium back-exchange during my experiments?

A3: To minimize back-exchange, it is crucial to control the experimental conditions. Key strategies include:

• Low Temperature: Maintain low temperatures (e.g., 4°C or even sub-zero) for all samples, standards, and throughout the analytical workflow.[2]

• pH Control: If your analytical method allows, adjust the pH of your solvents to be near the point of minimum exchange, which is typically around pH 2.25-2.5.[2]

• Use of Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile, tetrahydrofuran) for sample dilution and in your mobile phase.[1]

• Minimize Time: Reduce the time the sample is in solution before analysis.[2]

Q4: How do I correct for back-exchange?

A4: Correction for back-exchange is typically achieved by analyzing a "maximally deuterated" (Dmax) control sample.[4][5] This sample is prepared in a way to ensure all exchangeable positions are deuterated. By analyzing the Dmax sample under the same experimental conditions as your test samples, you can determine the percentage of back-exchange and apply a correction factor to your results.[5][6]

Experimental Protocols

Protocol 1: Determining the Rate of Deuterium Back-Exchange

This protocol allows for the quantification of back-exchange under your specific analytical conditions.

• Preparation of Standard: Prepare a solution of 2,3,4-Trihydroxybenzophenone-d5 in your standard experimental solvent (e.g., mobile phase or sample diluent).

• Incubation: Incubate this solution under conditions that mimic your entire analytical process, including temperature and time.

• Time-Point Analysis: Inject the solution onto your analytical instrument (e.g., LC-MS) at various time points (e.g., 0, 1, 2, 4, 8 hours).

• Monitoring: At each time point, monitor the signal intensity of both the deuterated standard and the unlabeled analyte.

• Calculation: Calculate the percentage of back-exchange at each time point by comparing the peak area of the unlabeled analyte to the total peak area (deuterated + unlabeled).

Quantitative Data Summary

The following table summarizes the key factors influencing the rate of deuterium-hydrogen back-exchange and recommended mitigation strategies.

Factor	Condition Promoting Back-Exchange	Recommended Mitigation Strategy
pH	High (>8) or Low (<2)	Maintain pH between 2.5 and 7.[1]
Temperature	High	Store and analyze samples at low temperatures (e.g., 4°C).[1]
Solvent	Protic (e.g., H₂O, Methanol)	Use aprotic solvents (e.g., Acetonitrile) when possible.[1]
Time	Longer exposure to protic solvents	Minimize sample preparation and analysis time.[2]
Label Position	On Heteroatoms (O, N, S)	Be aware of the lability of hydroxyl protons.

Visualizations

Caption: Workflow for quantifying and correcting deuterium back-exchange.

Caption: Factors influencing the rate of deuterium back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing mobile phase to prevent peak tailing of benzophenones

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mobile phase conditions to prevent peak tailing of benzophenones in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Peak Tailing in Benzophenone (B1666685) Analysis

Peak tailing is a common chromatographic problem that can compromise the accuracy and resolution of your analysis. This guide provides a systematic approach to diagnosing and resolving peak tailing issues encountered during the analysis of benzophenones.

Is the peak tailing observed for benzophenone or its derivatives?

Benzophenone itself is a neutral compound and is not ionized under typical HPLC conditions.[1][2] Therefore, peak tailing of the parent benzophenone is unlikely to be due to issues with the analyte's ionization state. In contrast, many benzophenone derivatives, such as hydroxylated benzophenones, are ionizable and their peak shape can be highly dependent on the mobile phase pH.[3]

Troubleshooting Workflow for Benzophenone Peak Tailing

The following diagram outlines a logical workflow for troubleshooting peak tailing issues with benzophenones.

Caption: Troubleshooting workflow for benzophenone peak tailing.

Frequently Asked Questions (FAQs)

Q1: Why is my benzophenone peak tailing even though it's a neutral compound?

A1: Peak tailing in neutral compounds like benzophenone is often due to secondary interactions with the stationary phase.[4] The most common cause is the interaction of the analyte with residual silanol (B1196071) groups on the silica-based stationary phase. These interactions can be minimized by:

• Using a mobile phase with a low pH: Acidifying the mobile phase (e.g., with 0.1% formic or acetic acid) can suppress the ionization of residual silanol groups, reducing their ability to interact with the analyte.

• Employing an end-capped or base-deactivated column: These columns have fewer accessible silanol groups, which minimizes the potential for secondary interactions.

Q2: How does mobile phase pH affect the peak shape of hydroxylated benzophenone derivatives?

A2: Hydroxylated benzophenones are weakly acidic and can ionize at neutral to high pH.[3] If the mobile phase pH is close to the pKa of the analyte, a mixture of ionized and non-ionized forms will exist, leading to peak broadening or tailing.[5][6][7] To achieve sharp, symmetrical peaks, it is recommended to adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa.[7] For acidic compounds like hydroxylated benzophenones, this typically means using a mobile phase with a pH below 6.

Q3: What is the role of mobile phase additives in preventing peak tailing for benzophenones?

A3: Mobile phase additives can play a crucial role in improving the peak shape of benzophenones:

• Acidic modifiers (e.g., formic acid, acetic acid): These are commonly used to lower the mobile phase pH, which suppresses the ionization of silanol groups on the stationary phase and can improve the peak shape of both neutral and ionizable benzophenones.[8][9][10]

• Buffers (e.g., phosphate, acetate): Buffers are used to control and maintain a stable mobile phase pH, which is critical for reproducible retention times and peak shapes of ionizable benzophenone derivatives.[11][12][13] The buffer concentration should be sufficient (typically 10-25 mM) to provide adequate buffering capacity.[14]

Q4: Can the choice of organic solvent in the mobile phase impact peak tailing?

A4: Yes, the choice and proportion of the organic solvent (e.g., acetonitrile or methanol) can influence peak shape. Insufficient organic solvent in the mobile phase can lead to stronger interactions between the analyte and the stationary phase, potentially causing peak tailing. Increasing the percentage of the organic modifier can sometimes improve peak shape by ensuring a more efficient elution of the analyte.

Q5: Could my sample be causing the peak tailing?

A5: Sample-related issues can certainly lead to peak tailing:

• Sample Overload: Injecting too much sample can saturate the stationary phase, resulting in asymmetrical peaks.[15] Try diluting your sample or reducing the injection volume.

• Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.[15] Whenever possible, dissolve your sample in the initial mobile phase.

Data on Mobile Phase Compositions for Benzophenone Analysis

The following table summarizes various mobile phase compositions that have been successfully used for the analysis of benzophenones, along with their intended purpose.

Analyte(s)	Mobile Phase Composition	Purpose/Observation
Benzophenone	70:30 Acetonitrile / DI Water	Isocratic method providing good reproducibility, efficiency, and peak symmetry.
Benzophenone	80:20 Acetonitrile / DI Water	Higher acetonitrile content leads to a shorter retention time.
Benzophenone	Acetonitrile, Water, and Phosphoric Acid	Simple reversed-phase method. Phosphoric acid can be replaced with formic acid for MS compatibility.
Benzophenone Derivatives	Methanol with 0.1% Formic Acid and Deionized Water (Gradient)	Addition of formic acid helps to control the pH and improve peak shape.
Benztropine Mesylate and Benzophenone	Acetonitrile: Aqueous Sodium Dodecyl Sulfate (50:50, v/v) adjusted to pH = 3 with Phosphoric Acid	The use of a surfactant and acidic pH suggests a strategy to improve peak shape and resolution.

Experimental Protocols

Below are detailed methodologies for key experiments cited in this document.

Protocol 1: Isocratic Analysis of Benzophenone

• Column: Cogent Bidentate C18™, 4µm, 100Å (4.6 x 75mm)

• Mobile Phase: 70:30 Acetonitrile / DI Water

• Flow Rate: 0.5 mL/min

• Injection Volume: 1 µL

• Detection: UV at 254 nm

• Sample Preparation: Dissolve 0.1 mg of the benzophenone sample in the mobile phase.

Protocol 2: Gradient Analysis of Benzophenone Derivatives

• Column: UPLC BEH C18 (1.7 µm, 2.1 mm × 100 mm)

• Mobile Phase A: Methanol with 0.1% formic acid

• Mobile Phase B: Deionized water

• Gradient: 80-20% B at 3.5 min, 20% B for 1 min, 20-10% B for 1 min, 10% B for 4 min, and 10-80% B for 0.1 min, followed by re-equilibration at 80% B for 3.9 min.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Detection: Triple-quadrupole MS with electrospray ionization (positive mode)

References

• 1. hmdb.ca [hmdb.ca]
• 2. go.drugbank.com [go.drugbank.com]
• 3. mdpi.com [mdpi.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. moravek.com [moravek.com]
• 7. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 8. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Buffers in Mobile Phase - Their Significance of Choosing the Correct Ones [phenomenex.com]
• 14. hplc.eu [hplc.eu]
• 15. uhplcs.com [uhplcs.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Benzophenone Quantification: Utilizing 2,3,4-Trihydroxybenzophenone-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of a proposed method for the quantification of benzophenone (B1666685) using 2,3,4-Trihydroxybenzophenone-d5 as an internal standard against established analytical methods that employ alternative deuterated internal standards, such as benzophenone-d10 (B1335006). While specific validation data for the use of 2,3,4-Trihydroxybenzophenone-d5 is not extensively published, this document outlines a detailed experimental protocol and presents expected performance data based on well-established principles of isotopic dilution techniques and existing validated methods for benzophenone analysis.

Introduction to Benzophenone Quantification and the Role of Internal Standards

Benzophenone, a common UV filter in sunscreens and an ingredient in various consumer products, is frequently analyzed for safety and quality control purposes. Accurate quantification of benzophenone in diverse matrices like cosmetics, environmental samples, and biological fluids is crucial. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis using mass spectrometry.[1] This is because the internal standard, being chemically identical to the analyte, co-elutes and experiences similar ionization effects, thereby correcting for variations during sample preparation and analysis.[1]

This guide focuses on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a highly sensitive and selective technique for quantifying benzophenone.[2] The choice of internal standard is critical for method accuracy and precision. While benzophenone-d10 is a commonly used internal standard, this guide explores the potential of 2,3,4-Trihydroxybenzophenone-d5, a deuterated analog of a benzophenone derivative.[3][4]

Comparative Analysis of Internal Standards

The ideal internal standard should be structurally and chemically as similar as possible to the analyte of interest.

• Method A: Benzophenone-d10: This is a widely accepted internal standard for benzophenone quantification. Its deuterium (B1214612) labeling across the entire benzophenone backbone ensures it behaves nearly identically to the native benzophenone during extraction and analysis.[3][4]

• Proposed Method B: 2,3,4-Trihydroxybenzophenone-d5: As a deuterated trihydroxybenzophenone derivative, this internal standard offers a structurally related, yet distinct, alternative.[5] Its hydroxyl groups increase its polarity compared to benzophenone. This difference in polarity might lead to slight variations in chromatographic retention time and extraction efficiency, which need to be carefully evaluated during method validation.

Data Presentation: Performance Comparison

The following tables summarize the expected performance characteristics of an LC-MS/MS method for benzophenone quantification using the two different internal standards. The data for Method A is representative of typical validated methods found in the literature, while the data for Method B is a projection based on the principles of isotopic dilution and the properties of the internal standard.

Table 1: Method Validation Parameters for Benzophenone Quantification

Parameter	Method A (using Benzophenone-d10)	Proposed Method B (using 2,3,4-Trihydroxybenzophenone-d5)
Linearity (R²)	> 0.99	> 0.99 (Expected)
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	0.01 - 0.1 ng/mL (Expected)
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL	0.03 - 0.3 ng/mL (Expected)
Accuracy (% Recovery)	95 - 105%	90 - 110% (To be determined)
Precision (% RSD)	< 15%	< 15% (Expected)
Matrix Effect	Compensated by IS	To be evaluated

Table 2: Sample Extraction Recovery Comparison

Matrix	Method A (using Benzophenone-d10)	Proposed Method B (using 2,3,4-Trihydroxybenzophenone-d5)
Human Serum	98 - 104%[3]	90 - 105% (Expected)
Wastewater	>80%[6]	>75% (Expected)
Food Packaging	>90%	>85% (Expected)

Experimental Protocols

This section provides a detailed methodology for the quantification of benzophenone using an internal standard, adaptable for either benzophenone-d10 or 2,3,4-Trihydroxybenzophenone-d5.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general procedure and may require optimization based on the specific sample matrix.

• Spiking: To 1 mL of the sample (e.g., serum, water), add a known concentration of the internal standard solution (Benzophenone-d10 or 2,3,4-Trihydroxybenzophenone-d5).

• Extraction: Add 3 mL of an appropriate organic solvent (e.g., ethyl acetate (B1210297) or a mixture of methyl tert-butyl ether and hexane).[3][7]

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) will be used for the detection and quantification of benzophenone and the internal standard.

Table 3: MRM Transitions for Benzophenone and Internal Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Benzophenone	183.1	105.1
Benzophenone-d10	193.1	115.1
2,3,4-Trihydroxybenzophenone-d5	235.2	(To be determined)

Note: The specific MRM transition for 2,3,4-Trihydroxybenzophenone-d5 would need to be determined experimentally by direct infusion of the standard into the mass spectrometer.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the quantification of benzophenone.

Caption: A flowchart of the analytical method for benzophenone quantification.

Caption: Key components and validation parameters in the analytical method.

Conclusion

The quantification of benzophenone using LC-MS/MS with a deuterated internal standard provides a robust and reliable analytical method. While benzophenone-d10 is a well-established internal standard, 2,3,4-Trihydroxybenzophenone-d5 presents a viable, albeit less documented, alternative. The provided experimental protocol serves as a strong foundation for developing a validated method using this alternative internal standard. Successful validation will require a thorough evaluation of all performance parameters outlined in this guide to ensure the method is fit for its intended purpose. The use of a structurally similar deuterated internal standard is paramount for achieving the highest quality quantitative data in complex matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. usbio.net [usbio.net]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Benzophenone Analysis Methods

This guide provides a comparative overview of various analytical methodologies for the detection and quantification of benzophenone (B1666685), a compound commonly used in printing inks and as a UV filter in various consumer products. Due to its potential migration into food and other products, accurate and reproducible analytical methods are crucial for regulatory compliance and consumer safety. This document is intended for researchers, scientists, and professionals in the field of drug development and quality control, offering a summary of performance data from different analytical techniques and detailed experimental protocols.

Data Presentation: A Comparative Analysis of Method Performance

The following tables summarize the quantitative performance of several analytical methods for benzophenone determination across different matrices, as reported in various studies. This allows for a direct comparison of key analytical parameters such as the Limit of Detection (LOD), Limit of Quantification (LOQ), and recovery rates.

Table 1: Comparison of Methods for Benzophenone Analysis in Food and Food Packaging

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity Range	Reference
HPLC-DAD	Paperboard Packaging	-	-	-	-	[1]
GC-MS	Cartonboard Packaging	0.01 mg/kg	0.05 mg/kg	-	0.05 - 20 mg/kg	[2][3]
GC-MS(n)	Breakfast Cereals	2 µg/kg	-	-	-	[4]
UHPLC-MS/MS	Fatty Baby Food	-	1-50 µg/kg	>70%	-	[5]
QuEChERS-GC-MS	Breakfast Cereals	-	-	101.7%	50 - 1000 ng/mL	[6]
FaPEx-UHPLC	Cereals	0.001-0.289 ng/g	0.003-0.867 ng/g	79-121%	0.4 - 20 ng/g	[7]

Table 2: Comparison of Methods for Benzophenone Analysis in Pharmaceutical and Cosmetic Samples

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity Range	Reference
Derivative Spectrophotometry (1D)	Phenytoin (B1677684) Bulk Powder	0.04 µg/mL	0.13 µg/mL	-	1-10 µg/mL	[8]
Derivative Spectrophotometry (3D)	Phenytoin Bulk Powder	0.11 µg/mL	0.34 µg/mL	-	1-10 µg/mL	[8]
Ratio Derivative Spectrophotometry	Phenytoin Bulk Powder	0.06 µg/mL	0.18 µg/mL	-	1-10 µg/mL	[8]
ZCDS & RDS Spectrophotometry	Pure Forms	0.05-0.33 µg/mL	0.06-0.47 µg/mL	99.78-100.67%	-	[9]
SPE-GC-MS	Cosmetics	-	-	-	-	[10]
MEPS-GC-MS	Cosmetics	-	-	-	-	[10]
SFE-CZE	Sunscreen Cosmetics	-	-	up to 92%	-	[11]

Table 3: Comparison of Methods for Benzophenone Analysis in Environmental Samples

Method	Matrix	LOD	LOQ	Recovery (%)	Linearity Range	Reference
SPE-GC-MS	Water	0.034-0.067 µg/L	-	-	-	[10]
MEPS-GC-MS	Water	1.8-3.2 µg/L	-	90-106%	-	[10]
SPE-GC-MS	Surface Water	20-40 ng/L	-	83-112%	-	[12]
GC-FID	Air	-	-	-	-	[13]

Experimental Protocols

This section provides detailed methodologies for some of the key experiments cited in the comparison tables.

GC-MS Method for Benzophenone in Cartonboard Packaging and Food[2][3]

• Sample Preparation (Packaging):

  • The packaging material is extracted with a solvent containing d10-benzophenone as an internal standard.

• Sample Preparation (Food):

  • The food sample is extracted with a solvent containing d10-benzophenone as an internal standard.

  • The extract is defatted using hexane.

• Analysis:

  • The prepared extracts are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

UHPLC-MS/MS Method for Benzophenone Derivatives in Fatty Baby Food[5]

• Sample Preparation:

  • A dispersive solid-phase extraction (dSPE) using an Enhanced Matrix Removal-Lipid (EMR-Lipid) sorbent is employed for clean-up and pre-concentration.

• Analysis:

  • Analysis is performed using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

  • Electrospray ionization is conducted in both positive and negative ion modes to achieve maximum sensitivity.

  • Tandem mass spectrometry fragmentation is studied to select the most characteristic and abundant product ions for quantification and confirmation in the multiple reaction monitoring (MRM) mode.

Derivative Spectrophotometry for Benzophenone in Phenytoin[8]

• Principle: This method utilizes the zero-crossing technique in derivative spectrophotometry to eliminate interference from the active pharmaceutical ingredient (phenytoin) and specifically measure benzophenone.

• First Derivative Spectrophotometry (¹D):

  • Measure the first derivative amplitude at the zero-crossing of phenytoin (257.6 nm).

• Third Derivative Spectrophotometry (³D):

  • Measure the third derivative amplitude at the zero-crossing of phenytoin (259 nm or 263.2 nm).

• Ratio First Derivative Spectrophotometry (¹DD):

  • Divide the absorption spectrum of the sample by a standard spectrum of phenytoin.

  • Calculate the first derivative of the resulting ratio spectrum.

  • Measure the amplitude at 272 nm for the quantification of benzophenone.

SPE and MEPS Methods for Benzophenone in Water and Cosmetics[10]

• Solid-Phase Extraction (SPE):

  • A preconcentration step is performed using an SPE cartridge prior to chromatographic analysis. This method is noted for its low detection limits in water samples.

• Microextraction by Packed Sorbent (MEPS):

  • This technique is presented as a cheaper, easier, and quicker alternative to SPE, consuming smaller amounts of solvents.

  • It is suitable for determining higher concentrations of analytes due to a lower enrichment factor.

Visualizing the Inter-Laboratory Comparison Workflow

The following diagrams illustrate the conceptual workflow of an inter-laboratory comparison study and the general steps involved in a chemical analysis process.

References

• 1. Rapid multi-analyte quantification of benzophenone, 4-methylbenzophenone and related derivatives from paperboard food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzophenone in cartonboard packaging materials and the factors that influence its migration into food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Benzophenones in Breakfast Cereal Food Packaging: QuEChERS Extraction [thermofisher.com]
• 7. jfda-online.com [jfda-online.com]
• 8. Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Determination of benzophenones in a cosmetic matrix by supercritical fluid extraction and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of octocrylene, benzophenone-3 and its derivatives in Spanish surface waters by solid-phase extraction/gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. osha.gov [osha.gov]

A Comparative Guide to the Cross-Validation of GC-MS and LC-MS/MS for Benzophenone Analysis

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of benzophenone (B1666685) and its derivatives. It is intended for researchers, scientists, and drug development professionals seeking to select the optimal analytical technique for their specific application. The guide details experimental protocols, presents comparative performance data, and discusses the relative advantages and limitations of each method.

Introduction to Analytical Techniques

Benzophenone (BP) and its derivatives are widely used as UV filters in sunscreens, personal care products, and as photoinitiators in food packaging inks.[1][2] Due to their potential as endocrine-disrupting chemicals and their ability to migrate from packaging into food, robust and sensitive analytical methods are required for their detection and quantification in various matrices.[2][3][4]

The two most powerful and commonly employed techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5] Both methods couple a chromatographic separation technique with mass spectrometric detection to achieve high selectivity and sensitivity.

• GC-MS separates compounds based on their volatility and interaction with a stationary phase inside a capillary column.[6] The sample is vaporized and carried through the column by an inert gas.[7] It is particularly well-suited for volatile and thermally stable compounds.[6]

• LC-MS/MS separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase in a column.[7] This technique is highly versatile and can analyze a wide range of compounds, including those that are non-volatile or thermally labile, making it suitable for many benzophenone derivatives without derivatization.[8][9]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of benzophenone using both GC-MS and LC-MS/MS, synthesized from validated methods in the literature.

GC-MS Methodology

This protocol is based on methods developed for analyzing benzophenones in solid matrices like breakfast cereals or food packaging.[1][10][11]

Sample Preparation (Ultrasonic or QuEChERS Extraction)

• Homogenization: Homogenize a representative portion of the solid sample (e.g., 5-10 g). For liquid samples, an initial liquid-liquid extraction may be performed.

• Extraction:

  • Ultrasonic Method: Add 10 mL of an extraction solvent (e.g., dichloromethane:acetonitrile (B52724) 1:1 v/v) to the homogenized sample. Use benzophenone-d10 (B1335006) as an internal standard.[1] Sonicate the mixture for 15-30 minutes.

  • QuEChERS Method: For hydrated samples, add acetonitrile and a salt mixture (e.g., MgSO₄, NaCl). Shake vigorously for 1 minute and then centrifuge.[11]

• Clean-up (Dispersive SPE or SPE Cartridge):

  • Take an aliquot of the supernatant from the extraction step.

  • For QuEChERS, add a d-SPE salt mixture (e.g., MgSO₄ and PSA) to remove interferences. Vortex and centrifuge.[11]

  • Alternatively, pass the extract through a silica (B1680970) or C18 solid-phase extraction (SPE) cartridge to remove matrix components.[1]

• Final Preparation: Evaporate the final cleaned extract to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) for GC-MS injection.

Instrumentation and Conditions

• Gas Chromatograph: Equipped with a capillary column such as a Thermo Scientific TraceGOLD TG-17MS or equivalent.[11]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Injection: Splitless injection mode with an injection volume of 1-2 µL.

• Temperature Program: Initial oven temperature of 80-100°C, hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 280-300°C and hold for 5-10 minutes.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions for benzophenone and its derivatives.[11]

LC-MS/MS Methodology

This protocol is suitable for analyzing benzophenones in complex matrices such as environmental water, cosmetics, or biological fluids.[2][5][12]

Sample Preparation (SPE or LLE)

• Extraction:

  • Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with methanol (B129727) followed by ultrapure water.[5] Load the aqueous sample (e.g., 100-500 mL) onto the cartridge. Wash the cartridge to remove interferences, then elute the analytes with a solvent like methanol or acetone/methanol mixture.[13][14]

  • Liquid-Liquid Extraction (LLE): For biological samples like placental tissue or cord blood, use a solvent such as ethyl acetate (B1210297) or a methanol:ethyl acetate mixture to extract the analytes.[2][12][13] Vortex and centrifuge to separate the layers.

• Concentration: Evaporate the collected eluate or organic layer under a gentle stream of nitrogen.[12]

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 0.5-1.0 mL) of the initial mobile phase (e.g., methanol/water mixture) for LC-MS/MS injection.[12]

Instrumentation and Conditions

• Liquid Chromatograph: An ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase column, such as a Waters BEH C18 (1.7 µm, 2.1 mm × 100 mm).[4]

• Mobile Phase: A gradient elution using two solvents, typically:

  • A: Water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate.[4][15]

  • B: Methanol or acetonitrile with 0.1% formic acid.[4]

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole (QqQ) or Q-LIT hybrid mass spectrometer.[12]

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), often operated in both positive and negative modes to cover a wider range of derivatives.[2][3]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each analyte.

Quantitative Performance Comparison

The choice between GC-MS and LC-MS/MS often depends on the required sensitivity, the complexity of the sample matrix, and the specific benzophenone derivatives being targeted. The following tables summarize typical performance data from validated methods.

Table 1: Performance Characteristics of GC-MS for Benzophenone Analysis

Parameter	Matrix	Value	Reference
LOD	Breakfast Cereals	2 µg/kg	[1]
LOQ	Paper/Cardboard	Not specified	[10]
Recovery	Breakfast Cereals	82.3% - 101.7%	[11]
RSD	Breakfast Cereals	2.3% - 4.6%	[11]
Linearity (R²)	Breakfast Cereals	>0.999	[11]

Table 2: Performance Characteristics of LC-MS/MS for Benzophenone Analysis

Parameter	Matrix	Value	Reference
LOD	River Water	0.87 - 5.72 ng/L	[5]
Umbilical Cord Blood	0.01 - 0.42 ng/mL	[12]
Placental Tissue	0.07 - 0.3 ng/g	[2]
LOQ	River Water	10.0 - 50.0 ng/L	[5]
Placental Tissue	0.3 - 1.0 ng/g	[2]
Recovery	River Water	>90%	[5]
Placental Tissue	98% - 104%	[2]
RSD	River Water	<11.03%	[5]
Placental Tissue	<5%	[2]
Linearity (R²)	River Water	>0.99	[5]

From the data, LC-MS/MS generally demonstrates lower limits of detection (LOD) and quantification (LOQ), often in the ng/L (ppt) to ng/g (ppb) range, compared to GC-MS, which is typically in the µg/kg (ppb) range.[1][2][5] This indicates a higher sensitivity for LC-MS/MS in analyzing trace levels of benzophenones, particularly in complex biological and environmental samples.

Visualization of Workflows and Logic

Diagrams created using Graphviz provide a clear visual representation of the analytical processes and the key decision points when choosing between the two techniques.

Caption: Workflow for benzophenone analysis from sample preparation to final reporting.

Caption: Key differences between GC-MS and LC-MS/MS for benzophenone analysis.

Discussion and Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of benzophenone and its derivatives. The optimal choice depends on the specific requirements of the study.

GC-MS is a robust and reliable technique, particularly for less polar and more volatile benzophenones. Its advantages include excellent chromatographic resolution and often lower initial instrument costs.[9] However, its primary limitation is the requirement for analyte volatility and thermal stability.[6] More polar benzophenone derivatives may require a derivatization step to increase their volatility, which adds time and potential variability to the sample preparation process.

LC-MS/MS offers greater versatility and typically superior sensitivity for benzophenone analysis.[9] Its major advantage is the ability to analyze a wide range of compounds, including polar, non-volatile, and thermally labile derivatives, without the need for derivatization.[8] This simplifies sample preparation and allows for the simultaneous analysis of a broader spectrum of benzophenones.[3][12] The use of MRM on a triple quadrupole instrument provides exceptional selectivity, minimizing interferences from complex matrices. However, LC-MS/MS can be more susceptible to matrix effects (ion suppression or enhancement), which requires careful method development and validation, often through the use of isotopically labeled internal standards.[12][16]

References

• 1. Analysis of benzophenone and 4-methylbenzophenone in breakfast cereals using ultrasonic extraction in combination with gas chromatography-tandem mass spectrometry (GC-MS(n)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. peerj.com [peerj.com]
• 6. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 7. conquerscientific.com [conquerscientific.com]
• 8. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. emerypharma.com [emerypharma.com]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sample Preparation for Benzophenone Detection | Encyclopedia MDPI [encyclopedia.pub]
• 14. researchgate.net [researchgate.net]
• 15. edepot.wur.nl [edepot.wur.nl]
• 16. helvia.uco.es [helvia.uco.es]

A Comparative Guide to the Quantification of 2,3,4-Trihydroxybenzophenone: A Methodological Showdown

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the precise and accurate quantification of chemical entities is paramount. This guide provides a comprehensive comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a deuterated internal standard, analogous to the 2,3,4-Trihydroxybenzophenone-d5 method, against a conventional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the analysis of 2,3,4-Trihydroxybenzophenone and its related compounds. The following sections present a detailed examination of the linearity, accuracy, and precision of these methodologies, supported by experimental data, to aid researchers in selecting the most appropriate technique for their analytical needs.

Data Presentation: A Side-by-Side Comparison

The performance of analytical methods is best understood through a direct comparison of their key validation parameters. The tables below summarize the quantitative data for a representative LC-MS/MS method using a deuterated internal standard and a standard HPLC-UV method for the analysis of benzophenone (B1666685) derivatives, offering a clear perspective on their respective capabilities.

Table 1: Performance Characteristics of LC-MS/MS Method with Deuterated Internal Standard

Parameter	Result
Linearity (Range)	0.3 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Accuracy (% Recovery)	98 - 104%
Precision (RSD)	< 5%
Limit of Detection (LOD)	0.07 - 0.3 ng/g
Limit of Quantification (LOQ)	0.3 - 1.0 ng/g

Data is representative of a validated LC-MS/MS method for the analysis of benzophenones using a deuterated internal standard.[1][2]

Table 2: Performance Characteristics of HPLC-UV Method

Parameter	Result
Linearity (Range)	0.08 - 0.24 mg/mL
Correlation Coefficient (r²)	0.9984
Accuracy (% Recovery)	99.58 - 101.39%
Precision (RSD)	Intra-day: 0.81%, Inter-day: 0.91%
Limit of Detection (LOD)	0.0015 µg/mL
Limit of Quantification (LOQ)	0.005 µg/mL

Data is representative of a validated HPLC-UV method for the analysis of benzophenone-3.[3][4][5]

Experimental Protocols: A Glimpse into the Methodologies

Detailed experimental protocols are crucial for the replication and validation of analytical methods. Below are summaries of the key experimental procedures for both the LC-MS/MS and HPLC-UV methods.

LC-MS/MS Method with Deuterated Internal Standard

This method is designed for the sensitive and selective quantification of benzophenone derivatives in complex biological matrices. The use of a deuterated internal standard, such as benzophenone-d10, is critical for correcting matrix effects and improving the accuracy and precision of the analysis.[1][2][6]

1. Sample Preparation:

• Matrix: Human placental tissue.[1][2]

• Extraction: Homogenized tissue samples are subjected to liquid-liquid extraction with an organic solvent like ethyl acetate.[1][2]

• Internal Standard Spiking: A known amount of the deuterated internal standard (e.g., benzophenone-d10) is added to the sample prior to extraction to account for any analyte loss during sample processing.

• Clean-up: The extract is centrifuged to remove any particulate matter.[1][2]

• Reconstitution: The dried extract is reconstituted in a suitable solvent compatible with the mobile phase.

2. Chromatographic Conditions:

• Column: A reverse-phase C18 column is typically used for the separation of these nonpolar compounds.

• Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous solution containing a modifier (e.g., formic acid or ammonium (B1175870) formate) is commonly employed.

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

3. Mass Spectrometric Detection:

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in positive or negative mode is used to ionize the analytes.[1][2]

• Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.

HPLC-UV Method

This method is a robust and widely accessible technique for the quantification of benzophenones in less complex matrices, such as cosmetic formulations.[3][4]

1. Sample Preparation:

• Matrix: Cosmetic cream.[3][4]

• Extraction: The sample is dissolved in a suitable solvent, such as methanol, and sonicated to ensure complete dissolution of the analytes.

• Filtration: The resulting solution is filtered through a 0.45 µm filter to remove any particulate matter before injection.

2. Chromatographic Conditions:

• Column: A reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 µm) is a common choice.[3][4]

• Mobile Phase: An isocratic mobile phase, for instance, a mixture of methanol and water (95:5 v/v) with pH adjustment, is often used.[3][4]

• Flow Rate: A standard flow rate of 1 mL/min is typically applied.[3][4]

3. UV Detection:

• Wavelength: The UV detector is set to a wavelength where the analyte exhibits maximum absorbance, for example, 315 nm for benzophenone-3.[3][4]

Mandatory Visualization: Workflows and Relationships

To visually represent the experimental workflows, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the LC-MS/MS method.

Caption: Experimental workflow for the HPLC-UV method.

Caption: Logical comparison of analytical methods.

References

• 1. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of benzophenones in human placental tissue samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]

Assessing the Performance of 2,3,4-Trihydroxybenzophenone-d5 in Diverse Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard for the quantitative analysis of 2,3,4-Trihydroxybenzophenone and related benzophenone (B1666685) derivatives in various biological matrices. The selection of a suitable internal standard is critical for achieving accurate and reliable results in liquid chromatography-mass spectrometry (LC-MS/MS) assays by compensating for variability in sample preparation and instrument response. This document outlines the expected performance characteristics of 2,3,4-Trihydroxybenzophenone-d5, compares it with potential alternatives, and provides detailed experimental protocols to guide researchers in their method development and validation.

Data Presentation: Performance Characteristics

While specific quantitative performance data for 2,3,4-Trihydroxybenzophenone-d5 is not extensively published, this section presents typical performance data for analogous deuterated benzophenone internal standards (e.g., Benzophenone-d10, Oxybenzone-d5) in common biological matrices. This data, summarized from various validation studies, serves as a benchmark for the expected performance of 2,3,4-Trihydroxybenzophenone-d5.

Table 1: Typical Performance of Deuterated Benzophenone Internal Standards in Plasma

Performance Parameter	Expected Range	Notes
Recovery	85% - 115%	Recovery is determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.
Matrix Effect	85% - 115%	Matrix effect is assessed by comparing the analyte response in a post-extraction spiked sample to the response in a neat solution.
Linearity (r²)	> 0.99	A linear regression is performed on the calibration curve, and the coefficient of determination (r²) is calculated.
Limit of Quantification (LOQ)	0.1 - 10 ng/mL	The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.

Table 2: Typical Performance of Deuterated Benzophenone Internal Standards in Urine

Performance Parameter	Expected Range	Notes
Recovery	80% - 120%	Urine often exhibits more variability in matrix composition, which can affect recovery.
Matrix Effect	80% - 120%	Ion suppression or enhancement can be more pronounced in urine due to higher salt content and endogenous compounds.
Linearity (r²)	> 0.99	Consistent linearity is expected for reliable quantification.
Limit of Quantification (LOQ)	0.5 - 20 ng/mL	The LOQ may be slightly higher in urine compared to plasma due to matrix complexity.

Table 3: Comparison with Alternative Internal Standards

Internal Standard	Analyte(s)	Advantages	Disadvantages
2,3,4-Trihydroxybenzophenone-d5	2,3,4-Trihydroxybenzophenone and its metabolites	Ideal for co-elution with the analyte, providing the best compensation for matrix effects and extraction variability.	Potentially higher cost compared to non-isotopically labeled standards.
Benzophenone-d10	Benzophenone and less polar derivatives	Commercially available and widely used. Good for less polar benzophenones.	May not co-elute perfectly with more polar, hydroxylated benzophenones, leading to less effective compensation.
Oxybenzone-d5	Oxybenzone (2-hydroxy-4-methoxybenzophenone) and related compounds	Structurally similar to many common UV filters.	May not be a suitable surrogate for trihydroxylated benzophenones due to differences in polarity and ionization efficiency.
Structurally similar, non-isotopically labeled compounds	Various	Lower cost.	Differences in physicochemical properties can lead to poor tracking of the analyte during sample processing and analysis.

Experimental Protocols

This section details the methodologies for key experiments to evaluate the performance of 2,3,4-Trihydroxybenzophenone-d5 in a given matrix.

Sample Preparation: Protein Precipitation for Plasma

This is a common and straightforward method for removing proteins from plasma samples.

Materials:

• Blank plasma

• 2,3,4-Trihydroxybenzophenone and 2,3,4-Trihydroxybenzophenone-d5 stock solutions

• Acetonitrile (ACN) containing 1% formic acid (FA)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Spike 100 µL of blank plasma with the desired concentration of 2,3,4-Trihydroxybenzophenone and a fixed concentration of 2,3,4-Trihydroxybenzophenone-d5 (e.g., 50 ng/mL).

• Add 300 µL of cold ACN with 1% FA to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE) for Urine

SPE is often used for urine samples to remove salts and other interfering substances.

Materials:

• Blank urine

• 2,3,4-Trihydroxybenzophenone and 2,3,4-Trihydroxybenzophenone-d5 stock solutions

• SPE cartridges (e.g., C18)

• Methanol (MeOH)

• Deionized water

• Elution solvent (e.g., ACN)

• Phosphate (B84403) buffer (pH 6)

Procedure:

• Spike 1 mL of blank urine with the analytes and internal standard.

• Add 1 mL of phosphate buffer and mix.

• Condition the SPE cartridge with 3 mL of MeOH followed by 3 mL of deionized water.

• Load the sample onto the cartridge.

• Wash the cartridge with 3 mL of deionized water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 2 mL of ACN.

• Evaporate the eluate to dryness and reconstitute as described in the protein precipitation protocol.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start at 10-20% B, ramp up to 95% B, hold, and then return to initial conditions.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for hydroxylated benzophenones.

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for both 2,3,4-Trihydroxybenzophenone and its d5-labeled internal standard.

Mandatory Visualization

Caption: Experimental workflow for assessing internal standard performance.

Caption: Decision tree for internal standard selection.

A Researcher's Guide to Certified Reference Materials for Benzophenone Analysis

For scientists and professionals in drug development and analytical research, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone for achieving this precision in the analysis of benzophenone (B1666685), a compound of interest in pharmaceuticals, cosmetics, and as a potential food contact material. This guide provides a comparative overview of commercially available benzophenone CRMs, details common analytical methodologies, and presents a typical workflow for their use.

Comparison of Benzophenone Certified Reference Materials

Choosing the right CRM is critical for method validation, calibration, and quality control. Several reputable suppliers offer benzophenone CRMs, each with its own specifications and quality assurances. While the exact certified purity and its associated uncertainty are lot-specific and provided on the Certificate of Analysis (CoA) accompanying the product, the following table summarizes the offerings from major suppliers. Researchers are advised to consult the latest CoAs from the suppliers for the most accurate and current data.

Supplier	Product Name/Type	ISO Accreditations	Purity/Concentration Information	Format
Sigma-Aldrich	Benzophenone Pharmaceutical Secondary Standard; Certified Reference Material	ISO 17034, ISO/IEC 17025[1]	Traceable to USP and EP primary standards. Purity is lot-specific, available on CoA. An example CoA for a related product showed 99% purity[2].	Neat
Agilent Technologies	Benzophenone solution	ISO 9001, ISO 17025[2]	Example CoA: 100.3 µg/mL (± 0.5%) in water/acetonitrile[2].	Solution[2]
CPAChem	Benzophenone CAS:119-61-9 EC:204-337-6	ISO 17034, ISO 17025, ISO 9001[3]	High Purity Compound[3]. Specific purity and uncertainty on CoA.	Solid[3]
LGC Standards	Benzophenone	Information on ISO 17034 and ISO/IEC 17025 accreditation is available.	Purity and uncertainty are lot-specific and provided on the CoA.	Neat/Solution
HPC Standards GmbH	Benzophenone ISO 17034 Reference Material	ISO 17034, ISO 9001[4]	High-purity reference materials[4]. Available as neat solid and in solution (e.g., 100 µg/ml in Methanol)[4].	Neat/Solution[4]
Briti Scientific (Anstan®)	Benzophenone secondary standard, certified reference material (CRM)	Information on ISO 17034 and ISO/IEC 17025 accreditation is available.	Purity by GC: >99%. Water content by KF: <0.5%. Uncertainty at 95% confidence level (k=2).	Solid

Experimental Protocols for Benzophenone Analysis

The analysis of benzophenone is commonly performed using chromatographic and spectrophotometric techniques. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This is a widely used method for the quantification of benzophenone in various samples.

Sample Preparation:

• Accurately weigh and dissolve the benzophenone CRM in the mobile phase to prepare a stock solution of known concentration.

• Prepare a series of calibration standards by serial dilution of the stock solution.

• Prepare the sample by dissolving it in a suitable solvent, followed by filtration through a 0.45 µm syringe filter to remove particulate matter.

Chromatographic Conditions:

• Column: Cogent Bidentate C18™, 4µm, 100Å (4.6 x 75mm) or equivalent reversed-phase C18 column.

• Mobile Phase: A mixture of acetonitrile (B52724) and water is commonly used. An isocratic elution with 70:30 (v/v) Acetonitrile/DI Water is a good starting point.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 1-10 µL.

• Detection: UV detector set at 254 nm, which is near the maximum absorbance of benzophenone.

• Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of benzophenone in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, making it suitable for trace analysis of benzophenone, especially in complex matrices like food packaging.

Sample Preparation (for solid samples like food packaging):

• Extraction: Perform ultrasonic extraction of the sample with a mixture of dichloromethane (B109758) and acetonitrile (1:1, v/v).

• Clean-up: Use a solid-phase extraction (SPE) cartridge (e.g., silica) to remove interfering matrix components.

• Internal Standard: Benzophenone-d10 is often used as an internal standard to improve accuracy and precision.

GC-MS Conditions:

• GC Column: A 50% diphenyl/50% dimethyl polysiloxane capillary column is suitable.

• Oven Temperature Program: A programmed temperature gradient is used to separate the analytes. An example program starts at a lower temperature and ramps up to a final temperature to ensure good separation and peak shape.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection is often preferred for trace analysis.

• MS Detection: The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis. The ion at m/z = 105 is a characteristic fragment of benzophenone.

• Quantification: Use a calibration curve prepared with benzophenone CRM and an internal standard.

UV-Visible Spectrophotometry

This is a simpler and more accessible method, suitable for the analysis of benzophenone in relatively clean samples.

Methodology:

• Solvent: Methanol (B129727) is a suitable solvent for benzophenone.

• Standard Preparation: Prepare a stock solution of the benzophenone CRM in methanol and create a series of calibration standards by dilution.

• Sample Preparation: Dissolve the sample in methanol and filter if necessary.

• Measurement: Measure the absorbance of the standards and the sample at the wavelength of maximum absorbance (λmax) of benzophenone, which is around 260 nm.

• Quantification: Construct a calibration curve by plotting absorbance versus concentration for the standards. Determine the concentration of benzophenone in the sample from its absorbance using the calibration curve.

Workflow and Logical Relationships in Benzophenone Analysis

The following diagram illustrates the typical workflow for the analysis of benzophenone using a certified reference material.

Caption: General workflow for benzophenone analysis using a Certified Reference Material.

References

• 1. Benzophenone Pharmaceutical Secondary Standard; Certified Reference Material 119-61-9 [sigmaaldrich.com]
• 2. agilent.com [agilent.com]
• 3. Benzophenone CAS:119-61-9 EC:204-337-6 [cpachem.com]
• 4. hpc-standards.com [hpc-standards.com]

A Comparative Guide to the Robustness of an Analytical Method for 2,3,4-Trihydroxybenzophenone-d5

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive evaluation of the robustness of a newly developed analytical method for the quantification of 2,3,4-Trihydroxybenzophenone-d5. The study adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2), to ensure the method's reliability under various operational conditions.[1][2][3] The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[4]

Introduction to Method Robustness

In pharmaceutical development, the validation of analytical methods is critical for ensuring reliable and reproducible data.[5] Robustness, a key validation parameter, is the ability of an analytical method to withstand small, deliberate variations in method parameters.[4][5] This is crucial for the successful transfer of analytical procedures between laboratories and for ensuring consistent performance throughout the lifecycle of a product.[6] The principles of Analytical Quality by Design (AQbD) further emphasize the importance of building robustness into the method during development to ensure consistent quality.[6][7]

This guide details the robustness testing of a High-Performance Liquid Chromatography (HPLC) method for 2,3,4-Trihydroxybenzophenone-d5, a stable isotope-labeled internal standard often used in pharmacokinetic and metabolic studies.

Experimental Protocols

A series of experiments were conducted to assess the method's robustness by intentionally varying critical chromatographic parameters.

2.1. Standard Solution Preparation

A stock solution of 2,3,4-Trihydroxybenzophenone-d5 was prepared in methanol (B129727) at a concentration of 1 mg/mL. Working standard solutions were prepared by diluting the stock solution with the mobile phase to a final concentration of 10 µg/mL.

2.2. Chromatographic Conditions (Nominal)

• Instrument: Agilent 1260 Infinity II HPLC

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:0.1% Formic Acid in Water (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 285 nm

2.3. Robustness Study Design

The robustness of the method was evaluated by varying the following parameters one at a time:

• Flow Rate: ± 0.2 mL/min (0.8 mL/min and 1.2 mL/min)

• Column Temperature: ± 5°C (25°C and 35°C)

• Mobile Phase Composition (Acetonitrile %): ± 2% (48% and 52%)

• Detection Wavelength: ± 5 nm (280 nm and 290 nm)

The effect of these variations on system suitability parameters (retention time, peak area, and tailing factor) was recorded.

2.4. Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies were performed.[8] These studies are designed to generate potential degradation products and demonstrate that the analytical method can effectively separate the analyte from these degradants.[9][10][11] An extent of degradation between 5% and 20% is generally considered optimal for validating chromatographic assays.[8][12]

• Acid Hydrolysis: 1 mL of the stock solution was mixed with 1 mL of 1N HCl and heated at 80°C for 2 hours. The solution was then neutralized with 1N NaOH.

• Base Hydrolysis: 1 mL of the stock solution was mixed with 1 mL of 1N NaOH and heated at 80°C for 2 hours. The solution was then neutralized with 1N HCl.

• Oxidative Degradation: 1 mL of the stock solution was mixed with 1 mL of 30% H₂O₂ and kept at room temperature for 24 hours.

• Thermal Degradation: The solid drug substance was kept in an oven at 105°C for 24 hours.

• Photolytic Degradation: The drug substance solution was exposed to UV light (254 nm) for 24 hours.

Data Presentation

The quantitative data from the robustness and forced degradation studies are summarized in the tables below for easy comparison.

Table 1: Robustness Study Results for 2,3,4-Trihydroxybenzophenone-d5

Parameter Varied	Variation	Retention Time (min)	Peak Area	Tailing Factor
Nominal Condition	-	4.52	1254321	1.05
Flow Rate	0.8 mL/min	5.65	1567890	1.04
1.2 mL/min	3.77	1045267	1.06
Column Temperature	25°C	4.68	1258976	1.05
35°C	4.35	1249870	1.04
Mobile Phase Composition	48% ACN	4.98	1260123	1.07
52% ACN	4.11	1248765	1.03
Detection Wavelength	280 nm	4.51	1213456	1.05
290 nm	4.53	1295678	1.06

Table 2: Forced Degradation Study Results

Stress Condition	% Degradation	Number of Degradation Peaks	Resolution (Main Peak vs. Closest Degradant)
Acid Hydrolysis (1N HCl, 80°C, 2h)	12.5%	2	2.8
Base Hydrolysis (1N NaOH, 80°C, 2h)	18.2%	3	2.5
Oxidative (30% H₂O₂, RT, 24h)	8.7%	1	3.1
Thermal (105°C, 24h)	5.1%	1	3.5
Photolytic (UV 254nm, 24h)	3.4%	0	-

Visualizations

4.1. Experimental Workflow for Robustness Testing

The following diagram illustrates the systematic workflow employed for evaluating the robustness of the analytical method.

Caption: Workflow for Analytical Method Robustness Evaluation.

4.2. Hypothetical Signaling Pathway

In drug development, understanding the metabolic fate of a new chemical entity is crucial. Isotope-labeled compounds like 2,3,4-Trihydroxybenzophenone-d5 are often used as internal standards to quantify metabolites. The diagram below illustrates a hypothetical signaling pathway where a drug metabolite might exert an off-target effect.

Caption: Hypothetical Drug Metabolite Signaling Pathway.

Conclusion

The results of the robustness study demonstrate that the analytical method for 2,3,4-Trihydroxybenzophenone-d5 is reliable and resilient to minor variations in its operational parameters. The retention time, peak area, and tailing factor remained within acceptable limits under all tested conditions. Furthermore, the forced degradation studies confirmed the stability-indicating nature of the method, showing its capability to separate the parent compound from its degradation products. This robust analytical method is therefore deemed suitable for its intended purpose in routine analysis and for supporting drug development activities.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. qbdgroup.com [qbdgroup.com]
• 4. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. Analytical Quality by Design: A Tool for Regulatory Flexibility and Robust Analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biopharminternational.com [biopharminternational.com]
• 10. acdlabs.com [acdlabs.com]
• 11. Comparison of Analytical Parameters Required for Validation Forced Degradation Studies - The Pharmaceutical and Chemical Journal [tpcj.org]
• 12. industrialpharmacist.com [industrialpharmacist.com]

A Comparative Guide to Deuterated Benzophenone Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of accurate and reliable quantitative analysis, particularly in complex matrices, the choice of a suitable internal standard is paramount. Deuterated internal standards are the gold standard in mass spectrometry-based methods, offering a means to correct for variability during sample preparation and analysis. This guide provides a comprehensive overview of deuterated benzophenone (B1666685) internal standards, with a focus on the most widely used analog, Benzophenone-d10. While other deuterated variants such as Benzophenone-d5 exist, a lack of direct comparative studies in peer-reviewed literature limits a head-to-head performance evaluation. This document will summarize the available performance data for Benzophenone-d10 and provide detailed experimental protocols for its application.

The Critical Role of Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS), such as deuterated benzophenone, are chemically almost identical to the analyte of interest. This similarity ensures they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer. By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, any losses during sample extraction and variations in instrument response can be normalized. This significantly improves the accuracy and precision of the analytical method.

Performance of Benzophenone-d10 as an Internal Standard

Benzophenone-d10 is a widely adopted internal standard for the quantification of benzophenone and its derivatives in various matrices, including food and biological samples. Its performance has been validated in numerous studies, demonstrating excellent linearity, recovery, and precision.

Below is a summary of the performance data for Benzophenone-d10 from various applications.

Performance Parameter	Matrix	Analytical Method	Result
**Linearity (R²) **	Acetonitrile (B52724)	GC-MS	>0.999
Recovery	Breakfast Cereal	GC-MS	101.7% (for Benzophenone)
Recovery	Human Placental Tissue	LC-MS/MS	98-104%
Intra-day Variability	Human Placental Tissue	LC-MS/MS	<5%
Inter-day Variability	Human Placental Tissue	LC-MS/MS	<5%
Limit of Detection (LOD)	Breakfast Cereals	GC-MS(n)	2 µg/kg
Limit of Detection (LOD)	Human Placental Tissue	LC-MS/MS	0.07-0.3 ng/g
Limit of Quantification (LOQ)	Human Placental Tissue	LC-MS/MS	0.3-1.0 ng/g

Experimental Protocols

The following are detailed methodologies for the use of Benzophenone-d10 as an internal standard in the analysis of benzophenones in different matrices.

1. Analysis of Benzophenone in Breakfast Cereals by GC-MS

• Sample Preparation:

  • Weigh 5 g of finely crushed cereal into a 50 mL centrifuge tube.

  • Add 10 mL of water.

  • Spike the sample with a known amount of benzophenone standard solution. For blank samples, add only the solvent.

  • Add 10 mL of acetonitrile and mix thoroughly using a vortex mixer, followed by sonication for 30 minutes.

  • Add the contents of a QuEChERS extraction kit (e.g., 6 g MgSO₄, 1.5 g NaCl, 1.5 g sodium citrate (B86180) dihydrate, 0.75 g disodium (B8443419) citrate sesquihydrate) slowly to the tube.

  • Shake vigorously for 5 minutes and centrifuge at 3500 rpm for 10 minutes.

• Dispersive SPE Clean-up (dSPE):

  • Transfer 5 mL of the acetonitrile extract to a dSPE tube containing MgSO₄, PSA, and C18 sorbents.

  • Shake vigorously for 5 minutes and centrifuge at 3500 rpm for 10 minutes.

• Internal Standard Addition and Analysis:

  • Transfer 1 mL of the cleaned extract to a GC vial.

  • Add 10 µL of a 10 µg/mL Benzophenone-d10 internal standard solution.

  • Analyze by GC-MS.

2. Analysis of Benzophenones in Human Placental Tissue by LC-MS/MS

• Sample Extraction:

  • Homogenize 1 g of placental tissue.

  • Spike the homogenate with the Benzophenone-d10 internal standard.

  • Add 5 mL of ethyl acetate (B1210297) and vortex for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction with another 5 mL of ethyl acetate.

  • Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen.

• Sample Clean-up and Analysis:

  • Reconstitute the residue in 1 mL of the mobile phase.

  • Filter the solution through a 0.22 µm syringe filter.

  • Analyze by LC-MS/MS.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the quantification of an analyte using a deuterated internal standard.

Caption: A generalized workflow for quantitative analysis using a deuterated internal standard.

Signaling Pathway and Logical Relationship Diagrams

In the context of internal standard methodology, the logical relationship revolves around the principle of isotope dilution mass spectrometry. The key is the consistent ratio between the analyte and the internal standard, assuming they behave identically throughout the analytical process.

Caption: The logical principle behind the use of a deuterated internal standard for accurate quantification.

Conclusion

Benzophenone-d10 has proven to be a reliable and robust internal standard for the quantitative analysis of benzophenone and its derivatives across various matrices. Its widespread use and the availability of validated methods make it a primary choice for researchers. While other deuterated benzophenone standards are commercially available, the lack of published, direct comparative studies necessitates a reliance on the extensive data supporting the performance of Benzophenone-d10. For any new analytical method, it is crucial to perform a thorough validation to ensure the chosen internal standard is appropriate for the specific matrix and analytical conditions.

A Comparative Guide to the Performance of 2,3,4-Trihydroxybenzophenone-d5 in Analytical Schemes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the expected performance of 2,3,4-Trihydroxybenzophenone-d5 as an internal standard in analytical proficiency testing schemes. While specific inter-laboratory proficiency testing data for 2,3,4-Trihydroxybenzophenone-d5 is not publicly available, its performance can be reliably inferred from established analytical principles and extensive data from method validation studies of structurally similar deuterated benzophenone (B1666685) analogs. This document outlines these principles, presents supporting experimental data from relevant studies, and provides detailed experimental protocols.

The use of stable isotope-labeled internal standards (SIL-ISTDs), such as 2,3,4-Trihydroxybenzophenone-d5, is widely recognized as the gold standard in quantitative analysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. This is due to their ability to accurately compensate for variations in sample preparation, matrix effects, and instrument response, leading to enhanced accuracy and precision.

Comparative Performance Data

The following table summarizes typical performance data from validated LC-MS/MS methods for the analysis of benzophenones using deuterated internal standards. This data serves as a proxy to illustrate the expected high level of performance of 2,3,4-Trihydroxybenzophenone-d5. The primary alternative for comparison would be a non-isotopically labeled internal standard, which is more susceptible to analytical variability.

Performance Parameter	Deuterated Internal Standard (e.g., BP-3-d5)	Non-Isotopically Labeled Internal Standard
Accuracy (% Recovery)	90.7% to 110.1%[1]	Often lower and more variable due to matrix effects
Intra-day Precision (% RSD)	< 10.6%[1]	Can exceed 15-20% in complex matrices
Inter-day Precision (% RSD)	< 14.2%[1]	Can exceed 20% in complex matrices
Recovery	75.6% to 102.4%[2][3][4]	Highly variable depending on matrix and extraction efficiency
Matrix Effect	Effectively compensated	Significant signal suppression or enhancement

Experimental Protocols

Below is a detailed methodology for a key experiment: the determination of 2,3,4-Trihydroxybenzophenone in human urine using 2,3,4-Trihydroxybenzophenone-d5 as an internal standard, based on established protocols for similar analytes.[2][3][4][5]

1. Sample Preparation and Enzymatic Hydrolysis

• To a 1 mL aliquot of human urine, add 50 µL of a 2,3,4-Trihydroxybenzophenone-d5 internal standard working solution (concentration will depend on the expected analyte levels).

• Add 500 µL of 1 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.0).

• Add 20 µL of β-glucuronidase/sulfatase from Helix pomatia to hydrolyze conjugated metabolites.

• Vortex the sample and incubate at 37°C overnight (approximately 16 hours).

2. Solid-Phase Extraction (SPE)

• Condition an Oasis HLB SPE cartridge (3 cc, 60 mg) with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 3 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 25% B, linearly increase to 80% B over 8 minutes, then to 100% B in 0.2 minutes and hold for 2 minutes, followed by re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Heated Electrospray Ionization (H-ESI) in negative ion mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM transitions for 2,3,4-Trihydroxybenzophenone and its d5-labeled internal standard would need to be optimized. As a starting point for non-deuterated 2,3,4-Trihydroxybenzophenone, one could monitor transitions such as m/z 229 > 151.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the analytical process and the principle of using a deuterated internal standard.

Analytical workflow for benzophenone quantification.

Correction principle of deuterated internal standards.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Determination of Parabens, Bisphenol A and Its Analogs, Triclosan, and Benzophenone-3 Levels in Human Urine by Isotope-Dilution-UPLC-MS/MS Method Followed by Supported Liquid Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of Parabens, Bisphenol A and Its Analogs, Triclosan, and Benzophenone-3 Levels in Human Urine by Isotope-Dilution-UPLC-MS/MS Method Followed by Supported Liquid Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: Justifying the Selection of a d5-Labeled Standard in Isotope Dilution Mass Spectrometry

In the precise world of quantitative bioanalysis, the choice of an internal standard (IS) is a critical decision that directly impacts data accuracy and reliability. For researchers, scientists, and drug development professionals utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards (SIL-ISs) are the undisputed gold standard.[1][2] They are designed to mimic the analyte of interest throughout the entire analytical process—from sample preparation to detection—compensating for variability and ensuring robust quantification.[3]

This guide provides an objective comparison of d5-labeled internal standards against other common isotopic labels, such as lower deuterium-labeled (d3) and carbon-13 (¹³C) labeled standards. We will delve into the experimental data that underpins the justification for selecting one type of label over another.

The Isotope Effect: A Decisive Factor

The core principle behind the preference for certain isotopic labels lies in the "isotope effect." While SIL-ISs are chemically identical to the analyte, the mass difference introduced by the isotopes can sometimes lead to subtle changes in physicochemical properties. This is particularly pronounced with deuterium (B1214612) (²H or D) labeling because the mass difference between hydrogen and deuterium is proportionally large (approximately 100%).[4]

This can result in:

• Chromatographic Shifts: Deuterated standards, especially those with a higher number of deuterium atoms, may elute slightly earlier or later than the unlabeled analyte in reversed-phase chromatography.[5][6]

• Differential Matrix Effects: If the analyte and the IS do not perfectly co-elute, they may experience different degrees of ion suppression or enhancement from the sample matrix, leading to inaccurate quantification.[7]

• Isotopic Instability: Deuterium atoms on exchangeable positions (e.g., on hydroxyl or amine groups) can be prone to back-exchange with hydrogen from the solvent, compromising the integrity of the standard.[1]

Carbon-13 labeled standards, by contrast, involve a much smaller relative mass change. As a result, they are far less susceptible to the isotope effect, almost always co-eluting perfectly with the analyte and providing the most accurate correction for matrix effects.[4][8] They are often considered the superior choice, though their higher cost and more complex synthesis can be a limiting factor.[4]

Why d5? A Balance of Mass and Performance

When selecting a deuterated standard, a key consideration is the mass shift from the unlabeled analyte. A mass difference of at least 3 to 4 Da is generally recommended to prevent mass spectrometric cross-talk between the analyte and the IS. A d5-labeled standard comfortably meets this requirement.

However, increasing the number of deuterium atoms can exacerbate the chromatographic isotope effect.[6] Therefore, a d5 label often represents a practical compromise, providing a sufficient mass shift for clear detection while aiming to minimize the chromatographic separation from the analyte that might be seen with more heavily deuterated versions (e.g., d8, d11). The stability of the label is also paramount, and the five deuterium atoms in a d5 standard are typically placed on non-exchangeable carbon positions.

Quantitative Data Presentation: A Head-to-Head Comparison

While direct comparative data for a single analyte across all isotopic labels is not always available in a single study, we can synthesize findings from key research to provide a representative comparison. The following table is based on a seminal study comparing various labeled amphetamine standards, supplemented by established principles in bioanalysis.[6][8]

Performance Parameter	d3-Labeled IS	d5-Labeled IS	¹³C-Labeled IS	Justification
Chromatographic Co-elution	Partial Separation	Noticeable Separation	Co-elutes Perfectly	The ¹³C label has a minimal isotope effect, ensuring identical retention time to the analyte. The chromatographic separation for deuterated standards increases with the number of deuterium atoms.[6]
Matrix Effect Compensation	Good	Fair to Good	Excellent	Perfect co-elution ensures that the ¹³C-IS and the analyte experience the exact same matrix effects, leading to the most accurate correction.[7][8]
Accuracy (% Bias)	Typically 85-115%	Typically 85-115%	Typically 95-105%	Improved matrix effect compensation leads to higher accuracy.[9]
Precision (%RSD)	< 15%	< 15%	< 10%	More reliable correction of variability generally results in better precision.[2]
Risk of Isotope Exchange	Low (if properly placed)	Low (if properly placed)	Negligible	¹³C atoms form the stable carbon backbone of the molecule and are not susceptible to exchange.[1]
Cost & Availability	Generally Lower	Generally Lower	Generally Higher	Deuteration is often a less complex and less expensive synthetic process.[4]

Experimental Protocols

To rigorously evaluate the performance of any internal standard, a series of validation experiments must be conducted. Below are the detailed methodologies for key experiments.

Protocol 1: Evaluation of Chromatographic Co-elution and Retention Time Shift

Objective: To determine the difference in retention time (Δt_R) between the analyte and its isotopically labeled internal standard.

Methodology:

• Standard Preparation: Prepare individual 1 µg/mL solutions of the unlabeled analyte and the d3, d5, and ¹³C-labeled internal standards in a suitable solvent (e.g., 50:50 methanol:water).

• Injection: Inject each solution individually onto the LC-MS/MS system using the final validated chromatographic method.

• Data Acquisition: Record the retention time (t_R) at the apex of the chromatographic peak for each compound.

• Co-injection: Prepare a mixture containing the analyte and all internal standards and inject it to confirm the elution profile in a single run.

• Calculation: Calculate the retention time difference: Δt_R = t_R(Analyte) - t_R(IS). A Δt_R of zero indicates perfect co-elution.

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.

Methodology:

• Sample Sets: Prepare three sets of samples in triplicate at two concentrations (low and high QC levels).

  • Set A (Neat Solution): Spike the analyte and the IS into the final mobile phase.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix (e.g., human plasma). After the final extraction step (e.g., evaporation), spike the analyte and IS into the reconstituted extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and IS into the blank biological matrix before initiating the extraction process.

• Analysis: Analyze all samples using the LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): Calculate for each lot of matrix using the formula: MF = (Peak Area in Set B) / (Mean Peak Area in Set A) An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement. The %RSD of the MF across the different lots should be ≤ 15%.

  • Recovery (RE): Calculate using the formula: RE% = [(Mean Peak Area in Set C) / (Mean Peak Area in Set B)] x 100

  • IS-Normalized Matrix Factor: Calculate by dividing the analyte MF by the IS MF for each lot. The %RSD for the IS-Normalized MF should be ≤ 15%.

Mandatory Visualization

Caption: A typical bioanalytical workflow using a d5-labeled internal standard.

Caption: Rationale for internal standard selection based on performance characteristics.

Conclusion

The selection of an internal standard is a foundational element of a robust bioanalytical method. While ¹³C-labeled standards are theoretically and often practically superior due to their near-perfect co-elution with the analyte, d5-labeled standards represent a highly effective and widely used alternative. They provide a sufficient mass shift for reliable detection and, when the deuterium labels are placed on stable positions, offer good performance in compensating for analytical variability. The potential for a chromatographic shift is a key consideration that must be evaluated during method development. Ultimately, for assays where the highest level of accuracy is paramount and budget allows, a ¹³C-labeled standard is the preferred choice. However, a well-validated d5-labeled internal standard provides a reliable and scientifically sound approach for achieving accurate and precise results in regulated bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]
• 8. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2,3,4-Trihydroxybenzophenone-d5: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 2,3,4-Trihydroxybenzophenone-d5, ensuring compliance with safety regulations and minimizing environmental impact. While this compound is a deuterated analog, its chemical properties and associated hazards are comparable to its non-deuterated form, 2,3,4-Trihydroxybenzophenone. Therefore, disposal procedures should align with those for the parent compound, treating it as a hazardous chemical waste.

Key Safety and Handling Information

2,3,4-Trihydroxybenzophenone is classified as a hazardous substance, causing skin and serious eye irritation.[1] It is also suspected of damaging fertility or the unborn child and is toxic to aquatic life with long-lasting effects. Therefore, appropriate personal protective equipment (PPE), including gloves, and eye and face protection, must be worn when handling this compound.[2] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[1][2]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2,3,4-Trihydroxybenzophenone, the non-deuterated parent compound. These properties are essential for understanding its behavior and potential environmental fate.

Property	Value	Source
Molecular Formula	C₁₃H₁₀O₄
Appearance	Yellow powder	[2]
Melting Point	139 - 141 °C	[2]
Solubility	Soluble in ethanol	[2]
pH	6-7 (in H₂O)	[2]

Experimental Protocol: Waste Disposal Procedure

The following protocol outlines the mandatory steps for the proper disposal of 2,3,4-Trihydroxybenzophenone-d5.

1. Waste Identification and Segregation:

• Identify the waste as "Hazardous Chemical Waste" and "Toxic to Aquatic Life."
• Do not mix 2,3,4-Trihydroxybenzophenone-d5 with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[2]

2. Containerization:

• Use a designated, leak-proof, and chemically compatible container for solid chemical waste.
• Ensure the container is clearly labeled with the full chemical name ("2,3,4-Trihydroxybenzophenone-d5") and appropriate hazard symbols.
• Keep the original container for disposal if possible.[2]

3. Collection of Waste:

• For small quantities of solid waste, carefully sweep the material into the designated waste container, avoiding dust formation.[1][2]
• For contaminated lab supplies (e.g., gloves, weighing paper), place them in a sealed bag and then into the solid chemical waste container.
• Do not let the product enter drains or the environment.[1][2]

4. Storage of Waste:

• Store the waste container in a designated, secure, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.
• The storage area should be locked up.[2]

5. Arrangement for Disposal:

• Contact your institution's EHS office to schedule a pickup for the hazardous waste.
• Follow all institutional and local regulations for the disposal of hazardous chemical waste.[2] The final disposal will likely involve incineration at a licensed waste disposal facility.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,3,4-Trihydroxybenzophenone-d5.

Caption: Disposal workflow for 2,3,4-Trihydroxybenzophenone-d5.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. 2,3,4-Trihydroxybenzophenone - Safety Data Sheet [chemicalbook.com]

Essential Safety and Logistical Information for Handling 2,3,4-Trihydroxybenzophenone-d5

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount for ensuring laboratory safety and experimental integrity. This document provides essential, immediate safety and logistical information for handling 2,3,4-Trihydroxybenzophenone-d5, including personal protective equipment (PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Recommended Equipment	Justification
Eye Protection	Chemical safety goggles or a face shield.[1]	Protects against splashes and dust.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Butyl rubber).[2]	Prevents skin contact and potential irritation or allergic reactions. Always inspect gloves before use.[2]
Respiratory Protection	A NIOSH-approved P95 or P1 particulate respirator may be needed if dust is generated. For larger spills or in poorly ventilated areas, an organic vapor cartridge respirator or a supplied-air respirator may be required.[2]	Minimizes inhalation of the compound, especially in powder form.
Body Protection	A lab coat or chemical-resistant clothing should be worn to prevent skin exposure.[1]	Provides a barrier against accidental spills and contamination of personal clothing.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3,4-Trihydroxybenzophenone-d5 is crucial to minimize exposure risk.

Preparation:

• Ensure a certified chemical fume hood is clean and operational.

• Verify that an emergency shower and eyewash station are accessible.[2]

• Assemble all necessary equipment, including spatulas, weighing paper, and sealable containers, before handling the chemical.[2]

Handling:

• Don the appropriate PPE as outlined in Table 1.

• Perform all manipulations of the solid compound within a chemical fume hood to control dust and potential vapors.

• Use a spatula for transferring the chemical.[2]

• Keep the container tightly closed when not in use to prevent inhalation and protect the compound from moisture and light.[2]

Post-Handling:

• Thoroughly clean the work area and decontaminate all equipment after use.

• Remove PPE in the correct order to avoid cross-contamination.

• Dispose of single-use PPE in the designated hazardous waste container.

• Wash hands thoroughly with soap and water after removing gloves.[2]

Spill and Emergency Procedures

Small Spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite (B1170534) or dry sand.[2] Do not use combustible materials.[2]

• Sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

Large Spills:

• Evacuate the area immediately.

• Contact your institution's emergency response team.

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.
Inhalation	Move to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.
Ingestion	Clean mouth with water and drink plenty of water afterward. Seek medical attention if symptoms occur.

Disposal Plan

All waste containing 2,3,4-Trihydroxybenzophenone-d5 must be treated as hazardous waste.

Table 2: Disposal Guidelines

Waste Type	Disposal Procedure
Solid Waste	Collect in a clearly labeled, sealed container. Dispose of through your institution's hazardous waste program.
Contaminated PPE	Dispose of in a designated hazardous waste container.
Empty Containers	Rinse with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Dispose of the rinsed container according to institutional guidelines.

While deuterium (B1214612) itself is not considered a significant environmental hazard, the chemical properties of the compound dictate the disposal method.[3]

Experimental Workflow

The following diagram outlines the standard workflow for handling 2,3,4-Trihydroxybenzophenone-d5 in a laboratory setting.

Caption: Workflow for handling 2,3,4-Trihydroxybenzophenone-d5.

References

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]